5-Propylimidazolidine-2,4-dione

• CAS: 18227-41-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-Propylimidazolidine-2,4-dione from Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Propylimidazolidine-2,4-dione, also known as 5-propylhydantoin, is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to its potential therapeutic applications. This technical guide provides a comprehensive overview of the primary synthetic routes to 5-propylimidazolidine-2,4-dione, commencing from the readily available amino acid precursor, norvaline. The guide will delve into the mechanistic underpinnings, procedural details, and comparative analysis of two seminal methods: the Urech hydantoin synthesis and the Bucherer-Bergs reaction. By offering a blend of theoretical principles and practical, step-by-step protocols, this document aims to equip researchers and drug development professionals with the requisite knowledge to efficiently synthesize and characterize this valuable molecule.

Introduction: The Significance of 5-Propylimidazolidine-2,4-dione

Hydantoin and its derivatives are a class of five-membered heterocyclic compounds that form the structural core of numerous biologically active molecules.[1] The substituent at the 5-position of the imidazolidine-2,4-dione ring plays a crucial role in determining the pharmacological profile of these compounds. 5-Propylimidazolidine-2,4-dione, with its propyl side chain, has been investigated for a range of potential therapeutic activities, making its efficient and controlled synthesis a key objective for medicinal chemists. The choice of the synthetic pathway is critical, as it influences not only the yield and purity of the final product but also its stereochemical outcome, a paramount consideration in modern drug design.

This guide will explore two robust and historically significant methods for the synthesis of 5-propylimidazolidine-2,4-dione, each with its own set of advantages and considerations. The Urech hydantoin synthesis offers a direct route from the amino acid norvaline, often with retention of stereochemistry, while the Bucherer-Bergs reaction provides a powerful multi-component approach that, while typically yielding a racemic product, is highly versatile and efficient.

Synthetic Methodologies

Urech Hydantoin Synthesis (Read Reaction): A Direct Approach from Norvaline

The Urech hydantoin synthesis, first described by Friedrich Urech in 1873, is a classic and direct method for converting α-amino acids into hydantoins.[2] The reaction proceeds in two key steps: the formation of a ureido intermediate by reacting the amino acid with a cyanate salt, followed by an acid-catalyzed intramolecular cyclization to yield the hydantoin ring.

The reaction is initiated by the nucleophilic attack of the amino group of norvaline on the carbon atom of a cyanate ion (typically from potassium cyanate), forming an N-carbamoyl-norvaline (ureido) intermediate.[2] In the subsequent step, under acidic conditions, the terminal nitrogen of the ureido group performs an intramolecular nucleophilic attack on the carboxylic acid carbonyl carbon. This is followed by dehydration to yield the stable five-membered 5-propylimidazolidine-2,4-dione ring.[2] A key advantage of this method is its potential to preserve the stereochemistry at the α-carbon of the starting amino acid, although harsh conditions can lead to epimerization.[2]

Diagram 1: Urech Hydantoin Synthesis Mechanism

A simplified representation of the Urech hydantoin synthesis mechanism.

The following is a generalized protocol for the synthesis of 5-propylimidazolidine-2,4-dione from L-norvaline, adapted from established procedures for other amino acids.[1]

Materials:

• L-Norvaline

• Potassium cyanate (KCNO)

• Hydrochloric acid (HCl), concentrated and various dilutions

• Ethanol

• Distilled water

Procedure:

Step 1: Formation of the Ureido Intermediate

• In a round-bottom flask, dissolve L-norvaline in distilled water.

• Cool the solution in an ice bath to approximately 0-5 °C.

• Slowly add a solution of potassium cyanate in distilled water to the cooled amino acid solution with continuous stirring.

• Allow the reaction mixture to stir at low temperature for 2-3 hours, then let it warm to room temperature and stir overnight. The formation of the N-carbamoyl-norvaline can be monitored by thin-layer chromatography (TLC).

Step 2: Cyclization to 5-Propylimidazolidine-2,4-dione

• To the solution containing the ureido intermediate, slowly add concentrated hydrochloric acid while cooling in an ice bath. The pH should be adjusted to be strongly acidic.

• Heat the reaction mixture to reflux (or on a steam bath) for a specified period (typically several hours to overnight).[1] The progress of the cyclization can be monitored by TLC.

• Upon completion, cool the reaction mixture in an ice bath to induce crystallization of the product.

• Collect the solid product by vacuum filtration and wash with cold distilled water.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-propylimidazolidine-2,4-dione.

Characterization: The final product should be characterized by standard analytical techniques, including:

• Melting Point: Compare with literature values.

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure and purity.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., C=O and N-H stretches).

• Mass Spectrometry (MS): To determine the molecular weight.

• Initial Esterification (Optional but common): Some protocols begin with the esterification of the amino acid.[1] This can improve solubility in organic solvents for the subsequent reaction with cyanate and can sometimes lead to higher yields in the cyclization step.

• Use of Potassium Cyanate: Potassium cyanate is a stable and readily available source of the cyanate ion required for the formation of the ureido intermediate.

• Acid-Catalyzed Cyclization: The use of a strong acid like hydrochloric acid is crucial for protonating the carboxylic acid group, making its carbonyl carbon more electrophilic and susceptible to intramolecular attack by the ureido nitrogen, thus facilitating the ring closure.[1]

• Temperature Control: The initial reaction with potassium cyanate is often carried out at low temperatures to control the rate of reaction and minimize side reactions. The subsequent cyclization is heated to provide the necessary activation energy for the ring-closing reaction.

Bucherer-Bergs Reaction: A Multi-Component Approach

The Bucherer-Bergs reaction is a powerful one-pot, multi-component reaction for the synthesis of 5-substituted and 5,5-disubstituted hydantoins.[3][4] This method is highly efficient and utilizes readily available starting materials. For the synthesis of 5-propylimidazolidine-2,4-dione, the starting carbonyl compound would be butanal (butyraldehyde), which can be conceptually derived from norvaline via deamination and oxidation.

The reaction mechanism is complex but is generally understood to proceed through the following key steps:

• Formation of a cyanohydrin from the reaction of butanal with a cyanide source (e.g., potassium cyanide).[5]

• Reaction of the cyanohydrin with ammonia (generated in situ from ammonium carbonate) to form an α-aminonitrile.[5]

• The α-aminonitrile then reacts with carbon dioxide (also from ammonium carbonate) to form a carbamic acid derivative.[5]

• Intramolecular cyclization of the carbamic acid derivative yields a 5-imino-oxazolidin-2-one intermediate.

• This intermediate then rearranges to the more stable 5-propylimidazolidine-2,4-dione.[6]

A significant characteristic of the Bucherer-Bergs reaction is that it typically produces a racemic mixture of the 5-substituted hydantoin.[1]

Diagram 2: Bucherer-Bergs Reaction Mechanism

A simplified representation of the Bucherer-Bergs reaction mechanism.

The following is a generalized protocol for the synthesis of 5-propylimidazolidine-2,4-dione from butanal.

Materials:

• Butanal (Butyraldehyde)

• Potassium cyanide (KCN) or Sodium cyanide (NaCN)

• Ammonium carbonate ((NH₄)₂CO₃)

• Ethanol

• Water

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a pressure-resistant flask, prepare a solution of potassium cyanide and ammonium carbonate in a mixture of ethanol and water.[7]

• To this solution, add butanal dropwise with vigorous stirring.

• Seal the flask and heat the reaction mixture in an oil bath at a temperature of 60-70 °C for several hours (e.g., 12-24 hours).[7] The reaction is typically monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully acidify the reaction mixture with concentrated hydrochloric acid under a fume hood to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• Recrystallize the crude 5-propylimidazolidine-2,4-dione from a suitable solvent (e.g., ethanol/water) to obtain the pure product.

Characterization: The final product should be characterized using the same analytical techniques as described for the Urech hydantoin synthesis (Melting Point, NMR, IR, and MS).

• Multi-component, One-Pot Reaction: The elegance of the Bucherer-Bergs reaction lies in its convergence. All reactants are combined in a single vessel, which simplifies the experimental setup and can lead to higher overall efficiency.

• Ammonium Carbonate as a Dual Reagent: Ammonium carbonate is a convenient and inexpensive source for both ammonia and carbon dioxide, which are essential for the formation of the hydantoin ring.[5]

• Elevated Temperature and Pressure: The reaction is typically heated in a sealed vessel to increase the reaction rate and to prevent the loss of volatile components like ammonia and butanal.

• Aqueous Ethanol as Solvent: A mixture of ethanol and water is commonly used to ensure the solubility of both the organic substrate (butanal) and the inorganic reagents (cyanide and ammonium carbonate).

Comparative Analysis of Synthetic Routes

The choice between the Urech hydantoin synthesis and the Bucherer-Bergs reaction for the preparation of 5-propylimidazolidine-2,4-dione will depend on the specific requirements of the research or development project.

Feature	Urech Hydantoin Synthesis (from Norvaline)	Bucherer-Bergs Reaction (from Butanal)
Starting Material	α-Amino acid (Norvaline)	Aldehyde (Butanal)
Stereochemistry	Can be stereospecific (retention of configuration)	Generally produces a racemic mixture
Key Reagents	Potassium cyanate, Strong acid	Potassium/Sodium cyanide, Ammonium carbonate
Reaction Type	Two-step (Ureido formation, then cyclization)	One-pot, multi-component
Typical Yields	Good to excellent (can be >90%)[1]	Generally good to excellent
Advantages	Direct conversion from amino acid, potential for stereocontrol	High efficiency, use of simple starting materials
Disadvantages	May require protection/deprotection steps in some cases, potential for epimerization	Produces a racemic product, use of highly toxic cyanide

Visualization of the Synthetic Workflow

Diagram 3: Overall Synthetic Workflow

A comparative workflow for the synthesis of 5-propylimidazolidine-2,4-dione.

Conclusion

The synthesis of 5-propylimidazolidine-2,4-dione from the amino acid norvaline can be effectively achieved through two primary methodologies: the Urech hydantoin synthesis and the Bucherer-Bergs reaction. The Urech method offers the significant advantage of potentially retaining the stereochemistry of the starting amino acid, a critical consideration for the development of chiral drugs. In contrast, the Bucherer-Bergs reaction provides a highly efficient and convergent one-pot synthesis, albeit yielding a racemic product.

The selection of the most appropriate synthetic route will be dictated by the specific goals of the project. For the synthesis of enantiopure 5-propylimidazolidine-2,4-dione, the Urech synthesis is the preferred starting point. For rapid, high-throughput synthesis of the racemic compound for initial screening or as a precursor for further derivatization, the Bucherer-Bergs reaction is an excellent choice. This guide has provided the foundational knowledge and practical protocols to enable researchers to make informed decisions and successfully synthesize this important heterocyclic compound.

References

• Chin, E.-Z., Tan, S.-P., Liew, S.-Y., & Kurz, T. (2021). Synthesis and Characterization of Amino Acid-Derived Hydantoins.

• Urech, F. (1873). Ueber Lacturaminsäure und Lactylharnstoff. Justus Liebigs Annalen der Chemie, 165(1), 99–103. [Link]

• Bucherer, H. T., & Bergs, H. (1934). U.S. Patent No. 1,954,343. Washington, DC: U.S.

• Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403–470. [Link]

• Declas, N., Le Vaillant, F., & Waser, J. (2019). Revisiting the Urech Synthesis of Hydantoins: Direct Access to Enantiopure 1,5-Substituted Hydantoins Using Cyanobenziodoxolone. Organic Letters, 21(2), 524–528. [Link]

• D'Souza, S. E., & Müller, P. (2007). The Bucherer–Bergs Reaction: A Practical Overview. Synthesis, 2007(12), 1837–1864.
• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry. John Wiley & Sons.
• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827–10852.

• Martínez, A., & Alvarado, C. (2018). Synthesis of New Imidazolidin-2,4-dione and 2-Thioxo-imidazolidin-4-ones via C-Phenylglycine Derivatives. Molecules, 23(8), 2025. [Link]

• Abdel-Aziz, H. A. (2007). 5-Isopropylimidazolidine-2,4-dione monohydrate. Acta Crystallographica Section E: Structure Reports Online, 68(5), o1533. [Link]

• Wikipedia contributors. (2023, December 1). Urech hydantoin synthesis. In Wikipedia, The Free Encyclopedia. Retrieved January 14, 2026, from [Link]

• Domínguez, G., & Pérez-Castells, J. (2011). The Bucherer–Bergs reaction. In Multicomponent Reactions (pp. 1-37). Wiley-VCH Verlag GmbH & Co. KGaA.

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The Definitive Guide to the Structural Elucidation of 5-Propylimidazolidine-2,4-dione: A Multi-Technique Approach

This technical guide provides a comprehensive, in-depth exploration of the methodologies and analytical reasoning required for the unambiguous structure elucidation and confirmation of 5-propylimidazolidine-2,4-dione. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple procedural outlines to delve into the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

Introduction: The Significance of Hydantoin Scaffolds

The imidazolidine-2,4-dione, commonly known as the hydantoin ring system, is a crucial scaffold in medicinal chemistry.[1][2][3] Derivatives of this heterocyclic core exhibit a wide array of biological activities, including anticonvulsant, antiarrhythmic, and anticancer properties.[2][3][4] The precise substitution pattern on the hydantoin ring is critical to its pharmacological activity, making unambiguous structural confirmation an essential step in the development of new therapeutic agents. 5-Propylimidazolidine-2,4-dione, a member of this important class of compounds, presents a valuable case study for the application of modern analytical techniques in structural elucidation.

This guide will detail a logical, multi-faceted approach to confirming the structure of 5-propylimidazolidine-2,4-dione, integrating data from mass spectrometry, infrared spectroscopy, nuclear magnetic resonance spectroscopy, and single-crystal X-ray crystallography.

The Analytical Workflow: A Symphony of Techniques

Caption: Overall Workflow for Structure Elucidation

Part 1: Foundational Analysis - Molecular Weight and Functional Groups

Mass Spectrometry (MS): The First Piece of the Puzzle

Expertise & Experience: Mass spectrometry is the initial and most crucial step in structure elucidation. It provides the molecular weight of the compound, which, in conjunction with high-resolution mass spectrometry (HRMS), allows for the determination of the molecular formula.[5] This is the foundational data upon which all subsequent interpretations are built. For a molecule like 5-propylimidazolidine-2,4-dione, understanding its fragmentation pattern in the mass spectrometer can also offer preliminary structural insights.[2][3]

Trustworthiness: The protocol below includes the use of a known standard for calibration and high-resolution analysis to ensure the accuracy of the mass measurement, which is critical for a confident molecular formula assignment.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of 5-propylimidazolidine-2,4-dione in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Acquire data in both positive and negative ion modes to observe the protonated molecule [M+H]⁺ and the deprotonated molecule [M-H]⁻.

• Data Acquisition: Infuse the sample solution directly into the mass spectrometer or inject it via a liquid chromatography system. Acquire full scan mass spectra over a mass range of m/z 50-500.

• Data Analysis: Determine the accurate mass of the molecular ion and use the instrument's software to calculate the elemental composition. Compare the observed mass to the theoretical mass of the proposed structure (C₆H₁₀N₂O₂).

Data Interpretation:

For 5-propylimidazolidine-2,4-dione (C₆H₁₀N₂O₂), the expected monoisotopic mass is 142.0742 g/mol . The HRMS data should confirm this with a high degree of accuracy (typically within 5 ppm). The fragmentation pattern may show losses corresponding to the propyl group or parts of the hydantoin ring, providing further structural clues.

Infrared (IR) Spectroscopy: Identifying the Molecular Bonds

Expertise & Experience: Infrared spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[6] For 5-propylimidazolidine-2,4-dione, we expect to see characteristic absorptions for the N-H and C=O bonds of the hydantoin ring, as well as the C-H bonds of the propyl group. The presence and position of these bands provide strong evidence for the proposed structure.[4]

Trustworthiness: The protocol specifies the use of a background scan to eliminate atmospheric interference, ensuring that the observed absorption bands are solely from the sample.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a transparent disk. Alternatively, for a quicker analysis, use an attenuated total reflectance (ATR) accessory.

• Instrumentation: Utilize a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Collect a background spectrum of the empty sample compartment or the clean ATR crystal. Then, collect the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Data Presentation: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3400-3200	N-H	Stretching
2960-2850	C-H (propyl)	Stretching
1780-1700	C=O (imide)	Stretching
1470-1450	C-H (propyl)	Bending

Part 2: Unraveling the Skeleton - Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the most powerful tool for determining the detailed structure of an organic molecule in solution.[7][8] By analyzing the chemical shifts, coupling constants, and integration of the signals in ¹H and ¹³C NMR spectra, we can piece together the connectivity of the atoms. Advanced 2D NMR techniques further elucidate the relationships between different parts of the molecule.[9][10]

Trustworthiness: The described protocols include the use of a deuterated solvent and an internal standard (TMS) to ensure accurate and reproducible chemical shift measurements. The combination of multiple NMR experiments provides a self-validating dataset.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.[1] Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum.

• 2D NMR Acquisition (as needed): Perform COSY (Correlation Spectroscopy) to identify proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to identify direct carbon-proton attachments. HMBC (Heteronuclear Multiple Bond Correlation) can be used to establish long-range carbon-proton correlations.[11]

Data Presentation: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

¹H NMR	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Signal 1	~10.5	Singlet	1H	N-H
Signal 2	~7.8	Singlet	1H	N-H
Signal 3	~3.9	Triplet	1H	C5-H
Signal 4	~1.6	Multiplet	2H	-CH₂- (propyl)
Signal 5	~1.3	Multiplet	2H	-CH₂- (propyl)
Signal 6	~0.9	Triplet	3H	-CH₃ (propyl)

¹³C NMR	Chemical Shift (ppm)	Assignment
Signal 1	~175	C4=O
Signal 2	~158	C2=O
Signal 3	~60	C5
Signal 4	~35	-CH₂- (propyl)
Signal 5	~18	-CH₂- (propyl)
Signal 6	~14	-CH₃ (propyl)

Note: The chemical shifts are approximate and can vary depending on the solvent and concentration. The data for the closely related 5-isopropylimidazolidine-2,4-dione shows similar chemical shifts for the hydantoin ring protons and carbons.[12]

Caption: Key NMR Correlations

Part 3: The Final Verdict - Single-Crystal X-ray Crystallography

Expertise & Experience: While spectroscopic methods provide powerful evidence for the structure of a molecule, single-crystal X-ray crystallography provides the ultimate, unambiguous confirmation of its three-dimensional structure.[12] By diffracting X-rays off a single crystal of the compound, we can determine the precise positions of all atoms in the crystal lattice, confirming the connectivity and stereochemistry.

Trustworthiness: The process of solving and refining a crystal structure involves numerous checks and balances that ensure the final model is a true representation of the molecule. The R-factor is a key metric that indicates the quality of the agreement between the experimental data and the final structural model.

Experimental Protocol: Single-Crystal X-ray Crystallography

• Crystal Growth: Grow single crystals of 5-propylimidazolidine-2,4-dione suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer and place it in the X-ray beam of a diffractometer. Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or Patterson methods. Refine the structural model against the experimental data to obtain the final atomic coordinates and crystallographic parameters.

Data Presentation: Key Crystallographic Parameters (Hypothetical)

Based on the data for 5-isopropylimidazolidine-2,4-dione monohydrate, we can anticipate the following for 5-propylimidazolidine-2,4-dione.[12]

Parameter	Expected Value
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁ (chiral)
a (Å)	~6.3
b (Å)	~9.2
c (Å)	~14.8
Z	4
R-factor	< 0.05

The final output of an X-ray crystallographic analysis is a 3D model of the molecule, which provides irrefutable proof of the structure of 5-propylimidazolidine-2,4-dione.

Conclusion

The structural elucidation of 5-propylimidazolidine-2,4-dione is a systematic process that relies on the convergence of data from multiple analytical techniques. By following the workflow outlined in this guide—from determining the molecular formula by mass spectrometry, to identifying functional groups with IR spectroscopy, to mapping out the atomic connectivity with NMR, and finally, to confirming the absolute structure with X-ray crystallography—researchers can have the utmost confidence in their results. This rigorous, self-validating approach is fundamental to the advancement of chemical and pharmaceutical sciences.

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A Technical Guide to the Spectroscopic Characterization of 5-Propylimidazolidine-2,4-dione

This guide provides an in-depth analysis of the spectroscopic techniques used to characterize the molecular structure of 5-Propylimidazolidine-2,4-dione. As a member of the hydantoin class of compounds, which are recognized for their significant biological and pharmacological properties, a thorough structural elucidation is paramount for researchers in medicinal chemistry and drug development.[1] This document will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounding the interpretation in established principles and data from closely related analogues.

Molecular Structure and Spectroscopic Overview

5-Propylimidazolidine-2,4-dione possesses a five-membered heterocyclic ring with two carbonyl groups and a propyl substituent at the C5 position. The structural features, including N-H protons, carbonyl groups, and the aliphatic propyl chain, give rise to a unique spectroscopic fingerprint. Understanding this fingerprint is crucial for confirming the identity and purity of synthesized batches.

Caption: Molecular structure of 5-Propylimidazolidine-2,4-dione with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 5-Propylimidazolidine-2,4-dione, both ¹H and ¹³C NMR are indispensable for unambiguous structure confirmation.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR data is critical for accurate spectral interpretation.

• Sample Preparation: Dissolve 5-10 mg of high-purity 5-Propylimidazolidine-2,4-dione in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent can influence the chemical shifts of labile protons, such as those of the N-H groups.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion and resolution.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse sequence is typically sufficient.

  • Spectral Width: 0-12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans.

• ¹³C NMR Parameters:

  • Pulse Sequence: Employ a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal-to-noise ratio.

  • Spectral Width: 0-200 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 5-Propylimidazolidine-2,4-dione in DMSO-d₆ is based on the analysis of its structural features and comparison with the known spectrum of 5-isopropylimidazolidine-2,4-dione.[1]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
N¹-H	~10.5	Singlet	1H	-
N³-H	~7.9	Singlet	1H	-
C⁵-H	~4.0	Triplet	1H	~7.0
C⁶'-H₂	~1.8-2.0	Multiplet	2H	~7.0
C⁷'-H₂	~1.3-1.5	Sextet	2H	~7.0
C⁸'-H₃	~0.9	Triplet	3H	~7.0

Interpretation: The two N-H protons are expected to appear as distinct singlets at downfield chemical shifts due to the deshielding effect of the adjacent carbonyl groups and their acidic nature. The proton at C5 will be a triplet due to coupling with the two adjacent protons on C6'. The propyl chain will exhibit characteristic multiplets for the methylene groups and a triplet for the terminal methyl group.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum provides complementary information about the carbon skeleton. The chemical shifts are influenced by the electronegativity of neighboring atoms and the overall electronic environment. The data for the closely related 5-isopropylimidazolidine-2,4-dione provides a strong basis for these predictions.[1]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C2	~175
C4	~158
C5	~62
C6'	~32
C7'	~20
C8'	~14

Interpretation: The carbonyl carbons (C2 and C4) are the most deshielded and appear at the downfield end of the spectrum. The C5 carbon, attached to the nitrogen atom and the propyl group, will resonate in the midfield region. The aliphatic carbons of the propyl chain will appear in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The IR spectrum of 5-Propylimidazolidine-2,4-dione will be dominated by absorptions corresponding to the N-H and C=O stretching vibrations.

Experimental Protocol: IR Data Acquisition

• Sample Preparation: Prepare the sample as a KBr pellet or a thin film on a salt plate. For KBr pellets, mix a small amount of the sample with dry KBr powder and press into a transparent disk.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the empty sample holder or pure KBr pellet should be recorded and subtracted from the sample spectrum.

Predicted IR Absorption Bands

The characteristic IR absorption bands for 5-Propylimidazolidine-2,4-dione are predicted based on the known frequencies for hydantoin derivatives.[2]

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch	3200-3300	Strong, Broad
C-H Stretch (aliphatic)	2850-3000	Medium
C=O Stretch (Amide I)	1700-1780	Strong, Sharp
N-H Bend (Amide II)	1500-1550	Medium

Interpretation: The presence of two strong, sharp peaks in the carbonyl region is a hallmark of the imidazolidine-2,4-dione ring. The broad N-H stretching band confirms the presence of the secondary amine groups. The C-H stretching bands in the 2850-3000 cm⁻¹ region are indicative of the propyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity and elucidating its structure.

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a suitable method, such as direct infusion or gas chromatography-mass spectrometry (GC-MS).

• Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Acquisition: Record the mass-to-charge ratio (m/z) of the ions.

Predicted Mass Spectrum and Fragmentation

For 5-Propylimidazolidine-2,4-dione (Molecular Weight: 156.18 g/mol ), the mass spectrum is expected to show a molecular ion peak ([M]⁺) at m/z 156. The fragmentation pattern of hydantoins often involves cleavage of the heterocyclic ring.[3]

Expected Key Fragments:

• [M]⁺: m/z 156

• [M - C₃H₇]⁺: m/z 113 (Loss of the propyl radical)

• [M - HNCO]⁺: m/z 113 (Loss of isocyanic acid)

• [C₃H₇]⁺: m/z 43 (Propyl cation)

Caption: Predicted key fragmentation pathways for 5-Propylimidazolidine-2,4-dione in mass spectrometry.

Interpretation: The molecular ion peak confirms the molecular weight of the compound. The fragmentation pattern provides valuable structural information. The loss of the propyl group is a common fragmentation pathway for alkyl-substituted compounds. The cleavage of the hydantoin ring, leading to the loss of isocyanic acid, is also a characteristic fragmentation.[3]

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the structural characterization of 5-Propylimidazolidine-2,4-dione. By combining the detailed insights from NMR, IR, and Mass Spectrometry, researchers can confidently verify the identity, purity, and structural integrity of this important heterocyclic compound, thereby ensuring the reliability of their subsequent biological and pharmacological investigations.

References

• Thevis, M., et al. (2009). Mass spectrometry of hydantoin-derived selective androgen receptor modulators. PubMed. Available at: [Link]

• Yu, H., et al. (2012). 5-Isopropylimidazolidine-2,4-dione monohydrate. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

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The Hydantoin Core: A Journey from Serendipitous Discovery to Rational Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazolidine-2,4-dione heterocycle, commonly known as the hydantoin scaffold, represents a cornerstone in medicinal chemistry. Its journey, from an obscure laboratory curiosity in the mid-19th century to the central framework of blockbuster pharmaceuticals, is a compelling narrative of scientific inquiry, serendipity, and the evolution of rational drug design. This guide provides a comprehensive exploration of the discovery and history of hydantoin compounds, detailing the seminal synthetic methodologies that enabled their widespread investigation. It further chronicles the development of key therapeutic agents, from the pioneering anticonvulsant phenytoin to modern targeted therapies, elucidating the structure-activity relationships that have guided their evolution. This document serves as a technical resource, offering not only historical context but also actionable insights into the synthesis and application of this remarkable class of compounds.

The Dawn of a Heterocycle: Early Discoveries and Structural Elucidation

The story of the hydantoin nucleus begins in 1861 with the German chemist Adolf von Baeyer . While investigating uric acid derivatives, Baeyer achieved the first isolation of the parent compound, which he named "hydantoin" by contracting "hydrogenation of allantoin," the substance he reduced to obtain it.[1][2][3] This initial discovery, however, did not immediately reveal the therapeutic potential of this new heterocyclic system.

A pivotal moment arrived in 1873 when Friedrich Urech , a Swiss chemist, reported the first synthesis of a substituted hydantoin. By reacting alanine sulfate with potassium cyanate, Urech successfully prepared 5-methylhydantoin.[1][4] This reaction, now known as the Urech hydantoin synthesis , was the first to demonstrate a viable pathway to this class of compounds from readily available amino acids.[4][5]

Despite these early syntheses, the definitive cyclic structure of hydantoins remained a subject of scientific debate. It was not until 1913 that Dorothy Hahn , an American chemist at Mount Holyoke College, provided conclusive evidence for the now-familiar five-membered ring structure.[5][6][7] Through meticulous synthetic work and the application of ultraviolet spectrophotometry, a cutting-edge technique at the time, Hahn confirmed the cyclic nature of hydantoins, resolving any lingering ambiguity and paving the way for a more profound understanding of their chemical properties.[6][7][8]

Foundational Syntheses: The Chemical Toolkits for a New Scaffold

The exploration of the hydantoin scaffold and its derivatives was made possible by the development of several robust synthetic methods. These classical name reactions remain fundamental to the field, each offering distinct advantages in accessing a diverse range of substituted hydantoins.

The Urech and Read Syntheses: An Amino Acid-Centric Approach

The Urech hydantoin synthesis involves the reaction of an amino acid with potassium cyanate, followed by acid-catalyzed cyclization of the resulting ureido (hydantoic acid) intermediate.[4][5] This method is particularly valuable for preparing 5-monosubstituted hydantoins.[4] A closely related method, the Read synthesis , also starts with amino acid derivatives but typically employs isocyanates under harsher conditions.[1][6]

Experimental Protocol: Urech Hydantoin Synthesis of 5-Phenylhydantoin from Phenylalanine

• Esterification: Phenylalanine (1 equivalent) is suspended in ethanol, and dry hydrogen chloride gas is bubbled through the mixture at 0°C until saturation. The reaction is stirred overnight at room temperature to yield the ethyl ester hydrochloride.

• Ureido Formation: The ethyl ester hydrochloride is dissolved in water and cooled to -5°C. A solution of potassium cyanate (1.2 equivalents) in water is added dropwise, and the reaction is stirred for 2 hours at this temperature. The resulting ureido derivative often precipitates and can be collected by filtration.[6]

• Cyclization: The isolated ureido derivative is suspended in 37% (v/v) hydrochloric acid and heated on a steam bath overnight.[1] The reaction mixture is then cooled, and the 5-phenylhydantoin product crystallizes and is collected by filtration, washed with cold water, and dried.

The Bucherer-Bergs Reaction: A Multicomponent Marvel

Developed in the 1920s by Hans Theodor Bucherer and Walter Bergs, the Bucherer-Bergs reaction is a powerful one-pot, multicomponent synthesis that produces 5,5-disubstituted hydantoins from a carbonyl compound (ketone or aldehyde), potassium cyanide, and ammonium carbonate.[9][10][11][12] This method's key advantage is its use of simple, readily available starting materials.[13]

The reaction proceeds through the initial formation of a cyanohydrin from the carbonyl compound and cyanide.[9][12] Ammonia, generated from the decomposition of ammonium carbonate, then displaces the hydroxyl group to form an aminonitrile.[9][12] This intermediate subsequently reacts with carbon dioxide (also from ammonium carbonate) and cyclizes to yield the hydantoin ring.[9][12][14]

Experimental Protocol: Bucherer-Bergs Synthesis of 5,5-Diphenylhydantoin (Phenytoin)

• Reaction Setup: In a sealed pressure vessel, benzophenone (1 equivalent), potassium cyanide (2 equivalents), and ammonium carbonate (4 equivalents) are combined in a solvent mixture of aqueous ethanol.[15][16] Propylene glycol or molten acetamide can be used as alternative solvents for improved yields with less volatile ketones.[16]

• Heating: The reaction mixture is heated to 110°C for an extended period (e.g., 90 hours) to ensure complete reaction.[16] The use of a closed system is crucial to retain volatile components like ammonia and carbon dioxide.[16]

• Isolation and Purification: After cooling, the reaction mixture is poured into water and acidified with hydrochloric acid to precipitate the crude phenytoin.[9] The solid product is collected by filtration, washed thoroughly with water, and recrystallized from a suitable solvent such as ethanol to yield pure 5,5-diphenylhydantoin.

The Biltz Synthesis: A Pathway to Phenytoin

The Biltz synthesis , reported by Heinrich Biltz in 1908, is historically significant as it was the method used for the first synthesis of phenytoin.[6] This reaction involves the condensation of benzil (an α-diketone) with urea in the presence of a base, such as potassium hydroxide, and typically in an alcoholic solvent.[6][17] The reaction proceeds through a pinacol-type rearrangement.[18]

Experimental Protocol: Biltz Synthesis of Phenytoin

• Reaction Mixture: Benzil (1 equivalent) and urea (1.5-2 equivalents) are dissolved in ethanol.[18] An aqueous solution of potassium hydroxide (30%) is added to the mixture.[18]

• Reflux: The reaction mixture is heated under reflux for at least 2 hours.[18]

• Workup: The mixture is cooled, and the contents are poured into cold water.[18] The resulting solution is filtered to remove any insoluble byproducts. The clear filtrate is then strongly acidified with concentrated hydrochloric acid, causing phenytoin to precipitate.[18]

• Purification: The crude phenytoin is collected by filtration, washed with water, and recrystallized from ethanol to obtain the pure product.[18]

From Bench to Bedside: A Legacy of Hydantoin-Based Therapeutics

The true impact of the hydantoin scaffold was realized with the discovery of its diverse biological activities. Over the decades, this versatile core has given rise to a multitude of drugs targeting a wide range of diseases.

The Anticonvulsant Era: Phenytoin and its Successors

The therapeutic journey of hydantoins began with phenytoin . Although first synthesized by Heinrich Biltz in 1908, its anticonvulsant properties remained unknown for nearly three decades.[19] In 1936, H. Houston Merritt and Tracy Putnam, in their systematic search for non-sedating antiepileptic drugs, discovered the remarkable efficacy of phenytoin in controlling seizures in animal models.[19][20] This discovery was a landmark in pharmacology, as it represented a shift from serendipitous findings to a more rational, screening-based approach to drug discovery.[19] Phenytoin was approved by the FDA in 1953 and remains an important antiepileptic drug today.[8]

The success of phenytoin spurred the development of other hydantoin-based anticonvulsants, each with subtle modifications to improve efficacy or reduce side effects.

• Mephenytoin (Mesantoin): Introduced in the late 1940s, mephenytoin is a methylated derivative of phenytoin.[21] However, its use was limited by a risk of potentially fatal blood dyscrasias.[17][21]

• Ethotoin (Peganone): Approved in 1957, ethotoin is another phenytoin analog developed to offer a better side-effect profile, notably lacking the gingival hyperplasia and hirsutism associated with phenytoin.[22][23][24] However, its lower efficacy and the need for frequent dosing have restricted its use.[13][23]

Drug	Year of Introduction/Approval	Key Structural Features	Primary Indication
Phenytoin	1938 (marketed), 1953 (FDA approved)	5,5-diphenyl substitution	Epilepsy (tonic-clonic and partial seizures)
Mephenytoin	Late 1940s	N-methylation, 5-ethyl, 5-phenyl	Refractory partial epilepsy
Ethotoin	1957	N-ethyl, 5-phenyl	Epilepsy (tonic-clonic and partial seizures)

Diversification of Therapeutic Applications

Beyond epilepsy, the hydantoin scaffold has proven to be a versatile platform for developing drugs with a wide array of pharmacological activities.

• Dantrolene: First described in 1967, dantrolene is a peripherally acting muscle relaxant.[25][26][27] Its unique mechanism involves inhibiting calcium release from the sarcoplasmic reticulum of muscle cells.[25] It is the primary treatment for malignant hyperthermia, a life-threatening reaction to certain anesthetics.[25][26]

• Nilutamide (Anandron, Nilandron): Discovered in 1977 and introduced for medical use in 1987, nilutamide is a nonsteroidal antiandrogen used in the treatment of prostate cancer.[7][19][28][29] It functions by blocking the androgen receptor, thereby inhibiting the growth of androgen-dependent prostate cancer cells.[19][28] However, its use has been largely superseded by newer agents with better safety profiles.[7][28]

• Enzalutamide (Xtandi): A second-generation nonsteroidal antiandrogen, enzalutamide was first described in 2006 and approved for medical use in 2012.[30][31][32] It exhibits a higher binding affinity for the androgen receptor and more comprehensive pathway inhibition compared to first-generation agents like nilutamide.[30][32]

• Apremilast (Otezla): This modern therapeutic is a small-molecule inhibitor of phosphodiesterase 4 (PDE4), an enzyme involved in the inflammatory cascade. By increasing intracellular cyclic AMP (cAMP) levels, apremilast modulates the production of pro-inflammatory and anti-inflammatory cytokines. It is used in the treatment of psoriasis and psoriatic arthritis.

• Other Notable Hydantoins: The versatility of the hydantoin core is further demonstrated by drugs such as azimilide , an antiarrhythmic agent, and sorbinil , an aldose reductase inhibitor investigated for the treatment of diabetic complications.[16][20][29][33][34][35][36] In the agrochemical sector, iprodione is a widely used contact fungicide that inhibits the germination of fungal spores.[1][8][9][10][28]

Structure-Activity Relationships (SAR): Guiding Modern Drug Design

The extensive research into hydantoin derivatives has led to a well-defined understanding of the relationship between their chemical structure and biological activity.

Anticonvulsant Hydantoins

For anticonvulsant activity, the substitution pattern at the C5 position of the hydantoin ring is critical.

• An aromatic substituent, typically a phenyl group, at C5 is essential for activity against tonic-clonic seizures.[20]

• The presence of a second substituent at C5, often another phenyl group (as in phenytoin) or a small alkyl group, modulates the activity and side-effect profile.

• Alkyl substituents at C5 can introduce sedative properties, which are notably absent in phenytoin.[20]

• N-alkylation, as seen in mephenytoin and ethotoin, can alter the metabolic profile and may influence the spectrum of activity.[20]

Antiandrogen Hydantoins

In the development of nonsteroidal antiandrogens like nilutamide and enzalutamide, the hydantoin ring serves as a central scaffold to which other pharmacophoric elements are attached. The key to their activity lies in the nature of the substituents that enable high-affinity binding to the ligand-binding domain of the androgen receptor, leading to its inactivation. The evolution from nilutamide to enzalutamide demonstrates how modifications to the side chains attached to the hydantoin core can dramatically improve potency and overcome resistance mechanisms.[25][30][32]

The Future of Hydantoins: Modern Synthesis and New Frontiers

Research into hydantoin chemistry continues to evolve, with a focus on developing more efficient, stereoselective, and environmentally friendly synthetic methods.

• Enantioselective Syntheses: Given the importance of chirality in drug action, significant effort has been directed towards the asymmetric synthesis of hydantoins. This includes the development of chiral catalysts for the Bucherer-Bergs reaction and the use of chiral starting materials in the Urech synthesis to produce enantiomerically pure compounds.[2][15][37]

• Green Chemistry Approaches: Modern synthetic chemistry emphasizes sustainability. In the context of hydantoin synthesis, this has led to the development of microwave-assisted and ultrasound-promoted reactions, which often result in shorter reaction times, higher yields, and the use of less hazardous solvents.[2][14][30][38][39] For example, microwave-assisted Urech synthesis in water has been shown to be a rapid and eco-friendly method.[2]

The hydantoin scaffold remains a "privileged structure" in medicinal chemistry, with new derivatives continually being explored for a wide range of therapeutic targets, including cancer, inflammatory diseases, and microbial infections.[14][39][40] The rich history and well-established chemistry of imidazolidine-2,4-diones ensure that they will continue to be a fertile ground for drug discovery for the foreseeable future.

Conclusion

From its humble beginnings in the 19th-century laboratory of Adolf von Baeyer, the imidazolidine-2,4-dione core has traversed a remarkable path to become a central motif in modern medicine. The foundational synthetic work of Urech, Bucherer, Bergs, and Biltz provided the chemical language to explore this scaffold, leading to the landmark discovery of phenytoin and the dawn of a new era in epilepsy treatment. The subsequent diversification of hydantoin-based drugs has underscored the incredible versatility of this heterocycle. As synthetic methodologies become more sophisticated and our understanding of biological targets deepens, the legacy of the hydantoin core is set to continue, promising new and innovative therapies for a host of human diseases.

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The Enduring Scaffold: An In-Depth Technical Guide to Imidazolidine-2,4-dione Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Status of the Imidazolidine-2,4-dione Core

The imidazolidine-2,4-dione, commonly known as hydantoin, is a five-membered heterocyclic scaffold that has earned the status of a "privileged structure" in medicinal chemistry. Its prevalence in a wide array of biologically active compounds, including approved drugs and clinical candidates, underscores its significance in drug discovery and development. The structural features of the hydantoin ring, including its hydrogen bond donors and acceptors, and the potential for substitution at multiple positions, provide a versatile framework for the design of molecules with diverse pharmacological activities. This guide offers a comprehensive review of the synthesis, mechanisms of action, and therapeutic applications of imidazolidine-2,4-dione derivatives, with a focus on providing actionable insights for researchers in the field.

I. Synthesis of Imidazolidine-2,4-dione Derivatives: Foundational Methodologies

The synthetic accessibility of the hydantoin core is a key factor contributing to its widespread use in medicinal chemistry. Several classical and modern synthetic routes have been developed to construct this versatile scaffold.

The Bucherer-Bergs Reaction: A Multicomponent Approach

The Bucherer-Bergs reaction is a cornerstone in the synthesis of 5,5-disubstituted hydantoins from ketones or aldehydes. This multicomponent reaction involves the treatment of a carbonyl compound with an alkali metal cyanide and ammonium carbonate.

Mechanism: The reaction proceeds through the initial formation of a cyanohydrin, which then reacts with ammonia to form an aminonitrile. Subsequent reaction with carbon dioxide (derived from ammonium carbonate) and intramolecular cyclization yields the hydantoin ring.

Figure 2: General workflow of the Urech hydantoin synthesis.

Experimental Protocol: General Procedure for Urech Hydantoin Synthesis

• Amino Acid Esterification (Optional but recommended for improved solubility): Suspend the α-amino acid (1 equivalent) in ethanol and bubble with dry HCl gas until saturation. Stir overnight, then remove the solvent under reduced pressure.

• Ureido Derivative Formation: Dissolve the amino acid (or its ester hydrochloride) in water and cool to 0-5°C. Add a solution of potassium cyanate (1.1 equivalents) in water dropwise, maintaining the low temperature. Stir for 2 hours.

• Cyclization: Add concentrated hydrochloric acid to the reaction mixture and reflux overnight.

• Isolation: Cool the reaction mixture to induce precipitation of the hydantoin derivative. Collect the solid by filtration, wash with cold water, and dry. [1][2]

II. Therapeutic Applications and Mechanisms of Action

Imidazolidine-2,4-dione derivatives have demonstrated a remarkable breadth of pharmacological activities, leading to their development as drugs for a variety of diseases.

Anticonvulsant Activity

The most well-known application of hydantoin derivatives is in the treatment of epilepsy. Phenytoin (5,5-diphenylhydantoin) has been a mainstay in anticonvulsant therapy for decades. [3] Mechanism of Action: Sodium Channel Blockade

Phenytoin exerts its anticonvulsant effect by blocking voltage-gated sodium channels in neurons. [4]It exhibits a use-dependent and voltage-dependent blockade, meaning it preferentially binds to and stabilizes the inactivated state of the sodium channel. [4][5][6]This action reduces the ability of neurons to fire at high frequencies, thus preventing the spread of seizure activity. [4]The binding site for phenytoin is thought to be located within the inner pore of the sodium channel, specifically involving residues in the S6 transmembrane segment of domain IV. [4][2][5][6]

Figure 3: Mechanism of action of Phenytoin on voltage-gated sodium channels.

Structure-Activity Relationship (SAR) for Anticonvulsant Hydantoins:

• C5 Position: The nature of the substituents at the 5-position is crucial for anticonvulsant activity. Aromatic substituents, such as the two phenyl groups in phenytoin, are generally essential for activity against tonic-clonic seizures. [7]Alkyl substituents at this position can introduce sedative properties. [7]* N1 and N3 Positions: Substitution at the N1 and N3 positions can modulate the activity and pharmacokinetic properties of the molecule. For example, N-methylation can shift the activity profile towards efficacy against chemically induced seizures. [7] Table 1: Anticonvulsant Activity of Selected Hydantoin Derivatives

Compound	Substituents at C5	Anticonvulsant Activity (MES Test, ED₅₀ mg/kg, i.p. in rats)	Reference
Phenytoin	5,5-Diphenyl	9.5	[8]
Mephenytoin	5-Ethyl-5-phenyl	25	[8]
Ethotoin	3-Ethyl-5-phenyl	50	[8]

Anticancer Activity

Imidazolidine-2,4-dione derivatives have emerged as a promising class of anticancer agents, with several compounds demonstrating potent activity against a range of cancer cell lines. [9][10] 2.2.1 Androgen Receptor Antagonism

Enzalutamide is a potent second-generation androgen receptor (AR) inhibitor approved for the treatment of castration-resistant prostate cancer.

Mechanism of Action: Enzalutamide acts as a pure AR antagonist with a multi-faceted mechanism:

• It competitively inhibits the binding of androgens to the AR with a higher affinity than older antiandrogens like bicalutamide. [11][12][13]2. It prevents the nuclear translocation of the activated AR. [11][12][13][14][15]3. It impairs the binding of the AR to DNA and the recruitment of coactivators, thereby inhibiting the transcription of AR target genes. [11][12][13][14][15]

Figure 4: Multi-step inhibition of the androgen receptor signaling pathway by Enzalutamide.

2.2.2 Enzyme Inhibition

Hydantoin derivatives have been shown to inhibit various enzymes implicated in cancer progression, including sirtuins. Sirtuins are a class of NAD+-dependent deacetylases that regulate numerous cellular processes, and their inhibition is a promising strategy in cancer therapy. [16][17][18] Structure-Activity Relationship (SAR) for Anticancer Hydantoins:

• 5-Benzylidene Moiety: The presence of a 5-benzylidene group is a common feature in many hydantoin-based sirtuin inhibitors. [16]* Substitutions on the Phenyl Ring: The nature and position of substituents on the phenyl ring of the 5-benzylidene moiety significantly influence the inhibitory potency and selectivity against different sirtuin isoforms.

Table 2: In Vitro Anticancer Activity of Selected Imidazolidine-2,4-dione Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Derivative 24	MCF-7 (Breast)	4.92	[10]
Derivative 24	HCT-116 (Colon)	12.83	[10]
Derivative 24	HePG-2 (Liver)	9.07	[10]
Compound 13b	Caco-2 (Colon)	41.30	[19]
Compound 13c	Caco-2 (Colon)	109.2	[19]
Compound 3e	MCF-7 (Breast)	20.4 (LD₅₀)	[20]

Antidiabetic Activity

The imidazolidine-2,4-dione scaffold is a bioisostere of the thiazolidinedione ring found in glitazone antidiabetic drugs. This has prompted the investigation of hydantoin derivatives as potential agents for the treatment of type 2 diabetes. [21] Mechanism of Action: While the exact mechanisms are still under investigation for many derivatives, some are being explored as inhibitors of protein tyrosine phosphatase 1B (PTP1B), a negative regulator of insulin signaling. [22] Table 3: In Vivo Hypoglycemic Activity of Selected Imidazolidine-2,4-dione Derivatives in Alloxan-Induced Diabetic Rats

Compound	Reduction in Blood Glucose (mg/dL) after 5h	Reference
2a	-286 ± 7	[23]
2b	-268 ± 9	[23]
Glipizide (Standard)	-270 ± 8	[23]

Antimicrobial Activity

A number of imidazolidine-2,4-dione derivatives have been synthesized and evaluated for their antimicrobial properties against a range of bacteria and fungi. [24][25][26][27][28] Structure-Activity Relationship (SAR) for Antimicrobial Hydantoins:

The antimicrobial activity is highly dependent on the substitution pattern on the hydantoin ring. Lipophilicity and the presence of specific pharmacophores can significantly influence the potency and spectrum of activity.

Table 4: Antimicrobial Activity of Selected Imidazolidine-2,4-dione Derivatives (MIC in µg/mL)

Compound	Bacillus subtilis	Escherichia coli	Candida albicans	Reference
5b	0.1-9.5	0.1-9.5	-	[25]
5d	0.1-9.5	0.1-9.5	-	[25]
11c	0.15	0.12-0.98	0.12-0.98	[26]
Hyd4	62.5 (S. aureus)	-	-	[27]
Hyd6	62.5	62.5 (P. aeruginosa)	-	[27]

III. Conclusion and Future Perspectives

The imidazolidine-2,4-dione scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Its synthetic tractability and the ability to introduce diverse functionalities allow for the fine-tuning of pharmacological properties. The successful clinical translation of hydantoin-based drugs like phenytoin and enzalutamide provides a strong validation for the continued exploration of this chemical space.

Future research in this area will likely focus on the development of derivatives with improved selectivity and novel mechanisms of action. The application of modern drug design strategies, such as structure-based design and computational modeling, will be instrumental in identifying new molecular targets and optimizing the interactions of hydantoin derivatives with these targets. Furthermore, the exploration of hydantoin-based proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies could open up new avenues for therapeutic intervention. The enduring legacy and future potential of the imidazolidine-2,4-dione scaffold solidify its position as a cornerstone of medicinal chemistry.

IV. References

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• Paronikyan, R., et al. Synthesis and neurotropic activity of new derivatives of some amino acid hydantoins and their lithium salts. Bioactive Compounds in Health and Disease. 2024;7(6):134-153. Available from: [Link]

• Wawer, I., et al. Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. Molecules. 2021;26(15):4156. Available from: [Link]

• Dua, R., et al. Quantitative structure activity relationships studies of non-steroidal anti-inflammatory drugs: A review. Mini-Reviews in Medicinal Chemistry. 2016;16(10):793-806. Available from: [Link]

• Wang, L., et al. Design and synthesis of imidazolidine-2,4-dione derivatives as selective inhibitors by targeting protein tyrosine phosphatase-1B over T-cell protein tyrosine phosphatase. Chemical Biology & Drug Design. 2013;82(5):545-554. Available from: [Link]

• Santana, J. C. C., et al. Development of Quantitative Structure–Anti-Inflammatory Relationships of Alkaloids. Molecules. 2022;27(19):6618. Available from: [Link]

• El-Gamal, M. I., et al. Medicinal Chemistry, SAR, and Molecular Insights Into 2,4-Thiazolidinediones as Antidiabetic Agents (2020-2025). Archiv der Pharmazie. 2025:e2500096. Available from: [Link]

• Sutherland, J. J., & Weaver, D. F. Development of Quantitative Structure-Activity Relationships and Classification Models for Anticonvulsant Activity of Hydantoin Analogues. Journal of Chemical Information and Computer Sciences. 2003. Available from: [Link]

• El-Gohary, N. S., & Shaaban, M. I. Thiazolidinedione Derivatives: In Silico, In Vitro, In Vivo, Antioxidant and Anti-Diabetic Evaluation. Molecules. 2022;27(17):5453. Available from: [Link]

• Hadjipavlou-Litina, D., & Hansch, C. Quantitative structure--activity relationship (QSAR) studies on non steroidal anti-inflammatory drugs (NSAIDs). Current Medicinal Chemistry. 2000;7(2):153-166. Available from: [Link]

• Singh, A. P., et al. Revisiting the SAR of the Antischistosomal Aryl Hydantoin (Ro 13-3978). ACS Infectious Diseases. 2016;2(12):937-947. Available from: [Link]

• ResearchGate. of anticonvulsant ED 50 doses Anticonvulsant ED 50 values (with 95% confidence limits in parentheses) for each drug (midazolam, diazepam, or scopolamine) were calculated based on terminating cortical seizure activity induced by a 2 LD 50 dose of nerve agents in guinea pig models, where atropine was either 2.0 or 0.1 mg/kg im. Available from: [Link]

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Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Laboratory Synthesis of 5-Propylimidazolidine-2,4-dione

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of 5-Propylimidazolidine-2,4-dione, a substituted hydantoin. Hydantoins serve as crucial heterocyclic scaffolds in medicinal chemistry and drug development, found in various pharmaceuticals such as anticonvulsants and antibacterial agents.[1] This guide utilizes the robust and efficient Bucherer-Bergs multicomponent reaction, a cornerstone method for preparing 5-substituted hydantoins from readily available starting materials.[2][3] We offer an in-depth, step-by-step methodology, from reaction setup to final product characterization, intended for researchers in organic synthesis, medicinal chemistry, and drug discovery. The causality behind critical experimental choices is explained to ensure both reproducibility and a deeper understanding of the synthetic pathway.

Introduction and Scientific Principle

Imidazolidine-2,4-diones, commonly known as hydantoins, are five-membered heterocyclic compounds that form the core structure of numerous biologically active molecules.[1] Their derivatives are integral to a range of pharmaceuticals, including the anticonvulsant Phenytoin and the antibacterial agent Nitrofurantoin.[1][4] The substituent at the 5-position of the hydantoin ring is critical for modulating biological activity, making the development of reliable synthetic routes to 5-substituted analogues a key focus in synthetic chemistry.[5]

This protocol details the synthesis of 5-Propylimidazolidine-2,4-dione via the Bucherer-Bergs reaction . This multicomponent reaction is one of the most convenient methods for preparing 5-substituted and 5,5-disubstituted hydantoins.[3][6] The reaction condenses an aldehyde (in this case, butanal) with potassium cyanide and ammonium carbonate in a single pot to directly yield the desired hydantoin.[7]

Reaction Mechanism Causality: The process begins with the in situ formation of ammonium cyanide and ammonium carbamate from the reagents. The aldehyde (butanal) reacts with ammonia (from ammonium carbonate) to form an imine. A subsequent nucleophilic attack by the cyanide ion forms a crucial α-aminonitrile intermediate. This intermediate then undergoes a nucleophilic addition to carbon dioxide (also from ammonium carbonate decomposition), followed by an intramolecular cyclization and rearrangement to yield the stable hydantoin ring structure.[7][8] This one-pot convergence of multiple components makes the Bucherer-Bergs reaction an atom-economical and efficient synthetic strategy.

Experimental Workflow Overview

The overall laboratory process is summarized in the workflow diagram below. This visual guide outlines the major stages from initial reagent preparation to the final, purified product.

Caption: Workflow for the synthesis of 5-Propylimidazolidine-2,4-dione.

Materials, Reagents, and Equipment

Reagents and Solvents

• Butanal (Butyraldehyde), ≥99%

• Potassium Cyanide (KCN), ≥97% (EXTREMELY TOXIC )

• Ammonium Carbonate ((NH₄)₂CO₃), ≥99%

• Ethanol (EtOH), 95% or Absolute

• Hydrochloric Acid (HCl), concentrated (37%)

• Deionized Water (H₂O)

• Silica Gel (for optional TLC)

• Ethyl Acetate / Hexane (for optional TLC)

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Thermometer or temperature probe

• Ice bath

• Buchner funnel and filter flask

• Filter paper

• Beakers and graduated cylinders

• Glass rod

• pH paper or pH meter

• Vacuum oven

• Melting point apparatus

• FTIR Spectrometer

• NMR Spectrometer

Quantitative Data and Reagent Table

The following table outlines the quantities and molar equivalents for the synthesis. The aldehyde is the limiting reagent.

Reagent	Formula	MW ( g/mol )	Amount Used	Moles	Molar Equiv.
Butanal	C₄H₈O	72.11	7.21 g	0.10	1.0
Potassium Cyanide	KCN	65.12	9.77 g	0.15	1.5
Ammonium Carbonate	(NH₄)₂CO₃	96.09	14.41 g	0.15	1.5
Ethanol (95%)	C₂H₅OH	-	60 mL	-	-
Water	H₂O	-	60 mL	-	-

Detailed Experimental Protocol

Critical Safety Precautions

WARNING: This procedure involves potassium cyanide (KCN), which is a highly toxic substance that can be fatal if swallowed, inhaled, or absorbed through the skin.[9] It reacts with acids to produce hydrogen cyanide (HCN), an extremely poisonous and flammable gas.[10][11]

• Mandatory Fume Hood Use: All steps involving KCN and the subsequent acidification must be performed in a properly functioning chemical fume hood.[12]

• Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, and double-layered nitrile gloves at all times.[9]

• Avoid Acid Contact: Never allow potassium cyanide to come into contact with acids outside of the controlled acidification step in the fume hood. Ensure all glassware is free of acidic residue.

• Emergency Preparedness: Know the location of the safety shower, eyewash station, and emergency cyanide antidote kit. Never work alone when handling cyanides.[9][11]

• Waste Disposal: All cyanide-containing waste must be collected and disposed of as hazardous waste according to institutional guidelines. Quench any residual cyanide in equipment with a bleach solution or buffered alkaline solution before final cleaning.[11]

Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add potassium cyanide (9.77 g, 0.15 mol) and ammonium carbonate (14.41 g, 0.15 mol).

• Solvent Addition: Add 60 mL of 95% ethanol and 60 mL of deionized water to the flask. Stir the mixture for 10-15 minutes to dissolve the solids. Some solids may remain, which is acceptable.

• Aldehyde Addition: Carefully add butanal (7.21 g, 0.10 mol) to the stirring mixture using a pipette or syringe.

• Reaction Execution: Fit the flask with a reflux condenser and place it in a heating mantle. Heat the mixture to 60-70°C with continuous stirring. The reaction is typically allowed to proceed for 20-24 hours.[13]

  • Causality Note: Heating accelerates the reaction, ensuring the formation of the aminonitrile and subsequent cyclization. The recommended temperature is a balance between achieving a reasonable reaction rate and preventing excessive decomposition of ammonium carbonate.[6]

Work-up and Purification

• Cooling: After the reaction period, turn off the heat and allow the mixture to cool to room temperature. Further cool the flask in an ice bath for 30 minutes.

• Acidification (CRITICAL STEP): KEEP THE FLASK IN THE FUME HOOD. While stirring vigorously, slowly and carefully add concentrated hydrochloric acid (HCl) dropwise to the cold reaction mixture. Monitor the pH with pH paper. Continue adding acid until the solution is acidic (pH ~2-3).

  • Causality Note: The hydantoin product is soluble in the basic reaction mixture. Acidification protonates the hydantoin, causing it to precipitate out of the aqueous solution.[4] This step must be done slowly and in a fume hood to safely neutralize any unreacted cyanide and decompose carbonates, which will evolve gas (CO₂ and potentially HCN).

• Precipitate Collection: A white solid product should precipitate upon acidification. Allow the mixture to stand in the ice bath for another 30 minutes to maximize crystal formation.

• Filtration: Collect the crude product by vacuum filtration using a Buchner funnel.

• Washing: Wash the solid product on the filter paper with two portions of cold deionized water (2 x 30 mL) to remove inorganic salts and other water-soluble impurities.

• Recrystallization: Transfer the crude solid to a beaker. Add a minimal amount of hot 50% aqueous ethanol to dissolve the solid completely. Allow the solution to cool slowly to room temperature and then in an ice bath to induce recrystallization.

  • Causality Note: Recrystallization is a standard purification technique for solid organic compounds. The use of an ethanol/water mixture provides a solvent system in which the hydantoin is soluble when hot but sparingly soluble when cold, allowing for the formation of pure crystals while impurities remain in the solution.[3]

• Final Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold 50% ethanol, and dry thoroughly in a vacuum oven at 50-60°C.

Product Characterization

To confirm the identity and purity of the synthesized 5-Propylimidazolidine-2,4-dione, the following analytical techniques are recommended.[4][14]

• Melting Point (MP): Determine the melting point of the purified crystals. A sharp melting range close to the literature value indicates high purity.

• Infrared (IR) Spectroscopy:

  • N-H stretching: Broad peaks around 3200-3300 cm⁻¹

  • C=O stretching (amide): Two strong, distinct peaks in the range of 1700-1780 cm⁻¹

  • C-H stretching (aliphatic): Peaks around 2850-2960 cm⁻¹

• ¹H NMR Spectroscopy (in DMSO-d₆):

  • Triplet corresponding to the terminal methyl group (-CH₃) of the propyl chain.

  • Sextet corresponding to the middle methylene group (-CH₂-) of the propyl chain.

  • Multiplet corresponding to the methylene group adjacent to the ring (-CH₂-CH).

  • Triplet or multiplet for the C5-proton (-CH-).

  • Two broad singlets for the two N-H protons.

• ¹³C NMR Spectroscopy (in DMSO-d₆):

  • Signals for the three carbons of the propyl chain.

  • Signal for the C5 carbon of the hydantoin ring.

  • Two distinct signals for the C2 and C4 carbonyl carbons.

• Mass Spectrometry (MS): The molecular ion peak (M+) should correspond to the calculated molecular weight of 5-Propylimidazolidine-2,4-dione (C₆H₁₀N₂O₂ = 142.16 g/mol ).

Conclusion

The Bucherer-Bergs reaction provides a reliable and straightforward pathway for the synthesis of 5-Propylimidazolidine-2,4-dione.[6] By following this detailed protocol and adhering strictly to the outlined safety precautions, researchers can effectively produce this valuable heterocyclic compound in good yield and purity. The self-validating nature of the protocol, which includes purification and characterization steps, ensures the final product is suitable for subsequent applications in research and drug development.

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• The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. (2021). Molecules.
• The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. (2021).
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• Synthesis, NMR analysis and applications of isotope-labelled hydantoins. (2019). Molecules. [Link]

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• Analysis of (3-phenyl,2-thio)hydantoin amino acids by high-performance liquid chromatography. (1980). Analytical Biochemistry. [Link]

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• Synthesis and antimicrobial activities of 5-Arylidene-thiazolidine-2,4-dione derivatives. (2014). BioMed Research International. [Link]

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• Development of novel thiazolidine-2,4-dione derivatives as PPAR-γ agonists. (2023). Scientific Reports. [Link]

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• A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calculations. (2022). Molecules. [Link]

• Facile Synthesis of 5-Arylidene Thiohydantoin by Sequential Sulfonylation/Desulfination Reaction. (2017). Molecules. [Link]

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Application and Protocol Guide for the Quantification of 5-Propylimidazolidine-2,4-dione

Introduction

5-Propylimidazolidine-2,4-dione is a heterocyclic compound belonging to the hydantoin class. Hydantoin and its derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities, including anticonvulsant, antimicrobial, and anticancer properties.[1][2] Accurate and precise quantification of 5-Propylimidazolidine-2,4-dione is crucial for pharmacokinetic studies, formulation development, quality control, and metabolic profiling.

This comprehensive guide provides detailed protocols for two robust analytical methods for the quantification of 5-Propylimidazolidine-2,4-dione in various matrices: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The choice of method will depend on the required sensitivity, selectivity, and the complexity of the sample matrix.

The methodologies presented herein are designed to be validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure they are fit for their intended purpose.[3][4][5]

Chemical Properties of 5-Propylimidazolidine-2,4-dione

While specific experimental data for 5-Propylimidazolidine-2,4-dione is not extensively published, its chemical properties can be inferred from its structure and data on analogous compounds.

Property	Estimated Value/Characteristic	Source/Analogy
Molecular Formula	C₆H₁₀N₂O₂	-
Molecular Weight	142.16 g/mol	-
Structure	Imidazolidine-2,4-dione ring with a propyl group at the 5-position	-
Polarity	Moderately polar	Based on hydantoin and related structures[6][7]
Solubility	Expected to be soluble in polar organic solvents (e.g., methanol, acetonitrile) and aqueous solutions with pH adjustment.	General characteristics of similar small molecules.
UV Absorbance	Expected to have a UV absorbance maximum around 210-220 nm due to the carbonyl groups in the imidazolidinedione ring.	[8][9]

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 5-Propylimidazolidine-2,4-dione in bulk material and simple formulations where high sensitivity is not a primary requirement. The principle of this method is the separation of the analyte from other components on a reversed-phase HPLC column, followed by detection using a UV detector at a wavelength where the analyte exhibits maximum absorbance.[10]

Experimental Workflow

Caption: HPLC-UV workflow for 5-Propylimidazolidine-2,4-dione quantification.

Protocol

1. Materials and Reagents:

• 5-Propylimidazolidine-2,4-dione reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Formic acid (optional, for pH adjustment)

• Syringe filters (0.45 µm, PTFE or nylon)

2. Instrumentation:

• HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Chromatography data system (CDS) for instrument control and data processing.

3. Chromatographic Conditions:

Parameter	Condition	Rationale
Mobile Phase	Acetonitrile:Water (e.g., 30:70 v/v)	Provides good separation for moderately polar compounds on a C18 column. The ratio can be optimized.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm i.d. column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	215 nm	Based on the expected absorbance of the imidazolidinedione ring structure.[8] A full UV scan of the reference standard should be performed to determine the optimal wavelength.
Injection Volume	10 µL	Can be adjusted based on analyte concentration and instrument sensitivity.

4. Standard and Sample Preparation:

• Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh about 10 mg of 5-Propylimidazolidine-2,4-dione reference standard and dissolve it in 10 mL of diluent (e.g., Acetonitrile:Water 50:50).

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh a portion of the sample, dissolve it in the diluent to achieve a theoretical concentration within the calibration range, and filter through a 0.45 µm syringe filter before injection.

5. Method Validation: The method should be validated according to ICH Q2(R1) guidelines, with parameters summarized in the table below.[3][11][12]

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from any impurities or excipients. Peak purity should be assessed using a DAD.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Range	The range over which the method is linear, accurate, and precise.
Accuracy	% Recovery should be within 98.0% to 102.0%.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-noise ratio of approximately 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of approximately 10:1.
Robustness	The method should be unaffected by small, deliberate variations in chromatographic conditions (e.g., ±10% flow rate, ±2°C column temperature, ±2% mobile phase composition).

Method 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and selective, making it ideal for the quantification of 5-Propylimidazolidine-2,4-dione in complex biological matrices such as plasma, urine, or tissue homogenates.[13][14] The principle involves chromatographic separation followed by detection using a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Workflow

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Application Note: High-Throughput Screening for Androgen Receptor Antagonists Using 5-Propylimidazolidine-2,4-dione

Abstract

This guide provides a comprehensive framework for utilizing 5-Propylimidazolidine-2,4-dione, a member of the privileged hydantoin scaffold, in a high-throughput screening (HTS) campaign to identify novel antagonists of the Androgen Receptor (AR).[1] The hydantoin core is a cornerstone in medicinal chemistry, featured in several approved drugs, including the potent AR inhibitor Enzalutamide.[1][2] This document details a robust, cell-based luciferase reporter assay, optimized for the 384-well plate format, suitable for screening large compound libraries. We provide a step-by-step protocol, guidelines for data analysis including Z'-factor calculation, and a discussion of the underlying biological principles.

Introduction and Scientific Background

The Androgen Receptor (AR) is a ligand-activated transcription factor that plays a critical role in the development and progression of prostate cancer.[3][4] Upon binding to androgens like dihydrotestosterone (DHT), the AR translocates to the nucleus, dimerizes, and binds to Androgen Response Elements (AREs) on DNA, driving the expression of genes involved in cell proliferation and survival.[5][6][7] Blocking this signaling pathway is a clinically validated strategy for treating prostate cancer.[3][8]

Second-generation AR antagonists, such as Enzalutamide, have demonstrated significant clinical efficacy.[8][9] These molecules act by competitively inhibiting androgen binding, preventing nuclear translocation of the AR, and blocking the binding of AR to DNA.[5][9][10] Enzalutamide features a hydantoin (imidazolidine-2,4-dione) core, establishing this scaffold as a valuable starting point for the discovery of new AR modulators.[1][2]

5-Propylimidazolidine-2,4-dione is a specific derivative of this scaffold. While less characterized than clinically approved drugs, its structural similarity makes it a compelling candidate for screening campaigns aimed at discovering novel AR antagonists with potentially unique pharmacological profiles. This application note outlines a primary HTS assay to evaluate its potential as an AR inhibitor.

Assay Principle: AR-Mediated Luciferase Reporter Assay

To quantify the antagonistic activity of 5-Propylimidazolidine-2,4-dione, we will employ a cell-based reporter gene assay. This common HTS method provides a robust and scalable readout of transcriptional activation.[11][12][13]

The principle is as follows:

• A host cell line (e.g., PC-3, which has low endogenous AR expression) is engineered to stably express both the full-length human Androgen Receptor and a reporter construct.

• The reporter construct contains the firefly luciferase gene under the transcriptional control of a promoter containing multiple tandem copies of the Androgen Response Element (ARE).

• In the presence of an AR agonist (e.g., DHT), the activated AR binds to the AREs and drives the expression of luciferase.

• An AR antagonist will compete with the agonist, preventing AR activation and thereby reducing or abolishing luciferase expression.

• The amount of light produced upon addition of a luciferase substrate is directly proportional to the level of AR activation and can be measured with a luminometer. A decrease in signal in the presence of the test compound indicates potential AR antagonism.

Materials and Methods

Reagents and Consumables

• Cell Line: PC-3 cell line stably expressing human AR and an ARE-luciferase reporter construct.

• Cell Culture Medium: RPMI-1640, 10% Charcoal-Stripped Fetal Bovine Serum (CS-FBS), 1% Penicillin-Streptomycin.

• Test Compound: 5-Propylimidazolidine-2,4-dione, dissolved in 100% DMSO to create a 10 mM stock.

• Positive Control: Enzalutamide (10 mM stock in DMSO).[9][10]

• Agonist: Dihydrotestosterone (DHT) (10 µM stock in Ethanol).

• Assay Plates: 384-well, solid white, flat-bottom, tissue-culture treated microplates.

• Luciferase Assay Reagent: Commercially available "one-step" lytic reagent (e.g., Bright-Glo™, ONE-Glo™).

• Vehicle Control: 100% DMSO.

Equipment

• Automated liquid handler (for dispensing cells and reagents).

• Plate-reading luminometer with an injector.

• CO₂ incubator (37°C, 5% CO₂).

• Multichannel pipettes.

High-Throughput Screening Protocol

This protocol is optimized for a 384-well plate format. All steps should be performed in a sterile cell culture hood.

Step 1: Compound Plate Preparation

• Create a serial dilution of the 10 mM 5-Propylimidazolidine-2,4-dione stock in DMSO to generate a concentration range for testing (e.g., from 10 mM to 100 nM).

• Using an acoustic dispenser or liquid handler, transfer 100 nL of the compound dilutions, positive control (Enzalutamide), and vehicle control (DMSO) to the appropriate wells of the 384-well assay plate. This will result in a final compound concentration range (e.g., from 20 µM to 0.2 nM) and a final DMSO concentration of 0.2%.

• Plate Layout: Dedicate specific columns for controls:

  • Column 1-2: Negative Control (Vehicle + DHT).

  • Column 23-24: Positive Control (Enzalutamide + DHT).

  • Columns 3-22: Test Compounds (5-Propylimidazolidine-2,4-dione + DHT).

Step 2: Cell Seeding

• Harvest the AR-reporter cell line using standard trypsinization methods.

• Resuspend the cells in assay medium (RPMI + 10% CS-FBS) to a final density of 200,000 cells/mL.

• Using a multichannel pipette or automated dispenser, add 25 µL of the cell suspension (5,000 cells) to each well of the compound-containing assay plate.

• Incubate the plate for 18-24 hours at 37°C, 5% CO₂. This allows the cells to attach and recover.

Step 3: Agonist Stimulation

• Prepare a working solution of DHT in assay medium at a concentration of 5 nM. This is 2X the final desired concentration.

• Add 25 µL of the DHT working solution to all wells except for a set of "unstimulated" control wells if desired (which would receive medium only). The final DHT concentration will be 2.5 nM (a concentration near the EC₈₀ for robust signal).

• Incubate the plate for an additional 24 hours at 37°C, 5% CO₂.

Step 4: Luminescence Reading

• Equilibrate the assay plate and the luciferase reagent to room temperature.

• Using a plate-reading luminometer, inject 25 µL of the luciferase assay reagent into each well.

• Allow the plate to incubate for 5-10 minutes to ensure complete cell lysis and signal stabilization.

• Measure the luminescence signal (typically with an integration time of 0.5-1 second per well).

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the key steps of the high-throughput screening protocol.

Caption: High-throughput screening workflow for AR antagonists.

Androgen Receptor Signaling Pathway and Antagonism

This diagram shows the mechanism of AR activation by DHT and its inhibition by a hydantoin-based antagonist.

Caption: Mechanism of AR activation and inhibition by antagonists.

Data Analysis and Interpretation

Assay Quality Control: Z'-Factor

The Z'-factor is a statistical parameter used to evaluate the quality and robustness of an HTS assay.[14][15] It measures the separation between the positive and negative control signals.

The formula is: Z' = 1 - [ (3σp + 3σn) / |μp - μn| ]

Where:

• μp = Mean of the positive control (Enzalutamide + DHT)

• σp = Standard deviation of the positive control

• μn = Mean of the negative control (DMSO + DHT)

• σn = Standard deviation of the negative control

Interpretation of Z'-Factor Values: [15][16]

• Z' > 0.5: An excellent assay, suitable for HTS.

• 0 < Z' < 0.5: A marginal assay, may require optimization.

• Z' < 0: The assay is not suitable for screening.

A successful assay should consistently yield a Z'-factor of 0.5 or greater.[17][18]

Hit Identification

• Normalization: Raw luminescence data for each well should be normalized to the plate controls. The percent inhibition is calculated as: % Inhibition = 100 * [ 1 - (Signal_compound - μp) / (μn - μp) ]

• Dose-Response Curves: For active compounds identified in the primary screen, data from the serial dilution should be plotted with compound concentration on the x-axis (log scale) and % inhibition on the y-axis.

• IC₅₀ Calculation: A four-parameter logistic regression model is used to fit the dose-response curve and determine the IC₅₀ value (the concentration at which the compound elicits 50% of its maximal inhibitory effect).

Summary of Key Experimental Parameters

Parameter	Recommended Value	Rationale
Plate Format	384-well, solid white	Optimizes for throughput and luminescent signal detection.
Cell Density	5,000 cells/well	Ensures a healthy monolayer and a robust signal window.
Final DMSO %	≤ 0.5% (0.2% used here)	Minimizes solvent-induced cytotoxicity.
DHT Concentration	~EC₈₀ (e.g., 2.5 nM)	Provides a strong activation signal for robust inhibition detection.
Positive Control	Enzalutamide	Clinically relevant standard for AR antagonism.[8][9]
Incubation Times	18-24h (post-seeding), 24h (post-stimulation)	Allows for cell attachment and sufficient time for transcriptional response.
QC Metric	Z'-Factor ≥ 0.5	Ensures the assay is robust and reliable for screening.[17]

Conclusion and Next Steps

This application note provides a validated, high-throughput method for assessing the androgen receptor antagonist activity of 5-Propylimidazolidine-2,4-dione. The hydantoin scaffold is a key pharmacophore for AR inhibition, and this protocol enables the rapid evaluation of new derivatives.[1][2]

Compounds that demonstrate potent and dose-dependent activity in this primary assay (i.e., "hits") should be subjected to a cascade of secondary assays for validation.[19] These include:

• Orthogonal Assays: Testing hits in a different assay format (e.g., measuring endogenous AR-regulated gene expression like PSA) to rule out artifacts related to the reporter system.

• Selectivity Assays: Screening against other nuclear hormone receptors to determine specificity.

• Cytotoxicity Assays: Ensuring that the observed inhibition is not due to general cell death.

By following this structured approach, researchers can efficiently screen and identify promising new modulators of the androgen receptor pathway for further drug development.

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Application Notes &amp; Protocols: A Comprehensive Preclinical Framework for Evaluating the Efficacy of 5-Propylimidazolidine-2,4-dione

Abstract

This document provides a detailed experimental framework for the preclinical evaluation of 5-Propylimidazolidine-2,4-dione, a novel compound belonging to the hydantoin chemical class. Hydantoin derivatives are a cornerstone in the treatment of neurological disorders, with phenytoin being a prominent example used in epilepsy therapy.[1][2] Given this precedent, the protocols outlined herein are designed to systematically investigate the potential anticonvulsant efficacy and neurotoxicological profile of 5-Propylimidazolidine-2,4-dione. The guide follows a logical, tiered approach, beginning with fundamental in vitro characterization and mechanistic assays, progressing to neurotoxicity screening, and culminating in robust in vivo efficacy testing using well-established animal models of seizure.[3][4] Each protocol is designed to be self-validating through the inclusion of appropriate controls and is grounded in established methodologies to ensure data integrity and reproducibility. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery of new central nervous system agents.

Introduction: The Scientific Rationale

The imidazolidine-2,4-dione, or hydantoin, scaffold is of significant interest in medicinal chemistry due to its broad range of biological activities.[2] Historically, hydantoin derivatives have been successfully developed as anticonvulsant agents, primarily for partial-onset and tonic-clonic seizures.[1][2] The archetypal drug, Phenytoin (5,5-diphenylhydantoin), exerts its therapeutic effect by modulating voltage-gated sodium channels, a key mechanism in controlling neuronal hyperexcitability.[5][6]

The compound of interest, 5-Propylimidazolidine-2,4-dione, is a structural analog whose efficacy has yet to be characterized. The logical hypothesis, based on its chemical lineage, is that it may possess anticonvulsant properties. Therefore, a structured, multi-tiered experimental plan is required to rigorously test this hypothesis, elucidate its mechanism of action, and establish a preliminary safety profile. This process is critical for determining its potential as a viable therapeutic candidate.

Tier 1: In Vitro Characterization and Mechanistic Elucidation

The initial phase of evaluation focuses on cell-based assays to determine biological activity, potential mechanism of action, and a preliminary therapeutic window. This in vitro approach is cost-effective, allows for higher throughput, and provides essential data to justify progression to animal studies.[4]

Workflow for In Vitro Evaluation

Caption: Tier 1 workflow for the initial in vitro screening of 5-Propylimidazolidine-2,4-dione.

Protocol 2.1: Voltage-Gated Sodium Channel (VGSC) Binding Assay

• Rationale: Many established hydantoin anticonvulsants, like Phenytoin, function by interacting with voltage-gated sodium channels.[5] This assay serves as a primary mechanistic screen to determine if 5-Propylimidazolidine-2,4-dione shares this mechanism. A positive result would provide strong rationale for its anticonvulsant potential.

• Methodology:

  • Preparation: Utilize rat brain membrane preparations, which are a rich source of sodium channels.

  • Radioligand: Use a specific radioligand, such as [³H]batrachotoxinin-A 20-α-benzoate ([³H]BTX), which binds to site 2 of the sodium channel.

  • Incubation: Incubate the membrane preparation with the radioligand in the presence of varying concentrations of 5-Propylimidazolidine-2,4-dione (e.g., from 1 nM to 100 µM).

  • Controls:

    • Positive Control: Phenytoin (known VGSC blocker).

    • Negative Control: Vehicle (e.g., DMSO).

  • Detection: After incubation, separate bound from unbound radioligand via rapid filtration. Measure the radioactivity of the filter-bound membranes using liquid scintillation counting.

  • Analysis: Calculate the percent inhibition of radioligand binding at each concentration of the test compound. Determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Protocol 2.2: Basal Neurotoxicity Assessment

• Rationale: It is crucial to distinguish between therapeutic effects and general cytotoxicity.[7] This protocol assesses the concentration at which the compound becomes toxic to neuronal cells, establishing a preliminary safety margin.[8] Human neuroblastoma SH-SY5Y cells are a well-characterized and widely used model for this purpose.[8]

• Methodology:

  • Cell Culture: Plate SH-SY5Y cells in 96-well plates and allow them to adhere overnight.

  • Compound Treatment: Treat cells with a range of concentrations of 5-Propylimidazolidine-2,4-dione (e.g., from 1 µM to 500 µM) for 24-48 hours.

  • Controls:

    • Positive Control: A known neurotoxin (e.g., Staurosporine).

    • Negative Control: Vehicle-treated cells.

  • Assays:

    • MTT Assay: Measures mitochondrial reductase activity, an indicator of cell viability. Add MTT reagent, incubate, and then solubilize the formazan product. Read absorbance at ~570 nm.

    • LDH Release Assay: Measures lactate dehydrogenase (LDH) release into the culture medium, an indicator of cell membrane damage and necrosis. Collect supernatant and measure LDH activity using a commercially available kit.

  • Analysis: Calculate the percentage of cell viability (MTT) or cytotoxicity (LDH) relative to controls. Determine the half-maximal cytotoxic concentration (CC50) for the compound.

Tier 2: In Vivo Efficacy Evaluation in Acute Seizure Models

Positive results from Tier 1 (i.e., a promising selectivity index where CC50 >> IC50) justify progression to in vivo testing. Acute, induced seizure models are the standard for initial screening of anticonvulsant drug candidates.[4][9] They are highly reproducible and predictive of efficacy against specific seizure types.

Workflow for In Vivo Efficacy and Safety Testing

Caption: Tier 2 workflow for evaluating in vivo efficacy and acute neurotoxicity.

Protocol 3.1: Maximal Electroshock (MES) Seizure Test

• Rationale: The MES test is a gold-standard model for identifying drugs effective against generalized tonic-clonic seizures.[4][5] It evaluates the ability of a compound to prevent the spread of a seizure from its origin. A positive result in this assay is highly indicative of clinical efficacy for major seizure types.

• Methodology:

  • Animals: Use adult male mice (e.g., Swiss Webster) or rats.

  • Compound Administration: Administer 5-Propylimidazolidine-2,4-dione via intraperitoneal (i.p.) injection at various doses (e.g., 10, 30, 100 mg/kg). A vehicle control group and a positive control group (Phenytoin, ~10 mg/kg) must be included.

  • Time to Peak Effect: Conduct the test at the predetermined time of peak effect for the compound (if unknown, test at 30 and 60 minutes post-injection initially).

  • Induction: Apply a brief electrical stimulus (e.g., 50-60 Hz, 0.2 sec duration) via corneal or ear-clip electrodes.

  • Endpoint: The primary endpoint is the presence or absence of a tonic hindlimb extension. The absence of this phase is considered protection.

  • Analysis: Determine the median effective dose (ED50), the dose at which 50% of the animals are protected from the tonic hindlimb extension phase, using probit analysis.

Protocol 3.2: Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

• Rationale: The scPTZ test is used to identify compounds that are effective against myoclonic or absence seizures.[10][11] Pentylenetetrazole is a GABA-A receptor antagonist that induces clonic seizures. This model complements the MES test, providing a broader profile of the compound's potential anticonvulsant activity.

• Methodology:

  • Animals: Use adult male mice.

  • Compound Administration: Administer the test compound, vehicle, and a positive control (e.g., Ethosuximide) at various doses via i.p. injection.

  • Seizure Induction: At the time of peak drug effect, administer a subcutaneous injection of PTZ at a dose calculated to induce clonic seizures in >95% of control animals (convulsive dose, CD97; typically ~85 mg/kg).

  • Observation: Observe the animals for 30 minutes.

  • Endpoint: The primary endpoint is the absence of a clonic seizure episode lasting for at least 5 seconds.

  • Analysis: Calculate the ED50, the dose protecting 50% of animals from clonic seizures.

Protocol 3.3: Rotorod Motor Impairment Test

• Rationale: A critical aspect of developing a CNS drug is ensuring that its therapeutic effects are not accompanied by debilitating side effects like motor impairment. The rotorod test is the standard for assessing ataxia or motor incoordination in rodents and serves as a measure of acute neurotoxicity.[11]

• Methodology:

  • Animals: Use the same strain of mice as in the efficacy tests.

  • Training: Train the mice to stay on an accelerating rotating rod for a set duration (e.g., 60 seconds) for 2-3 consecutive trials. Only animals that meet this criterion are used.

  • Compound Administration: Administer various doses of 5-Propylimidazolidine-2,4-dione, vehicle, and a positive control (e.g., Diazepam).

  • Testing: At the time of peak drug effect, place the animals on the rotorod and record the latency to fall.

  • Endpoint: An animal is considered to have failed the test if it falls off the rod before the pre-determined cut-off time.

  • Analysis: Calculate the median toxic dose (TD50), the dose at which 50% of the animals exhibit motor impairment (fail the test).

Data Analysis and Interpretation

The ultimate goal of this preclinical evaluation is to determine if 5-Propylimidazolidine-2,4-dione has a viable therapeutic window. This is achieved by integrating the data from both efficacy and toxicity studies.

Key Metrics and Interpretation

Metric	Derivation	Interpretation
IC50 (Inhibitory Concentration)	In Vitro Binding Assay	The concentration of the compound required to inhibit 50% of the target activity (e.g., sodium channel binding). Lower is more potent.
CC50 (Cytotoxic Concentration)	In Vitro Cytotoxicity Assays	The concentration of the compound that kills 50% of the cells. Higher is safer.
SI (Selectivity Index)	CC50 / IC50	An in vitro measure of the therapeutic window. An SI > 10 is generally considered a good starting point for further investigation.
ED50 (Effective Dose)	In Vivo Efficacy Models (MES, scPTZ)	The dose of the compound that provides a therapeutic effect in 50% of the animal population. Lower is more potent.
TD50 (Toxic Dose)	In Vivo Neurotoxicity (Rotorod)	The dose of the compound that causes a defined toxic effect (motor impairment) in 50% of the animal population. Higher is safer.
PI (Protective Index)	TD50 / ED50	The most critical in vivo metric. It represents the therapeutic window in a whole organism. A PI > 10 is highly desirable for a CNS drug candidate.[5]

Conclusion

The experimental design detailed in these application notes provides a robust, logical, and efficient pathway for the initial preclinical assessment of 5-Propylimidazolidine-2,4-dione. By systematically progressing from in vitro mechanistic and safety assays to validated in vivo models of seizure, researchers can generate the critical data needed to make an informed decision on the compound's therapeutic potential. A successful candidate emerging from this workflow would exhibit high potency in seizure models (low ED50) and a wide safety margin (high TD50), resulting in a favorable Protective Index. Such a result would provide a strong foundation for advancing the compound into more complex chronic seizure models and further IND-enabling studies.

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• Paronikyan, R., Grigoryan, A., Barkhudaryants, I., Arshakyan, L., & Harutyunyan, A. (2024). Synthesis and neurotropic activity of new derivatives of some amino acid hydantoins and their lithium salts. Bioactive Compounds in Health and Disease, 7(6), 1-15. [Link]

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Application Notes &amp; Protocols: Developing Assays for 5-Propylimidazolidine-2,4-dione Biological Activity

Abstract

The imidazolidine-2,4-dione, or hydantoin, scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to multiple biological targets. Derivatives of this core structure have led to the development of numerous therapeutics, most notably anticonvulsants like phenytoin.[1][2] The diverse biological activities associated with hydantoins also include anticancer, antimicrobial, and anti-inflammatory properties.[3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust assay cascade to characterize the biological activity of novel hydantoin derivatives, using 5-Propylimidazolidine-2,4-dione as a representative example. We present a strategic framework beginning with high-throughput phenotypic screening for neuroprotection, followed by secondary assays to validate mitochondrial mechanisms, and culminating in target-based assays to confirm molecular interaction.

Part 1: A Strategic Framework for Biological Characterization

A successful investigation into a novel compound's bioactivity does not rely on a single assay but on an integrated, tiered approach. This "assay funnel" is designed to efficiently screen, validate, and characterize compounds, allowing for confident decision-making at each stage of the discovery process. The causality behind this strategy is to use broad, high-capacity assays first to identify general activity, followed by more complex, lower-throughput assays to dissect the specific mechanism of action.

The Assay Development Funnel

Our proposed strategy involves three key stages:

• Primary Phenotypic Screening: To identify if the compound has a desired biological effect in a relevant cellular model. This stage prioritizes throughput and robustness.

• Secondary Mechanistic Validation: To investigate the physiological pathways modulated by the compound, validating the hypothesis generated from the primary screen.

• Target Engagement & Deconvolution: To confirm direct binding of the compound to a specific molecular target, providing definitive evidence of its mechanism.

Caption: The Assay Development Funnel.

Part 2: Primary Screening - A High-Throughput Neuroprotection Assay

Scientific Rationale: Given the well-established role of hydantoins as neuroactive agents, a primary screen focused on neuroprotection is a logical starting point.[5] Mitochondrial dysfunction is a key pathological feature in many neurodegenerative diseases.[6] Rotenone, an inhibitor of mitochondrial complex I, induces oxidative stress and apoptosis, providing a robust and disease-relevant model for screening cytoprotective compounds.[7] This assay is designed to identify compounds that can rescue neuronal cells from rotenone-induced death.

Protocol 1: Rotenone-Induced Cytotoxicity Assay in SH-SY5Y Cells

This protocol is designed for a 96-well format, suitable for high-throughput screening (HTS).

A. Materials and Reagents:

• Cell Line: Human neuroblastoma SH-SY5Y cells.

• Culture Medium: DMEM/F-12, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Assay Medium: DMEM/F-12, 1% FBS, 1% Penicillin-Streptomycin.

• Compound: 5-Propylimidazolidine-2,4-dione (stock in DMSO).

• Toxin: Rotenone (stock in DMSO).

• Positive Control: Carnosic acid (a known neuroprotectant against rotenone).[7]

• Viability Reagent: Resazurin sodium salt solution (e.g., alamarBlue™).

• Equipment: Humidified incubator (37°C, 5% CO₂), microplate reader (fluorescence, Ex/Em ~560/590 nm).

B. Step-by-Step Methodology:

• Cell Seeding:

  • Culture SH-SY5Y cells to ~80% confluency.

  • Trypsinize and resuspend cells in culture medium.

  • Seed 10,000 cells in 100 µL of culture medium per well into a clear-bottom, black-walled 96-well plate.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment (Pre-incubation):

  • Prepare serial dilutions of 5-Propylimidazolidine-2,4-dione, positive control, and a vehicle control (DMSO) in assay medium. The final DMSO concentration should not exceed 0.5%.

  • Carefully remove the culture medium from the wells.

  • Add 100 µL of the compound-containing assay medium to the respective wells.

  • Incubate for 1 hour.

• Toxin Induction:

  • Prepare a working solution of Rotenone in assay medium. The final concentration must be determined empirically by generating a dose-response curve to find the EC₈₀ concentration (typically in the low micromolar range for SH-SY5Y cells).

  • Add a pre-determined volume of the Rotenone working solution to all wells except the "No Toxin" control wells.

  • Incubate for 24 hours.

• Viability Assessment:

  • Add 10 µL of Resazurin solution to each well.

  • Incubate for 2-4 hours, protected from light.

  • Measure fluorescence on a microplate reader (Ex/Em: 560/590 nm).

C. Plate Layout and Controls:

• No Toxin Control: Cells + vehicle + assay medium (represents 100% viability).

• Toxin-Only Control: Cells + vehicle + Rotenone (represents ~20% viability).

• Positive Control: Cells + known neuroprotectant + Rotenone.

• Test Compound Wells: Cells + 5-Propylimidazolidine-2,4-dione + Rotenone.

D. Data Analysis and Validation:

• Calculate Percent Viability:

  • % Viability = [(Fluorescence_Sample - Fluorescence_ToxinOnly) / (Fluorescence_NoToxin - Fluorescence_ToxinOnly)] * 100

• Dose-Response Curve: Plot % Viability against the logarithm of compound concentration and fit with a four-parameter logistic equation to determine the EC₅₀ value.

• Assay Quality Control: Calculate the Z'-factor to ensure the assay is robust for screening. A Z' > 0.5 is considered excellent.[7]

  • Z' = 1 - [(3 * (SD_NoToxin + SD_ToxinOnly)) / |Mean_NoToxin - Mean_ToxinOnly|]

Parameter	Description	Representative Value
Cell Line	Human Neuroblastoma	SH-SY5Y
Seeding Density	Cells per well (96-well)	10,000
Toxin	Mitochondrial Complex I Inhibitor	Rotenone
Toxin Conc.	Concentration causing ~80% cell death	EC₈₀ (e.g., 2 µM)
Readout	Cell Viability Indicator	Resazurin Fluorescence
EC₅₀	Half-maximal effective concentration	Compound-dependent
Z'-Factor	Assay robustness metric	> 0.5

Part 3: Secondary Validation - Probing Mitochondrial Function

Scientific Rationale: If 5-Propylimidazolidine-2,4-dione demonstrates neuroprotective activity in the primary screen, the next logical step is to confirm that its mechanism involves the preservation of mitochondrial function. We describe two key assays for this purpose.[8][9][10]

Protocol 2: Mitochondrial Membrane Potential (ΔΨm) Assay

Principle: A healthy mitochondrion maintains a high electrochemical gradient, or membrane potential (ΔΨm), across its inner membrane. A collapse in ΔΨm is an early indicator of apoptosis. This potential can be measured using fluorescent dyes like Tetramethylrhodamine, Methyl Ester (TMRM), which accumulate in active mitochondria in a potential-dependent manner.

A. Methodology Outline:

• Cell Culture & Treatment: Seed and treat SH-SY5Y cells with the compound and Rotenone as described in Protocol 1. Include a positive control like FCCP (a protonophore that collapses ΔΨm) as a "0% potential" control.

• TMRM Staining: During the final 30 minutes of incubation, add TMRM (in quench mode, e.g., 20-100 nM) to all wells.

• Fluorescence Measurement: Wash cells with PBS and measure fluorescence in a plate reader or visualize using a high-content imager.

• Data Analysis: A preservation of TMRM fluorescence in compound-treated cells (relative to toxin-only cells) indicates stabilization of ΔΨm.

Protocol 3: Oxygen Consumption Rate (OCR) - The Mito Stress Test

Principle: OCR is the most direct measure of mitochondrial respiratory activity.[6][9] Using an extracellular flux analyzer (e.g., Seahorse XF), one can perform a "Mito Stress Test" by sequentially injecting pharmacological agents to measure key parameters of mitochondrial function.

Caption: Workflow for the Seahorse XF Mito Stress Test.

A. Methodology Outline:

• Cell Culture: Seed cells on a specialized Seahorse XF cell culture microplate.

• Treatment: Treat cells with 5-Propylimidazolidine-2,4-dione for a defined period (e.g., 24 hours).

• Assay Execution: Place the plate in the analyzer. The instrument will measure baseline OCR before sequentially injecting the following drugs from its ports:

  • Oligomycin: Blocks ATP synthase, revealing ATP-linked respiration.

  • FCCP: An uncoupling agent that collapses the proton gradient, forcing the electron transport chain to function at its maximum rate. This reveals the maximal respiratory capacity.

  • Rotenone & Antimycin A: Shut down mitochondrial respiration completely, revealing non-mitochondrial oxygen consumption.

• Data Analysis: A compound that preserves basal and maximal respiration in the face of cellular stress would be considered a positive hit for mitochondrial protection.

Assay Parameter	Description	Expected Result for a Protective Compound
ΔΨm (TMRM)	Mitochondrial Membrane Potential	Increased fluorescence vs. toxin control
Basal OCR	Baseline Oxygen Consumption	Rescued towards normal levels
Maximal OCR	Max respiratory capacity	Rescued towards normal levels
ATP Production	OCR linked to ATP synthesis	Rescued towards normal levels

Part 4: Target Engagement - Competitive Fluorescence Polarization Assay

Scientific Rationale: Phenotypic assays suggest what a compound does, but not necessarily how. To confirm a direct interaction with a putative protein target, a biophysical binding assay is required. While hydantoins are known sodium channel modulators, they have also been shown to interact with other targets like the anti-apoptotic Bcl-2 proteins.[11] Fluorescence Polarization (FP) is a powerful, homogeneous technique to measure protein-ligand binding in solution, making it ideal for screening and affinity determination.[12][13][14]

Principle of Competitive FP: This assay measures the ability of a test compound (the "competitor") to displace a fluorescently labeled ligand ("tracer") from its protein target. When the small, fluorescent tracer is bound to the large protein, it tumbles slowly in solution, emitting highly polarized light. When displaced by the competitor, the free tracer tumbles rapidly, emitting depolarized light. The decrease in polarization is proportional to the competitor's binding affinity.[15]

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Application Notes and Protocols for 5-Propylimidazolidine-2,4-dione in Neuropharmacology Research

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Potential of the Hydantoin Scaffold in CNS Disorders

The imidazolidine-2,4-dione, or hydantoin, nucleus is a cornerstone in the development of neuropharmacological agents, most notably antiepileptic drugs.[1][2][3] The prototypical hydantoin, phenytoin (5,5-diphenylhydantoin), revolutionized epilepsy treatment by demonstrating efficacy against tonic-clonic and partial seizures, primarily through the modulation of voltage-gated sodium channels.[3][4] The versatility of the hydantoin scaffold allows for substitutions at the 5-position, giving rise to a diverse library of compounds with a wide range of anticonvulsant and other central nervous system (CNS) activities.[1][5]

5-Propylimidazolidine-2,4-dione represents a specific derivative within this promising class of compounds. While direct research on this particular molecule is not extensively published, its structural similarity to other active 5-alkyl-substituted hydantoins suggests a strong potential for neuropharmacological activity. These application notes will therefore provide a comprehensive guide for researchers and drug development professionals on the potential applications and investigational protocols for 5-Propylimidazolidine-2,4-dione, drawing upon the wealth of knowledge from the broader class of hydantoin derivatives. The focus will be on its evaluation as an anticonvulsant and neuroprotective agent.

Hypothesized Mechanism of Action

The primary mechanism of action for many anticonvulsant hydantoins is the use-dependent, non-competitive blockade of voltage-gated sodium channels (VGSCs).[3] This action stabilizes neuronal membranes and prevents the high-frequency repetitive firing of action potentials that is characteristic of seizure activity.[3] It is hypothesized that 5-Propylimidazolidine-2,4-dione will share this mechanism. The propyl substitution at the 5-position is expected to influence the compound's lipophilicity and interaction with the VGSC binding site, thereby modulating its potency and kinetic properties.

Beyond VGSCs, some hydantoin derivatives have been shown to interact with other targets, including calcium channels and monoamine oxidase (MAO), suggesting the potential for a broader neuropharmacological profile that could include anxiolytic, antidepressant, or neuroprotective effects.[6][7]

Figure 1: Hypothesized mechanism of action for 5-Propylimidazolidine-2,4-dione as an anticonvulsant.

Potential Research Applications

• Primary Anticonvulsant Screening: Initial evaluation of the compound's efficacy in established animal models of acute seizures, such as the Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests. These models help to classify the compound's potential clinical utility against generalized tonic-clonic and absence seizures, respectively.[8]

• Neurotoxicity Assessment: Determining the therapeutic index of the compound by assessing its side-effect profile. The rotarod test is a standard method for evaluating motor impairment, a common side effect of centrally acting drugs.[6][8]

• Neuroprotection Studies: Investigating the potential of 5-Propylimidazolidine-2,4-dione to protect neurons from damage induced by excitotoxicity or oxidative stress, which are common pathological features of epilepsy and other neurodegenerative disorders. Histopathological examination of brain regions like the hippocampus following chemically induced seizures can provide evidence of neuroprotective effects.

• Mechanism of Action Elucidation: Utilizing in vitro techniques, such as patch-clamp electrophysiology on cultured neurons or cell lines expressing specific VGSC subtypes, to confirm and characterize the interaction of the compound with its molecular target.

• Pharmacokinetic Profiling: Determining the absorption, distribution, metabolism, and excretion (ADME) properties of the compound to understand its bioavailability and CNS penetration.

Experimental Protocols

The following protocols are standardized procedures for the preclinical evaluation of novel anticonvulsant agents, adapted for the investigation of 5-Propylimidazolidine-2,4-dione.

Protocol 1: In Vivo Anticonvulsant Screening and Neurotoxicity

This workflow outlines the initial assessment of the compound's efficacy and acute toxicity in rodents.

Figure 2: Workflow for in vivo evaluation of anticonvulsant and neurotoxic potential.

A. Maximal Electroshock (MES) Test

• Objective: To assess the ability of the compound to prevent the tonic hindlimb extension phase of a maximal seizure, indicative of efficacy against generalized tonic-clonic seizures.[8]

• Procedure:

  • Administer 5-Propylimidazolidine-2,4-dione or vehicle to groups of mice or rats via intraperitoneal (i.p.) or oral (p.o.) route.

  • At the predetermined time of peak effect (e.g., 30 minutes for i.p.), deliver a supramaximal electrical stimulus (e.g., 50 mA for mice, 150 mA for rats, 60 Hz, 0.2 sec duration) via corneal or ear-clip electrodes.

  • Observe the animal for the presence or absence of a tonic hindlimb extension.

  • Protection is defined as the absence of the tonic hindlimb extension.

  • Calculate the percentage of animals protected at each dose.

B. Subcutaneous Pentylenetetrazole (scPTZ) Test

• Objective: To evaluate the compound's ability to prevent clonic seizures induced by a CNS stimulant, indicative of potential efficacy against absence seizures.[8]

• Procedure:

  • Administer 5-Propylimidazolidine-2,4-dione or vehicle to groups of mice.

  • At the time of peak effect, administer a subcutaneous injection of PTZ at a dose that induces clonic seizures in >95% of control animals (e.g., 85 mg/kg).

  • Observe the animals for 30 minutes for the onset of clonic seizures (lasting for at least 5 seconds).

  • Protection is defined as the absence of clonic seizures.

  • Calculate the percentage of animals protected at each dose.

C. Rotarod Neurotoxicity Test

• Objective: To assess motor impairment and incoordination.

• Procedure:

  • Train mice on a rotarod apparatus (e.g., accelerating from 4 to 40 rpm over 5 minutes) until they can remain on the rod for a stable period (e.g., 2-5 minutes).

  • On the test day, administer the compound or vehicle.

  • At the time of peak effect, place the animals on the rotarod and measure their latency to fall.

  • A significant decrease in latency to fall compared to the vehicle-treated group indicates neurotoxicity.

Protocol 2: Histopathological Assessment of Neuroprotection

• Objective: To evaluate the ability of 5-Propylimidazolidine-2,4-dione to prevent neuronal damage following status epilepticus.

• Procedure:

  • Pre-treat animals with 5-Propylimidazolidine-2,4-dione or vehicle for a specified period (e.g., 3 days).

  • Induce status epilepticus using a chemical convulsant like pentylenetetrazole (PTZ) or kainic acid.

  • After a set period (e.g., 24 hours or 7 days), perfuse the animals and collect the brains.

  • Process the brains for histology (e.g., paraffin embedding).

  • Section the brains and stain with dyes such as Hematoxylin and Eosin (H&E) or Cresyl Violet to assess neuronal morphology and identify damaged neurons (e.g., pyknotic nuclei, eosinophilic cytoplasm) in vulnerable regions like the CA1 and CA3 fields of the hippocampus.

  • Quantify neuronal damage by cell counting in a blinded manner. A significant reduction in neuronal damage in the compound-treated group compared to the vehicle group indicates a neuroprotective effect.

Data Presentation and Interpretation

Quantitative data from these studies should be presented clearly to allow for straightforward interpretation and comparison with reference compounds.

Table 1: Example Anticonvulsant Profile of a 5-Substituted Hydantoin Derivative

Test	Species	Route of Admin.	ED₅₀ (mg/kg)	TD₅₀ (mg/kg)	Protective Index (PI)	Reference Compound (ED₅₀)
MES	Rat	p.o.	5.76[8]	>300	>52	Phenytoin (28.1 mg/kg)[9]
scPTZ	Rat	p.o.	57.31[8]	>300	>5.2	Ethosuximide (130 mg/kg)
6-Hz (32 mA)	Mouse	i.p.	26.06[8]	>100	>3.8	Levetiracetam (11.1 mg/kg)[7]
Rotarod (toxicity)	Rat	p.o.	>300	-	-	-

Note: Data presented are for a representative compound, 5-cyclopropyl-5-phenyl-imidazolidine-2,4-dione, to provide a benchmark for expected potency.[8] The Protective Index (PI = TD₅₀/ED₅₀) is a critical measure of a compound's therapeutic window; a higher PI is desirable.

Conclusion

5-Propylimidazolidine-2,4-dione, as a member of the hydantoin class, holds significant promise as a neuropharmacological research tool and a potential therapeutic lead. The protocols and application notes provided herein offer a robust framework for its systematic investigation. By leveraging established in vivo and in vitro models, researchers can effectively characterize its anticonvulsant efficacy, neuroprotective potential, and mechanism of action, thereby contributing to the development of novel treatments for epilepsy and other neurological disorders.

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• Evaluating Anticonvulsant and Neuroprotective potentials of New Hydantoin Derivatives in PTZ and MES Models. (2025). ResearchGate. [Link]

• Bytrus, H., Obniska, J., Czopek, A., Kamiński, K., & Pawłowski, M. (2012). Synthesis and anticonvulsant activity of new 5-(cyclo)alkyl-5-phenyl-imidazolidine-2,4-diones derivatives with arylpiperazinylpropyl moiety. Epilepsy Congress. [Link]

• Bytrus, H., Obniska, J., Czopek, A., Kamiński, K., & Pawłowski, M. (2011). Synthesis and anticonvulsant activity of new N-Mannich bases derived from 5-cyclopropyl-5-phenyl- and 5-cyclopropyl-5-(4-chlorophenyl)-imidazolidine-2,4-diones. Bioorganic & Medicinal Chemistry Letters, 19(20), 6149-6156. [Link]

• Synthesis and neurotropic activity of new derivatives of some amino acid hydantoins and their lithium salts. (2024). Bioactive Compounds in Health and Disease. [Link]

• Synthesis, Anticonvulsant, Antinociceptive Activity and Preliminary Safety Evaluations of Novel Hybrid Imidazolidine-2,4-Dione Derivatives with Morpholine Moiety. (2025). ChemMedChem. [Link]

• Wadghane, A. R., et al. (2023). A Review on the Some Biological Activities of the Hydantoin Derivatives. Journal of Drug Delivery and Therapeutics. [Link]

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• Synthesis, Characterization and Evaluation of Biological activity of 5, 5 - diphenyl imidazolidine - 2, 4 - dione. (2023). Bulletin of Environment, Pharmacology and Life Sciences. [Link]

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The Synthetic Versatility of 5-Propylimidazolidine-2,4-dione: A Precursor for Advanced Organic Synthesis

Introduction: Unlocking the Potential of the Hydantoin Scaffold

In the landscape of modern medicinal chemistry and drug development, the hydantoin scaffold (imidazolidine-2,4-dione) stands out as a "privileged structure" due to its presence in a multitude of pharmacologically active compounds.[1] From the pioneering anticonvulsant phenytoin to contemporary anticancer agents, the hydantoin core offers a robust and versatile framework for molecular design.[1][2] 5-Propylimidazolidine-2,4-dione, a key member of this family, serves as a valuable and highly adaptable precursor in organic synthesis. Its strategic substitution at the C-5 position with a propyl group provides a lipophilic anchor while leaving the N-1 and N-3 positions and the C-5 methylene group amenable to a wide array of chemical transformations.

This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of 5-Propylimidazolidine-2,4-dione as a starting material. We will delve into its synthesis, key reactions, and its potential as a building block for more complex and biologically relevant molecules, grounding our discussion in established chemical principles and providing actionable experimental procedures.

Physicochemical Properties and Safe Handling

Before commencing any synthetic work, a thorough understanding of the reagent's properties and safety requirements is paramount. While specific data for 5-propylimidazolidine-2,4-dione is not extensively published, we can infer its properties from closely related 5,5-disubstituted hydantoins.

Table 1: Physicochemical and Safety Data for 5-Propylimidazolidine-2,4-dione (and related compounds)

Property	Value/Information	Source/Analogy
IUPAC Name	5-Propylimidazolidine-2,4-dione	---
Synonyms	5-Propylhydantoin	---
Molecular Formula	C₆H₁₀N₂O₂	---
Molecular Weight	142.16 g/mol	---
Appearance	Likely a white to off-white crystalline solid	Analogy with other hydantoins
Melting Point	Not widely reported; expected to be >150 °C	Analogy with other hydantoins
Solubility	Sparingly soluble in water; soluble in alcohols and other polar organic solvents	Analogy with other hydantoins
Hazard Statements	May cause skin and eye irritation. May be harmful if swallowed.	Analogy with related hydantoin safety data sheets
Precautionary Measures	Wear protective gloves, eye protection, and lab coat. Handle in a well-ventilated fume hood. Avoid dust formation.	Standard laboratory practice

Safety Protocol: Always consult the material safety data sheet (MSDS) for the specific reagent you are using. In the absence of a specific MSDS for 5-propylimidazolidine-2,4-dione, treat it with the same precautions as other hydantoin derivatives. Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a certified chemical fume hood to avoid inhalation of any dust or vapors.

Synthesis of the Precursor: 5-Propylimidazolidine-2,4-dione

The most direct and versatile method for the synthesis of 5-substituted and 5,5-disubstituted hydantoins is the Bucherer-Bergs reaction .[3][4] This multicomponent reaction offers a straightforward pathway to 5-propylimidazolidine-2,4-dione from readily available starting materials.[1][5]

The Bucherer-Bergs Reaction Workflow

The reaction proceeds by treating a ketone (in this case, 2-pentanone) with an alkali metal cyanide (e.g., potassium cyanide) and ammonium carbonate. The in-situ formation of ammonium cyanide and its subsequent reaction with the ketone leads to an α-aminonitrile, which then cyclizes to the hydantoin.[6]

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Application Note: A Framework for the Cellular Characterization of Novel Hydantoin Derivatives Using 5-Propylimidazolidine-2,4-dione as a Model Compound

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The imidazolidine-2,4-dione, or hydantoin, scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including anticonvulsant, antiarrhythmic, and antitumoral effects.[1] The versatility of the hydantoin ring allows for substitutions at multiple positions, enabling the generation of vast chemical libraries with diverse pharmacological profiles.[1][2] Consequently, the development of novel hydantoin derivatives remains a fervent area of research in drug discovery.[2][3]

5-Propylimidazolidine-2,4-dione is a novel derivative of this important heterocyclic class. As with any new chemical entity, a systematic and robust characterization of its effects in biologically relevant systems is paramount. This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive, multi-phased framework for the in-vitro cellular characterization of 5-Propylimidazolidine-2,4-dione and other novel hydantoin analogues.

The protocols herein are designed as a logical workflow, beginning with broad screening for cytotoxic effects and progressing to more focused mechanistic assays to elucidate the mode of action. By following this framework, researchers can efficiently determine a compound's potency, identify its cellular mechanism, and generate the foundational data necessary for further development.

Section 1: Preliminary Compound Handling & Preparation

Scientific Rationale: Proper handling and solubilization of a test compound are critical for generating accurate and reproducible data. Most small organic molecules, including hydantoin derivatives, have poor aqueous solubility and are typically dissolved in an organic solvent, most commonly dimethyl sulfoxide (DMSO).[3] Creating a high-concentration stock solution allows for minimal solvent carryover into the final cell culture medium, which can otherwise induce toxicity and confound results.

Protocol 1.1: Preparation of Stock Solution

• Weighing: Accurately weigh out 5-10 mg of 5-Propylimidazolidine-2,4-dione powder using an analytical balance.

• Solubilization: Dissolve the compound in high-purity, sterile DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Vortex thoroughly until the compound is completely dissolved.

• Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C for long-term stability.

• Working Dilutions: On the day of the experiment, thaw a fresh aliquot and prepare serial dilutions in sterile cell culture medium to achieve the final desired concentrations for cell treatment. The final DMSO concentration in the culture wells should be kept constant across all treatments and should not exceed 0.5% (v/v) to minimize solvent-induced cytotoxicity.

Section 2: Phase 1 - Primary Viability and Cytotoxicity Screening

Scientific Rationale: The initial step in characterizing a new compound is to determine its effect on cell viability and proliferation. This allows for the determination of the compound's potency, typically expressed as the half-maximal inhibitory concentration (IC50). The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, widely used colorimetric method for this purpose.[4][5] It measures the metabolic activity of cells, which serves as a proxy for cell viability.[6] In living cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals.[4][6] The amount of formazan produced is directly proportional to the number of viable cells.[4][6]

Protocol 2.1: MTT Assay for Dose-Response Analysis

• Cell Plating: Seed cells (e.g., A549 lung cancer, MCF-7 breast cancer, or other relevant cell lines) into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[3][4] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[4][7]

• Compound Treatment: Prepare serial dilutions of 5-Propylimidazolidine-2,4-dione in culture medium at 2x the final desired concentrations. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include "untreated" (vehicle control, e.g., 0.1% DMSO) and "no cell" (medium only for background) controls.

• Incubation: Incubate the plate for a desired exposure time (e.g., 48 or 72 hours).[3][8]

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution (in sterile PBS) to each well.[4]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into purple formazan crystals.[4]

• Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.[7] Add 100 µL of DMSO to each well to dissolve the crystals.[7] Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.

Data Analysis & Interpretation

The absorbance values are used to calculate the percentage of cell viability relative to the untreated control. This data is then plotted as a dose-response curve to determine the IC50 value.

Parameter	Description	Example Calculation
% Viability	The percentage of viable cells in treated wells relative to untreated controls.	[(Abs_treated - Abs_blank) / (Abs_control - Abs_blank)] * 100
IC50	The concentration of the compound that inhibits cell viability by 50%.	Determined by non-linear regression analysis of the dose-response curve.

Section 3: Phase 2 - Mechanistic Elucidation: Apoptosis

Scientific Rationale: If 5-Propylimidazolidine-2,4-dione demonstrates significant cytotoxicity in the primary screen, the next logical step is to determine the mechanism of cell death. A key pathway to investigate is apoptosis, or programmed cell death. A hallmark of apoptosis is the activation of a family of proteases called caspases. Caspases-3 and -7 are the primary executioner caspases, responsible for cleaving key cellular substrates to orchestrate cell disassembly.[9] Luminescent assays, such as the Caspase-Glo® 3/7 assay, provide a highly sensitive and specific method to measure the activity of these enzymes.[10][11][12] The assay utilizes a luminogenic substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7, releasing a substrate for luciferase that generates a light signal proportional to caspase activity.[11][12][13]

Workflow for Mechanistic Elucidation

Caption: Decision workflow following primary cytotoxicity screening.

Protocol 3.1: Caspase-3/7 Activity Assay (Luminescent)

• Cell Plating & Treatment: Seed cells in a white-walled, clear-bottom 96-well plate suitable for luminescence. Treat cells with 5-Propylimidazolidine-2,4-dione at concentrations around its IC50 value (e.g., 0.5x, 1x, and 2x IC50) for a relevant time period (e.g., 24 hours). Include untreated and positive controls (e.g., staurosporine).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions, equilibrating it to room temperature before use.[13]

• Assay Procedure (Add-Mix-Measure):

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well, directly into the 100 µL of cell culture medium.[10][11]

  • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis & Interpretation

The luminescent signal is directly proportional to the amount of active caspase-3/7. Results are often expressed as fold change in luminescence relative to the untreated vehicle control. A significant, dose-dependent increase in caspase activity suggests the compound induces apoptosis.

Section 4: Phase 3 - Target Pathway Deconvolution

Scientific Rationale: Many hydantoin-based compounds exert their effects by modulating specific signaling pathways.[2][8] For example, a common mechanism for anticancer drugs is the inhibition of receptor tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR).[14][15] EGFR activation triggers downstream pathways, such as the RAS-RAF-MEK-ERK (MAPK) pathway, which promotes cell proliferation and survival.[15] To investigate if 5-Propylimidazolidine-2,4-dione acts as an EGFR pathway inhibitor, one can measure the phosphorylation status of key downstream proteins like ERK. A reduction in phosphorylated ERK (p-ERK) upon compound treatment would indicate inhibition of the pathway.

Hypothetical EGFR Signaling Pathway

Caption: Hypothetical inhibition of the EGFR-MAPK signaling pathway.

Protocol 4.1: Western Blotting for Phospho-ERK (p-ERK)

• Cell Culture and Treatment: Plate a suitable cell line with high basal EGFR activity (e.g., A431) in 6-well plates. Once cells reach 70-80% confluency, treat them with 5-Propylimidazolidine-2,4-dione at various concentrations for a short duration (e.g., 1-6 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel. Separate proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phospho-ERK (p-ERK1/2) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed with a primary antibody for total ERK or a housekeeping protein like GAPDH.

Data Analysis & Interpretation

The intensity of the p-ERK bands is quantified using densitometry software and normalized to the total ERK or GAPDH signal. A dose-dependent decrease in the p-ERK/total ERK ratio in compound-treated cells compared to the vehicle control would strongly suggest that 5-Propylimidazolidine-2,4-dione inhibits the EGFR-MAPK signaling pathway.

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• MTT Assay Protocol for Cell Viability and Proliferation. Roche. [Link]

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• Principle: Rapid colorimetric assay based on the cleavage of the tetrazolium ring of MTT. University of South Australia. [Link]

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• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI - NIH. [Link]

• (PDF) Cytotoxicity Assay Protocol v1. ResearchGate. [Link]

• Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation. NIH. [Link]

• Caspase 3/7 Activity. Protocols.io. [Link]

• Design, synthesis and biological evaluation of hydantoin derivatives. JOCPR. [Link]

• Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. PubMed Central. [Link]

• Novel hydantoin derivatives: Synthesis and biological activity evaluation. ResearchGate. [Link]

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• Hydantoin Derivatives of L- and D-amino acids: Synthesis and Evaluation of Their Antiviral and Antitumoral Activity. MDPI. [Link]

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Topic: A Framework for In Vivo Investigation of 5-Propylimidazolidine-2,4-dione: Animal Models and Methodologies

An Application Note and Protocol Guide for Preclinical Researchers

Audience: Researchers, scientists, and drug development professionals.

Abstract

5-Propylimidazolidine-2,4-dione is a novel compound belonging to the hydantoin (imidazolidine-2,4-dione) chemical class. While specific biological data for this molecule is not yet established, its core structure is shared by numerous compounds with significant therapeutic effects, most notably in neuroscience and metabolism. The hydantoin ring is the cornerstone of anticonvulsant drugs like Phenytoin, suggesting a strong potential for neurotropic activity.[1][2] Furthermore, the structurally similar thiazolidine-2,4-dione (TZD) scaffold is the basis for the "glitazone" class of anti-diabetic drugs, which function as Peroxisome Proliferator-Activated Receptor-γ (PPAR-γ) agonists.[3][4] This guide, therefore, provides a comprehensive, tiered framework for the preclinical investigation of 5-Propylimidazolidine-2,4-dione in relevant animal models. It is designed to systematically characterize its potential neurotropic and metabolic effects, offering detailed, field-proven protocols for researchers initiating studies on this or related novel chemical entities.

Part 1: Foundational Strategy and Model Selection

The Rationale for a Tiered Investigatory Approach

When characterizing a novel compound with a known pharmacophore, a logical, tiered approach is essential to efficiently allocate resources and generate meaningful data. The core hydantoin structure of 5-Propylimidazolidine-2,4-dione strongly suggests that initial investigations should focus on its potential effects on the central nervous system (CNS). Therefore, our primary tier of investigation will involve screening for anticonvulsant, anxiolytic, and general neurobehavioral effects.

A secondary tier will explore potential metabolic activity, drawing parallels from the TZD class of molecules.[5] This structure ensures that the most probable biological activities are tested first, with subsequent experiments building upon those initial findings. The entire process is predicated on the use of well-validated rodent models, which offer a balance of physiological relevance to humans, cost-effectiveness, and the availability of established procedural benchmarks.[6]

Pre-Formulation and Physicochemical Analysis

Before any in vivo administration, a thorough understanding of the compound's physicochemical properties is critical for accurate and reproducible dosing.

• Solubility: The solubility of hydantoin derivatives can vary significantly based on their substituents and the pH of the solution.[7] Determining the solubility of 5-Propylimidazolidine-2,4-dione in common vehicles (e.g., saline, DMSO, Tween 80) is the first step. This dictates the feasible routes of administration and the maximum achievable concentration.

• Stability: The compound's stability in the chosen vehicle at room temperature and under refrigerated conditions must be confirmed to ensure the administered dose remains consistent throughout the study.

• Lipophilicity: The octanol-water partition coefficient (LogP) provides an estimate of the compound's ability to cross the blood-brain barrier (BBB), a critical factor for any potential CNS-acting drug.[7]

Selection of Primary Animal Models

For initial screening of neurotropic and metabolic effects, the following rodent models are recommended:

Species/Strain	Primary Use Case	Justification
Wistar Rat	Neurobehavioral & Metabolic Screening	Outbred strain, known for its calm temperament, making it suitable for behavioral tests. Widely used in both seizure models and chemically-induced diabetes studies, allowing for cross-functional investigation.[8][9]
C57BL/6 Mouse	Neurobehavioral & Genetic Studies	Inbred strain with a well-characterized genome. Highly common in neurobehavioral research, particularly for anxiolytic and motor function tests.[10]
Sprague-Dawley Rat	General Toxicology	Often used in safety and toxicology studies due to their larger size and extensive historical data.

For all studies, animals should be group-housed under a standard 12-hour light/dark cycle with ad libitum access to food and water, unless otherwise specified by the protocol.[10] A minimum one-week acclimatization period is mandatory before any experimental procedures.

Part 2: Investigation of Neurotropic Effects

Based on the hydantoin core, the most probable activities are related to CNS function. The following workflow and protocols are designed to provide a comprehensive initial assessment.

Caption: Experimental workflow for assessing neurotropic effects.

Protocol 2.1: Anticonvulsant Activity (Maximal Electroshock Model)

Rationale: The maximal electroshock (MES) test is a gold-standard model for identifying compounds effective against generalized tonic-clonic seizures, the primary target for drugs like Phenytoin.[1][9]

Methodology:

• Animals: Male Wistar rats (200-250g).

• Groups:

  • Group 1: Vehicle control (e.g., 0.9% Saline + 5% DMSO + 5% Tween 80).

  • Group 2: Positive Control (Phenytoin, 25 mg/kg, i.p.).

  • Groups 3-5: 5-Propylimidazolidine-2,4-dione (e.g., 10, 30, 100 mg/kg, i.p.).

• Procedure:

  • Administer the test compound or vehicle via intraperitoneal (i.p.) injection.

  • After a 30-minute absorption period, deliver an electrical stimulus (e.g., 150 mA, 60 Hz, 0.2 seconds) via corneal or ear-clip electrodes.

  • Observe the animal for the presence or absence of a tonic hindlimb extension reflex. The absence of this reflex is considered protection.

  • Record the duration of the tonic hindlimb extension for any animal not fully protected.

  • Immediately following the seizure, monitor the animal for recovery.

Data Analysis:

Parameter	Description
Protection (%)	Percentage of animals in each group that do not exhibit tonic hindlimb extension.
Seizure Duration (s)	For unprotected animals, the time from stimulus to the end of the tonic phase.
Mortality (%)	Percentage of animals that do not survive the post-ictal period.

Protocol 2.2: Anxiolytic Activity (Elevated Plus Maze)

Rationale: The Elevated Plus Maze (EPM) is a widely used test to assess anxiety-like behavior in rodents. Anxiolytic compounds typically increase the time spent in the open, more "threatening" arms of the maze.[1][11]

Methodology:

• Animals: Male C57BL/6 mice (20-25g).

• Apparatus: A plus-shaped maze raised above the floor with two open arms and two enclosed arms.

• Procedure:

  • Administer the test compound or vehicle i.p. 30 minutes prior to testing. A positive control like Diazepam (1-2 mg/kg) should be used.

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes. Record the session using an overhead video camera.

  • Use tracking software to score the time spent in the open and closed arms, and the number of entries into each arm.

Data Analysis:

Parameter	Description
Time in Open Arms (%)	(Time in open arms / Total time) * 100. An increase suggests an anxiolytic effect.
Open Arm Entries (%)	(Entries into open arms / Total entries) * 100.
Total Arm Entries	A measure of general locomotor activity. A significant decrease may indicate sedation.

Protocol 2.3: Motor Coordination and Neurological Deficit (Rotarod Test)

Rationale: This test is crucial for distinguishing true therapeutic effects from non-specific motor impairment (e.g., sedation, ataxia). A compound that impairs motor coordination may produce false positives in other tests.[10][12]

Methodology:

• Animals: Male C57BL/6 mice (20-25g) or Wistar rats (200-250g).

• Apparatus: An accelerating rotarod device.

• Training: Prior to drug testing, train the animals on the rotarod for 2-3 consecutive days until they can consistently remain on the accelerating rod for a baseline period (e.g., 180 seconds).

• Procedure:

  • On the test day, administer the compound or vehicle i.p.

  • At the time of peak effect (e.g., 30 minutes post-injection), place the animal on the rotarod.

  • Begin the trial, with the rod accelerating from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over 5 minutes.

  • Record the latency to fall from the rod.

  • Perform 2-3 trials per animal with a rest period in between.

Data Analysis:

Parameter	Description
Latency to Fall (s)	The average time the animal remains on the accelerating rod across trials. A significant decrease compared to the vehicle group indicates motor impairment.

Part 3: Investigation of Metabolic Effects

Given the structural similarity to TZD anti-diabetic agents, a secondary screen for hypoglycemic effects is warranted. The streptozotocin (STZ)-induced diabetic rat model is a robust and widely accepted method for mimicking Type 1 diabetes.[13]

Caption: Workflow for assessing hypoglycemic effects in an STZ-induced diabetic model.

Protocol 3.1: Induction of Type 1 Diabetes with Streptozotocin (STZ)

Rationale: STZ is a chemical that is selectively toxic to pancreatic β-cells, causing rapid hyperglycemia and mimicking the insulin-deficient state of Type 1 diabetes.[13]

Methodology:

• Animals: Male Wistar rats (180-220g).

• Preparation:

  • Fast animals overnight (12-14 hours) but allow access to water.

  • Prepare a fresh solution of STZ in cold 0.1 M citrate buffer (pH 4.5) immediately before use. Protect the solution from light.

• Procedure:

  • Weigh the fasted animals and calculate the dose.

  • Administer a single i.p. injection of STZ (e.g., 50-65 mg/kg). A control group should receive an equivalent volume of citrate buffer.

  • Return animals to their cages and provide 5% sucrose water for the first 24 hours to prevent initial hypoglycemic shock.

  • After 72 hours, measure tail-vein blood glucose using a glucometer. Animals with fasting blood glucose levels >250 mg/dL are considered diabetic and are included in the study.

Protocol 3.2: Assessment of Chronic Hypoglycemic Effects

Rationale: This protocol assesses the ability of the test compound to lower blood glucose over a sustained treatment period.

Methodology:

• Animals: Confirmed diabetic Wistar rats from Protocol 3.1.

• Groups:

  • Group 1: Normal Control (non-diabetic, vehicle-treated).

  • Group 2: Diabetic Control (diabetic, vehicle-treated).

  • Group 3: Positive Control (diabetic, e.g., Pioglitazone, 10 mg/kg/day, p.o.).

  • Groups 4-6: Test Compound (diabetic, various doses, p.o.).

• Procedure:

  • Administer the respective treatments daily via oral gavage (p.o.) for a period of 14 or 28 days.

  • Record body weight and fasting blood glucose weekly.

  • At the end of the treatment period, perform a final measurement of fasting blood glucose.

  • Euthanize animals and collect blood for biochemical analysis and organs (pancreas, liver) for histology.

Data Analysis:

Parameter	Measurement Frequency	Description
Fasting Blood Glucose (mg/dL)	Weekly & Terminal	Primary endpoint to assess glycemic control.
Body Weight (g)	Weekly	To monitor general health and wasting associated with diabetes.
Serum Insulin Levels	Terminal	To determine if the compound has insulin-sparing or insulin-secreting effects.
Liver Function Tests (ALT, AST)	Terminal	To assess potential hepatotoxicity.

Part 4: Mechanistic Insights via Post-Mortem Analysis

Behavioral and physiological data show what a compound does; post-mortem analysis helps to explain how it does it.

Protocol 4.1: Brain Tissue Collection and Preparation

Rationale: Proper and rapid tissue harvesting is essential to preserve the integrity of cellular structures and biomolecules for subsequent analysis.

Methodology:

• Euthanasia: Deeply anesthetize the animal (e.g., with isoflurane or an overdose of sodium pentobarbital) and confirm with a toe pinch reflex.

• Perfusion (for histology): Perform transcardial perfusion with ice-cold saline followed by 4% paraformaldehyde (PFA) to fix the tissue.

• Harvesting: Rapidly dissect the brain on an ice-cold surface. Isolate specific regions of interest (e.g., hippocampus, cortex, striatum) based on the hypothesized mechanism of action.

• Processing:

  • For Histology: Post-fix PFA-perfused brains overnight, then transfer to a sucrose solution for cryoprotection before sectioning.

  • For Biochemistry: Flash-freeze freshly dissected (non-perfused) tissue in liquid nitrogen and store at -80°C until analysis.

Protocol 4.2: Histological Analysis

Rationale: Microscopic examination of brain tissue can reveal structural changes, such as neuronal death or inflammation, that may be induced or prevented by the compound.[14][15]

Methodology:

• Sectioning: Cut frozen, fixed brain tissue into thin sections (e.g., 20-40 µm) using a cryostat.

• Nissl Staining (Cresyl Violet):

  • Mount sections on slides and stain with cresyl violet solution.

  • This stain binds to the Nissl bodies in neurons, allowing for visualization of neuronal morphology and density.

  • Examine key areas like the hippocampal CA1 and CA3 regions for signs of ischemia or cell loss, particularly after intense seizure activity.[14]

• Immunohistochemistry (IHC):

  • Use specific antibodies to label markers of interest, such as GFAP (for astrocyte activation/gliosis) or Iba1 (for microglial activation), to assess neuroinflammation.

Protocol 4.3: Biochemical Analysis of Neurotransmitters

Rationale: Many neurotropic drugs exert their effects by modulating neurotransmitter systems. Quantifying these chemical messengers in specific brain regions is key to understanding the mechanism of action.[16][17]

Methodology:

• Sample Preparation: Homogenize frozen brain tissue (e.g., hippocampus) in an appropriate buffer.

• Quantification:

  • High-Performance Liquid Chromatography (HPLC): HPLC with electrochemical or fluorescence detection is a highly sensitive and specific method for measuring monoamines (dopamine, serotonin, norepinephrine) and amino acid neurotransmitters (GABA, glutamate).[18]

  • ELISA Kits: Commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits can also be used for quantifying specific neurotransmitters and their metabolites.

• Data Normalization: Normalize neurotransmitter concentrations to the total protein content of the tissue homogenate.

Data Analysis:

Analyte	Brain Region	Hypothesized Relevance
GABA	Cortex, Hippocampus	Primary inhibitory neurotransmitter; enhancement is a common anticonvulsant mechanism.
Glutamate	Cortex, Hippocampus	Primary excitatory neurotransmitter; antagonism can reduce seizure activity.
Serotonin, Dopamine	Striatum, Prefrontal Cortex	Key modulators of mood and behavior; relevant for anxiolytic/antidepressant effects.[17]

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Application Note: A Strategic Approach to the Formulation of 5-Propylimidazolidine-2,4-dione for In Vivo Preclinical Studies

Abstract

The successful in vivo evaluation of new chemical entities (NCEs) is fundamentally dependent on the development of an appropriate drug delivery system. A significant percentage of NCEs emerging from drug discovery pipelines, potentially up to 90%, exhibit poor aqueous solubility, which poses a major barrier to achieving adequate systemic exposure in preclinical studies.[1][2] 5-Propylimidazolidine-2,4-dione, a derivative of the hydantoin scaffold, is anticipated to present such formulation challenges. This document provides a comprehensive, strategy-driven guide for researchers, scientists, and drug development professionals to systematically approach the formulation of this and similar poorly soluble compounds. We detail a workflow from initial physicochemical characterization to the development of robust formulations for oral, intravenous, and intraperitoneal administration, ensuring scientific integrity and data-driven decision-making.

Introduction: The Formulation Challenge

5-Propylimidazolidine-2,4-dione belongs to the hydantoin class of compounds, a structural motif found in various biologically active molecules, including anticonvulsants like phenytoin.[3][4] While the hydantoin ring itself is not associated with biological activity, its derivatives often exhibit poor water solubility, complicating their transition from in vitro discovery to in vivo validation.[4] The primary goal in preclinical formulation is to maximize drug exposure for efficacy and safety testing, often with limited availability of the active pharmaceutical ingredient (API).[5][6]

A poorly designed formulation can lead to an underestimation of a compound's efficacy or an inaccurate assessment of its toxicity due to low bioavailability.[7] Therefore, a systematic and rational approach to formulation development is not just beneficial, but essential. This guide eschews a one-size-fits-all approach, instead presenting a logical workflow that empowers researchers to select and develop the optimal formulation based on the specific physicochemical properties of their compound.

Figure 1: A strategic workflow for the formulation of a new chemical entity for in vivo studies.

Pre-formulation: The Foundational Investigation

Before any formulation can be rationally designed, a thorough understanding of the compound's fundamental physicochemical properties is required.[5] This pre-formulation stage is the most critical phase, as the data generated will dictate all subsequent formulation strategies. Given the limited availability of API at this early stage, efficient experimental design is paramount.[5]

Predicted and Known Properties of Hydantoin Derivatives

While specific experimental data for 5-Propylimidazolidine-2,4-dione is not publicly available, we can infer likely properties from related structures. Hydantoins are generally crystalline solids with high melting points and are weak acids, with a pKa around 9.0 for the N-3 proton.[8] The introduction of substituents can significantly alter properties like acidity and lipophilicity.[9]

Property	General Value/Characteristic for Hydantoins	Rationale & Implication for Formulation
Physical State	Crystalline solids[8]	High lattice energy may contribute to poor aqueous solubility.
Aqueous Solubility	Generally low	The primary challenge to address in formulation.
pKa	~8.1 - 9.1 (weakly acidic)[8]	Ionization will not significantly enhance solubility in gastric or intestinal pH. pH adjustment is unlikely to be a simple solution.
Log P	Variable, increases with alkyl substitution	The propyl group suggests moderate lipophilicity, likely making it a BCS Class II/IV candidate.[1]
Stability	Generally stable, but subject to hydrolysis	Preliminary stability testing of the final formulation is crucial.[10]

Protocol: Essential Solubility Screening

Principle: The goal is to identify a suitable class of vehicles (aqueous, co-solvent, lipid) that can solubilize the compound at the required concentration. This is a pragmatic, tiered approach starting with the simplest and safest vehicles.

Materials:

• 5-Propylimidazolidine-2,4-dione

• A selection of common preclinical vehicles (see table below)

• Vials, magnetic stirrer, vortex mixer, analytical balance

• HPLC or UPLC system for concentration analysis

Procedure:

• Prepare Vehicle Panel: Select a range of vehicles representing different solubilization mechanisms.

• Gravimetric Addition: To a tared vial, add a known amount of the compound (e.g., 2-5 mg).

• Incremental Vehicle Addition: Add the first vehicle in small, precise increments (e.g., 100 µL).

• Promote Dissolution: After each addition, vortex vigorously for 1-2 minutes and allow it to equilibrate on a stirrer for 15-20 minutes.

• Visual Assessment: Observe for complete dissolution (a clear solution with no visible particles).

• Equilibrium Confirmation: Once visually dissolved, allow the solution to stand for at least one hour to check for precipitation.

• Quantification: If dissolution is not achieved, centrifuge the resulting suspension and analyze the supernatant by a suitable method (e.g., HPLC) to determine the equilibrium solubility.

• Repeat: Repeat for all selected vehicles to build a comprehensive solubility profile.

Vehicle Category	Example Vehicles for Screening	Rationale
Aqueous	Water, Saline, Phosphate-Buffered Saline (PBS) pH 7.4	Establishes baseline aqueous solubility. Preferred for safety if solubility is sufficient.[11]
Co-solvents	10-40% Propylene Glycol (PG) in water, 10-30% Polyethylene Glycol 400 (PEG 400) in water, 20% DMSO/80% PEG 400[11]	Disrupts water's hydrogen bonding network to solubilize non-polar compounds.
Surfactants	1-10% Tween® 80 in water, 2-5% Cremophor® EL in saline	Form micelles that encapsulate hydrophobic molecules, increasing apparent solubility.
Cyclodextrins	10-40% Hydroxypropyl-β-cyclodextrin (HPβCD) in water	Forms inclusion complexes where the hydrophobic drug resides in the central cavity.[12]
Oils / Lipids	Corn oil, Sesame oil, Medium-chain triglycerides (MCT)	For highly lipophilic compounds, leveraging lipid absorption pathways.[11]

Formulation Protocols for In Vivo Administration

Based on the results of the solubility screen, an appropriate formulation strategy can be selected. The choice is primarily dictated by the route of administration and the target dose .

Oral (PO) Administration Formulations

Oral delivery is the most common and convenient route. The goal is often to enhance dissolution in the gastrointestinal tract.[13]

Protocol 1: Aqueous Suspension (If solubility is <1 mg/mL)

• Principle: For compounds with very low solubility but moderate permeability, administering a fine, uniform suspension can facilitate dissolution and absorption in the GI tract. A wetting agent is crucial to ensure particle dispersion.

• Vehicle: 0.5% (w/v) Hydroxypropyl Methylcellulose (HPMC) or 0.5% (w/v) Carboxymethyl Cellulose (CMC) with 0.1% (v/v) Tween® 80 in purified water.

• Method:

  • Prepare the vehicle by slowly adding the suspending agent (HPMC/CMC) to water while stirring. Add the Tween® 80.

  • Weigh the required amount of 5-Propylimidazolidine-2,4-dione.

  • Triturate the powder with a small amount of the vehicle to form a smooth paste (wetting).

  • Gradually add the remaining vehicle with continuous stirring to achieve the final volume.

  • Stir for at least 30 minutes to ensure homogeneity. The formulation should be stirred continuously before and during dosing.

Protocol 2: Co-Solvent Solution

• Principle: Utilizes a mixture of water-miscible organic solvents to increase the solvent capacity for the drug. This is a common and effective strategy for early preclinical studies.[11]

• Vehicle Example: 40% PEG 400, 20% Propylene Glycol, 40% Water.

• Method:

  • Weigh the required amount of 5-Propylimidazolidine-2,4-dione into a suitable container.

  • Add the PEG 400 and Propylene Glycol. Vortex or sonicate until the compound is fully dissolved.

  • Add the water portion-wise while stirring.

  • Observe the final solution for any signs of precipitation. If the solution remains clear, it is ready for use. Causality Note: The order of addition is critical. Dissolving the compound in the organic solvent phase first before adding the aqueous phase prevents the drug from crashing out of solution.

Intravenous (IV) Administration Formulations

IV formulations must be sterile, clear solutions, and have a pH close to physiological to avoid precipitation in the bloodstream and injection site irritation.[14]

Protocol 3: Solubilized IV Formulation

• Principle: For IV administration, achieving and maintaining solubility is paramount. Co-solvents and complexation agents are often required. A vehicle composed of 20% N,N-Dimethylacetamide (DMA), 40% Propylene glycol (PG), and 40% Polyethylene Glycol (PEG-400) has been shown to be effective for solubilizing poorly soluble compounds for IV use in rats.[15] Another common approach is using cyclodextrins.

• Vehicle Example: 20% Sulfobutylether-β-cyclodextrin (SBE-β-CD) in Saline for Injection.

• Method:

  • Prepare the SBE-β-CD vehicle by dissolving it in saline.

  • Add the weighed 5-Propylimidazolidine-2,4-dione to the vehicle.

  • Vortex and/or sonicate until a clear solution is obtained. The energy input helps drive the compound into the cyclodextrin's hydrophobic core.

  • Sterile filter the final solution through a 0.22 µm syringe filter into a sterile vial. Trustworthiness Note: Always perform a dilution test by adding a small volume of the final formulation to a larger volume of saline or plasma to ensure the drug does not precipitate upon dilution in the bloodstream.

Intraperitoneal (IP) Administration Formulations

IP administration allows for rapid absorption into the systemic circulation and is less stringent than IV. However, irritant vehicles should be avoided.[16][17]

Protocol 4: Co-Solvent IP Formulation

• Principle: A simple co-solvent system is often sufficient for IP injections. The concentration of organic solvents should be kept as low as possible to minimize peritoneal irritation.

• Vehicle Example: 10% DMSO, 40% PEG 400, 50% Saline.

• Method:

  • Dissolve the 5-Propylimidazolidine-2,4-dione in DMSO first.

  • Add the PEG 400 and mix until uniform.

  • Slowly add the saline while vortexing.

  • Visually inspect for clarity. The final formulation should be a clear solution.

Figure 2: Visualization of common mechanisms used to solubilize poorly water-soluble drugs.

Dosing and Administration Considerations

The selection of a formulation is intrinsically linked to the practicalities of animal dosing. Always include a vehicle-only control group in any in vivo experiment to differentiate the effects of the compound from those of the excipients.

Species	Route	Maximum Dosing Volume (mL/kg)
Mouse	PO	10 - 20
IV (bolus)	5 - 10
IP	10 - 20
Rat	PO	5 - 10
IV (bolus)	5
IP	5 - 10
Note: These are general guidelines. Consult your institution's IACUC protocols for specific approved volumes.

Conclusion

The formulation of 5-Propylimidazolidine-2,4-dione, a representative poorly soluble compound, requires a methodical and data-driven approach. There is no single "best" vehicle; the optimal choice depends on the compound's specific physicochemical properties, the intended route of administration, and the required dose. By first conducting a thorough solubility screening, researchers can de-risk their in vivo studies and select a rational formulation strategy from the protocols provided herein. This systematic process ensures the generation of reliable and reproducible preclinical data, which is foundational for the successful progression of new therapeutic candidates.

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• 9. Biopharmaceutical studies on hydantoin derivatives. I. Physico-chemical properties of hydantoin derivatives and their intestinal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]
• 11. researchgate.net [researchgate.net]
• 12. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. researchgate.net [researchgate.net]
• 15. A novel intravenous vehicle for preclinical cardiovascular screening of small molecule drug candidates in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Drug Delivery Systems for Intraperitoneal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Intraperitoneal Administration - CD Bioparticles [cd-bioparticles.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Propylimidazolidine-2,4-dione

Welcome to the Technical Support Center for the synthesis of 5-Propylimidazolidine-2,4-dione. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of this synthesis and optimize your yield and purity.

Introduction to 5-Propylimidazolidine-2,4-dione Synthesis

5-Propylimidazolidine-2,4-dione, also known as 5-propylhydantoin, is a valuable heterocyclic compound. The most common and efficient method for its synthesis is the Bucherer-Bergs reaction, a one-pot multicomponent reaction that combines an aldehyde (in this case, butanal), a cyanide source (like potassium or sodium cyanide), and ammonium carbonate.[1][2][3] While seemingly straightforward, this reaction is susceptible to various challenges that can impact the final yield and purity of the desired product. This guide will address these potential issues in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Bucherer-Bergs reaction for synthesizing 5-Propylimidazolidine-2,4-dione?

A1: The reaction proceeds through several key steps. First, butanal reacts with the cyanide ion to form a cyanohydrin intermediate. This is followed by a reaction with ammonia (from ammonium carbonate) to yield an aminonitrile. The aminonitrile then undergoes a nucleophilic addition to carbon dioxide (also from ammonium carbonate) to form a cyano-carbamic acid. This intermediate then cyclizes and rearranges to the final 5-Propylimidazolidine-2,4-dione product.[2][4]

Q2: What are the recommended starting molar ratios of the reactants?

A2: For optimal results, a molar ratio of approximately 1:2:2 for the carbonyl compound (butanal) to potassium cyanide to ammonium carbonate is recommended.[4] Using an excess of cyanide can lead to the formation of side products.

Q3: What is the ideal pH for this reaction?

A3: The reaction should be maintained at a pH of approximately 8-9. Ammonium carbonate acts as a buffer to help maintain this pH.[4] Deviations from this range can be detrimental; highly alkaline conditions can lead to the degradation of the cyanide, while acidic conditions inhibit the formation of the crucial cyanohydrin intermediate.[4]

Q4: What is the recommended reaction temperature and solvent?

A4: The reaction is typically carried out at reflux temperature, between 80-100°C, in a solvent such as water or ethanol.[4] A 50% aqueous ethanol solution is often an effective solvent system for the Bucherer-Bergs reaction with aldehydes.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 5-Propylimidazolidine-2,4-dione.

Problem 1: Low or No Yield of 5-Propylimidazolidine-2,4-dione

Q: I am getting a very low yield, or no product at all. What are the likely causes and how can I fix this?

A: Low or no yield is a common issue that can stem from several factors. Here's a systematic approach to troubleshooting:

• Incorrect Reagent Stoichiometry:

  • Cause: An imbalance in the molar ratios of butanal, cyanide, and ammonium carbonate can halt the reaction or favor side reactions.

  • Solution: Carefully verify the molar equivalents of your starting materials. A 1:2:2 ratio of butanal:KCN:(NH₄)₂CO₃ is a good starting point.[4]

• Improper pH:

  • Cause: As mentioned in the FAQs, the pH is critical. If the pH is too high or too low, key intermediates will not form.

  • Solution: Before heating, check the pH of your reaction mixture and adjust if necessary. The buffering capacity of ammonium carbonate should ideally maintain the pH in the 8-9 range.

• Low Reaction Temperature:

  • Cause: The reaction requires sufficient thermal energy to proceed at a reasonable rate.

  • Solution: Ensure the reaction mixture is maintained at a steady reflux (80-100°C). Use an oil bath or heating mantle with a temperature controller for precise temperature management.

• Incomplete Dissolution of Starting Materials:

  • Cause: If the reactants are not fully dissolved, the reaction will be heterogeneous and slow, leading to a low conversion rate.

  • Solution: For poorly soluble starting materials, consider using a co-solvent. A mixture of ethanol and water is often effective.[4] In some challenging cases, solvents like dimethylformamide (DMF) or acetamide have been used to improve solubility.

Problem 2: Formation of Significant Impurities

Q: My final product is impure. What are the likely side reactions and how can I minimize them?

A: The formation of impurities is a frequent challenge, especially when working with aldehydes like butanal.

• Aldol Condensation of Butanal:

  • Cause: Under the basic conditions of the Bucherer-Bergs reaction, butanal can undergo self-condensation to form aldol adducts and their dehydration products. This is a significant competing reaction that consumes the starting material.

  • Solution:

    • Controlled Addition of Butanal: Instead of adding all the butanal at once, consider a slow, dropwise addition to the heated reaction mixture containing the cyanide and ammonium carbonate. This keeps the instantaneous concentration of the aldehyde low, disfavoring the bimolecular aldol reaction.

    • Temperature Control: While the Bucherer-Bergs reaction requires heat, excessive temperatures can accelerate the aldol condensation. Maintain a steady reflux without overheating.

• Polymerization of Butanal:

  • Cause: Aldehydes are prone to polymerization, especially in the presence of acids or bases.

  • Solution: Similar to minimizing aldol condensation, controlling the concentration of butanal through slow addition can be effective. Ensuring the purity of the starting butanal is also important, as impurities can sometimes catalyze polymerization.

• Formation of Ureido Acids:

  • Cause: Incomplete cyclization can lead to the formation of the corresponding ureido acid as a byproduct.

  • Solution: Ensure a sufficiently long reaction time and adequate temperature to drive the cyclization to completion.

Problem 3: Difficult Product Isolation and Purification

Q: I am having trouble isolating and purifying my 5-Propylimidazolidine-2,4-dione. What are the best practices?

A: Effective isolation and purification are key to obtaining a high-quality final product.

• Inefficient Precipitation:

  • Cause: The product may not precipitate completely upon acidification of the reaction mixture.

  • Solution:

    • Ensure Sufficient Acidification: After the reaction is complete, cool the mixture and carefully acidify with a strong acid like HCl to a pH of around 1-2 to ensure complete protonation and precipitation of the hydantoin.

    • Cooling: After acidification, cool the mixture in an ice bath to further decrease the solubility of the product.

    • Concentration: If the product is still too soluble, you can carefully reduce the volume of the solvent by rotary evaporation before cooling.

• Choosing the Right Recrystallization Solvent:

  • Cause: An inappropriate solvent system will result in poor recovery or inefficient purification.

  • Solution: For 5-alkylhydantoins, a mixture of ethanol and water is generally a good starting point for recrystallization.[4] You can also explore other solvent systems like methanol/water or acetone/water. The goal is to find a solvent system where the product is soluble at high temperatures but sparingly soluble at low temperatures.

Experimental Protocols

Standard Protocol for the Synthesis of 5-Propylimidazolidine-2,4-dione

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine potassium cyanide (2.0 molar equivalents) and ammonium carbonate (2.0 molar equivalents) in a 1:1 mixture of ethanol and water.

• Addition of Butanal: Gently heat the mixture to reflux. Once refluxing, slowly add butanal (1.0 molar equivalent) dropwise over a period of 30-60 minutes.

• Reaction: Maintain the reaction mixture at reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully acidify the mixture with concentrated hydrochloric acid to a pH of 1-2.

• Isolation: Cool the acidified mixture in an ice bath for 30-60 minutes to induce precipitation. Collect the solid product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain pure 5-Propylimidazolidine-2,4-dione.

Data Presentation

Parameter	Recommended Value	Reference
Molar Ratio (Butanal:KCN:(NH₄)₂CO₃)	1 : 2 : 2	[4]
pH	~8-9	[4]
Temperature	80-100°C (Reflux)	[4]
Solvent	Ethanol/Water	[4]

Visualizations

Bucherer-Bergs Reaction Workflow

Caption: Workflow for the synthesis of 5-Propylimidazolidine-2,4-dione.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for low yield in the synthesis.

References

• Wikipedia. Bucherer–Bergs reaction. Available at: [Link]

• Chem-Station. Bucherer-Bergs Hydantoin Synthesis. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 3. Bucherer-Bergs Hydantoin Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Purification of 5-Propylimidazolidine-2,4-dione

Prepared by the Senior Application Scientist Team

Welcome to the dedicated technical support guide for the purification of 5-Propylimidazolidine-2,4-dione. This resource is designed for researchers, medicinal chemists, and process development professionals who require high-purity material for their work. We understand that obtaining an analytically pure compound is critical for reliable downstream applications, from biological screening to formulation development. This guide provides field-proven insights, detailed protocols, and troubleshooting advice to address the common challenges encountered during the purification of this hydantoin derivative.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended purification techniques for 5-Propylimidazolidine-2,4-dione?

The two most effective and widely applicable purification techniques for 5-Propylimidazolidine-2,4-dione and related hydantoins are recrystallization and silica gel column chromatography .

• Recrystallization is the method of choice for removing minor impurities from a solid crude product, especially when the desired compound is highly crystalline. It is cost-effective, scalable, and often yields a product of very high purity. The key is finding a suitable solvent or solvent system in which the compound has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures. For structurally similar compounds, ethanol or ethanol/water mixtures have proven effective.[1][2][3]

• Silica Gel Column Chromatography is a more powerful technique used to separate the target compound from impurities with different polarities.[4][5] This is essential when dealing with complex mixtures, such as separating the product from unreacted starting materials, by-products, or isomers that have similar solubility profiles.

Q2: How do I choose between recrystallization and column chromatography?

The choice depends on the purity of your crude material and the nature of the impurities. A logical decision-making process is outlined below.

Caption: Decision workflow for selecting a purification method.

Q3: What are the common impurities I should expect?

Impurities are typically derived from the starting materials or side reactions. For a standard synthesis from the corresponding amino acid (e.g., norvaline) and a cyanate or urea source, potential impurities include:

• Unreacted Norvaline: Highly polar, usually removable with aqueous washes or will remain at the baseline on a silica TLC plate.

• Urea or its derivatives: Polar, often water-soluble.

• N-carbamoylnorvaline (the acyclic intermediate): This is a common process-related impurity. Its polarity is similar to the final product, which can make it challenging to separate by recrystallization alone. Column chromatography is often required if it is present in significant amounts.

Q4: How do I assess the purity of my final product?

A multi-faceted approach is essential for confirming purity.

• Thin-Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. A pure compound should ideally show a single spot.[6]

• Melting Point: A sharp melting point range (typically < 2 °C) is a good indicator of high purity. Impurities tend to broaden and depress the melting point.

• Spectroscopic Analysis (NMR, IR, MS):

  • ¹H and ¹³C NMR: This is the most definitive method. The spectra should show all expected peaks with correct integrations and chemical shifts, and an absence of signals corresponding to impurities. For a related compound, (S)-5-isopropylimidazolidine-2,4-dione, key ¹H NMR signals in DMSO-d₆ were observed at 10.54 (s, 1H, NH), 7.87 (s, 1H, NH), and 3.89 (s, 1H, C5-H).[1] Similar signals would be expected for the propyl analogue, with additional peaks for the propyl chain.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity (e.g., >99% by area). This is a standard analytical method for final purity confirmation in drug development.[7]

• Elemental Analysis: Confirms the elemental composition (C, H, N) of the compound, which should match the theoretical values for the molecular formula C₆H₁₀N₂O₂.

Troubleshooting Guide

Q: My compound "oiled out" during recrystallization instead of forming crystals. What went wrong and how do I fix it?

A: "Oiling out" occurs when the solute comes out of solution above its melting point or as a supersaturated liquid. This is a common problem, especially with compounds that have relatively low melting points or when the cooling process is too rapid.

Causality & Solution:

• Cooling Rate: You may have cooled the solution too quickly.

  • Solution: Re-heat the solution until everything dissolves again. If necessary, add a minimal amount of additional hot solvent to ensure complete dissolution. Allow the flask to cool slowly to room temperature, and then transfer it to a refrigerator or ice bath. Slow cooling encourages the growth of well-defined crystals.

• Solvent Choice: The chosen solvent may be too "good," meaning the compound remains highly soluble even at lower temperatures.

  • Solution: Add a "poor" solvent (an anti-solvent) in which your compound is insoluble but which is miscible with your primary solvent. For example, if your compound is dissolved in hot ethanol, you could slowly add water or hexane dropwise until persistent cloudiness is observed. Re-heat to clarify and then cool slowly.

• Purity: The crude material may be too impure. Impurities can suppress the crystallization process.

  • Solution: First, attempt to purify the material using column chromatography to remove the bulk of the impurities, and then recrystallize the resulting solid.

Q: My yield after column chromatography is very low. What are the likely causes?

A: Low recovery from a column can be attributed to several factors, from improper setup to product instability.

Causality & Solution:

• Irreversible Adsorption: Your compound may be too polar for the chosen solvent system and is sticking irreversibly to the silica gel.

  • Solution: Before running the column, ensure your compound has an Rf value between 0.2 and 0.4 in the chosen eluent system by TLC. If the spot remains at the baseline, increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture). For very polar compounds, adding a small amount of methanol (1-5%) or a few drops of acetic acid (if the compound is acidic) or triethylamine (if basic) to the eluent can improve recovery.

• Improper Column Packing: Channels or cracks in the silica gel bed can lead to poor separation and product smearing across many fractions, making isolation difficult and reducing the yield of pure fractions.

  • Solution: Ensure the column is packed uniformly. The "slurry method," where the silica gel is mixed with the initial eluent before being poured into the column, is generally more reliable than dry packing.[5] Gently tap the column as you pour the slurry to help the silica settle evenly.

• Product Instability: Silica gel is slightly acidic and can sometimes cause degradation of sensitive compounds.

  • Solution: If you suspect degradation, you can use deactivated silica (e.g., by adding 1% triethylamine to the eluent) or switch to a different stationary phase like alumina (neutral or basic).

Q: My ¹H NMR spectrum shows broad peaks for the N-H protons. Is this a problem?

A: Broad N-H signals in an NMR spectrum are very common and not necessarily an indicator of impurity.

Causality & Explanation:

• Quadrupole Moment: The nitrogen atom (¹⁴N) has a nuclear quadrupole moment which can interact with the local electric field gradient, leading to rapid relaxation and signal broadening for attached protons.

• Proton Exchange: The N-H protons are acidic and can exchange with each other or with trace amounts of water in the NMR solvent (e.g., DMSO-d₆). This chemical exchange process occurs on the NMR timescale and leads to signal broadening.

• Confirmation: To confirm the signal is from an N-H proton, you can perform a D₂O shake . Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The acidic N-H protons will exchange with deuterium, and the broad signal should disappear or significantly decrease in intensity.

Detailed Protocols

Protocol 1: Purification by Recrystallization

This protocol is ideal for crude material that is >85% pure as estimated by TLC or ¹H NMR.

1. Solvent Selection (Microscale): a. Place ~10-20 mg of your crude 5-Propylimidazolidine-2,4-dione into several small test tubes. b. Add a potential solvent (see table below) dropwise at room temperature. A good solvent will not dissolve the compound at room temperature. c. If the compound is insoluble, heat the test tube in a water or sand bath. A good solvent will dissolve the compound completely when hot. d. Allow the clear solution to cool to room temperature, then place it in an ice bath. A good solvent will result in the formation of crystals or a precipitate.

Solvent/System	Polarity	Comments & Rationale
Ethanol	Polar Protic	Often a good starting point for hydantoins.[1][2]
Isopropanol	Polar Protic	Similar to ethanol, but lower volatility.
Ethanol/Water	Polar Protic	Adding water as an anti-solvent can effectively induce crystallization.[3]
Ethyl Acetate	Polar Aprotic	Good for compounds of intermediate polarity.
Ethyl Acetate/Hexane	Mixed	A versatile system where hexane acts as the anti-solvent.

2. Step-by-Step Recrystallization Procedure: a. Place the crude solid in an Erlenmeyer flask (do not use a beaker, as the large opening allows for rapid solvent evaporation). b. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. Add the solvent in small portions, allowing time for the solid to dissolve after each addition. c. Once fully dissolved, remove the flask from the heat source. If the solution is colored, you can add a small amount of activated charcoal, re-heat for a few minutes, and perform a hot filtration to remove colored impurities. d. Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this time. e. Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize the yield. f. Collect the crystals by vacuum filtration using a Büchner funnel. g. Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities. h. Dry the crystals under high vacuum to remove all traces of solvent. i. Self-Validation: Check the purity of the crystals and the filtrate (mother liquor) by TLC to confirm that the impurities have been removed from the final product.

Protocol 2: Silica Gel Column Chromatography

This protocol is for purifying complex mixtures where recrystallization is ineffective.

Sources

• 1. 5-Isopropyl­imidazolidine-2,4-dione monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bepls.com [bepls.com]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Separation of 1-Propylimidazolidine-2,4-dione on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Optimization of Reaction Conditions for Hydantoin Synthesis

Welcome to the Technical Support Center for Hydantoin Synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of synthesizing hydantoin scaffolds. Hydantoins are a cornerstone in medicinal chemistry, forming the core of drugs like Phenytoin (anticonvulsant) and Nilutamide (antiandrogen).[1][2] However, their synthesis, while established, is fraught with challenges ranging from low yields to difficult purifications.

This document provides in-depth, field-proven insights into the most common synthetic routes, offering troubleshooting guides and optimized protocols. Our approach is grounded in explaining the causality behind experimental choices, ensuring you not only solve immediate issues but also build a robust understanding for future syntheses.

Frequently Asked Questions (FAQs)

This section addresses high-level questions to guide your initial experimental design.

Q1: What are the most common and versatile methods for synthesizing hydantoins?

There are three primary, well-established methods for hydantoin synthesis:

• Bucherer-Bergs Reaction : This is a one-pot, multicomponent reaction involving a carbonyl compound (aldehyde or ketone), an alkali metal cyanide (e.g., KCN), and ammonium carbonate.[3][4][5] It is highly versatile for creating 5-substituted and 5,5-disubstituted hydantoins from readily available starting materials.[3]

• Urech Hydantoin Synthesis (Read Reaction) : This classic method involves the reaction of an α-amino acid with an alkali metal cyanate (e.g., KOCN) under acidic conditions, followed by an acid-catalyzed cyclization of the resulting ureido acid intermediate.[1][3][6] It is particularly useful when starting from chiral amino acids.

• Biltz Synthesis : Historically significant for the synthesis of the antiepileptic drug phenytoin from benzil and urea.[1][7] It is generally used for synthesizing 5,5-diarylhydantoins.

Q2: How do I choose the best synthesis method for my target molecule?

The choice of method depends critically on your starting materials, desired substitution pattern, and stereochemical requirements. The following decision tree can guide your selection.

Caption: Decision tree for selecting a hydantoin synthesis method.

Q3: What are the most critical parameters to control during a hydantoin synthesis?

Regardless of the method, several parameters are universally critical:

• pH : pH control is crucial. For instance, in the Bucherer-Bergs reaction, a pH of 8-9 is optimal. Highly alkaline conditions can degrade the cyanide reagent, while acidic conditions inhibit the formation of key intermediates.[8][9]

• Temperature : Reaction rates are highly temperature-dependent. Bucherer-Bergs reactions are typically heated (60–100°C) to drive the reaction to completion.[6][8] However, excessive heat can promote side reactions or degradation.

• Stoichiometry : The molar ratios of reactants must be carefully controlled. In the Bucherer-Bergs synthesis, a common ratio is 1:2:2 for the carbonyl compound:cyanide:ammonium carbonate to ensure balanced reactivity.[8][9]

• Solvent : The choice of solvent affects the solubility of reagents and intermediates. Aqueous ethanol is common for the Bucherer-Bergs reaction, but for poorly soluble substrates, solvents like acetamide or DMF may be necessary.[7]

Q4: How can I monitor the reaction progress effectively?

Standard chromatographic techniques are effective. Thin-Layer Chromatography (TLC) is excellent for qualitative, real-time monitoring of the consumption of starting material and the appearance of the product spot. For more quantitative analysis and to check for intermediates, High-Performance Liquid Chromatography (HPLC) is the preferred method.[10]

Troubleshooting Guide: The Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is robust but can present several challenges. This guide addresses the most common issues.

Problem 1: Low or No Yield of Hydantoin Product

This is the most frequent issue. A systematic approach to troubleshooting is essential.

Caption: Troubleshooting workflow for low yield in Bucherer-Bergs synthesis.

Detailed Troubleshooting Steps:

Potential Cause	Troubleshooting Step & Explanation	Expected Outcome
Incorrect Reagent Stoichiometry	Verify the molar ratio of carbonyl compound:KCN:(NH₄)₂CO₃ is approximately 1:2:2.[8][9] Causality: Ammonium carbonate decomposes to provide ammonia and CO₂, and an excess is needed to maintain equilibrium and buffer the pH. Excess cyanide ensures complete formation of the cyanohydrin intermediate.	Balanced reactivity and improved conversion to the hydantoin product.
Improper pH	Ensure the reaction pH is between 8 and 9.[8][9] Causality: Ammonium carbonate naturally buffers the solution in this range. If the pH is too high, cyanide (a weak base) can hydrolyze. If it's too acidic, the equilibrium for cyanohydrin formation is unfavorable, and the concentration of free ammonia is reduced.	Optimal conditions for the formation of the aminonitrile and subsequent cyclization.
Low Reaction Temperature	Maintain a reflux temperature, typically between 80-100°C in water or ethanol.[8] For less reactive ketones like benzophenone, temperatures up to 150°C in a sealed vessel may be required.[2][7] Causality: The cyclization and rearrangement steps have significant activation energy barriers that require thermal energy to overcome.	Increased reaction rate and efficient conversion to the desired product.
Incomplete Dissolution of Starting Materials	For poorly soluble carbonyl compounds, consider using a co-solvent like ethanol or switching to a stronger solvent such as dimethylformamide (DMF) or acetamide.[7] Causality: The reaction is typically homogeneous or biphasic; poor solubility limits the interaction between reactants, drastically slowing the reaction rate.	A homogeneous reaction mixture leading to faster and more complete conversion.
Volatilization of Reagents	For prolonged reactions or higher temperatures, conduct the reaction in a sealed pressure vessel. Causality: Ammonium carbonate decomposes into gaseous ammonia and carbon dioxide, which are essential for the reaction. In an open flask, these can escape, shifting the equilibrium away from product formation.[7]	Retention of volatile reagents, maintaining the necessary concentrations for the reaction to proceed.
Long Reaction Time Required	Some substrates, particularly sterically hindered ketones, require extended reaction times (e.g., 24-90 hours).[7] Monitor the reaction by TLC or HPLC to determine the point of maximum conversion.	The reaction reaches completion, maximizing the yield of the desired hydantoin.

Problem 2: Formation of Significant Side Products

Potential Side Product	Cause & Explanation	Mitigation Strategy
Ureido Acids	Incomplete cyclization or hydrolysis of the hydantoin ring under harsh workup conditions.	Ensure the final acidification step during workup is done carefully and at a low temperature. Avoid prolonged exposure to strong acid or base.
Polymeric Materials	Side reactions of aldehydes, especially those prone to self-condensation under basic conditions.	Add the aldehyde slowly to the reaction mixture. Consider protecting other reactive functional groups on the starting material.
α-Hydroxy or α-Amino Amides	Hydrolysis of the nitrile group in the aminonitrile or cyanohydrin intermediates before cyclization can occur.	Maintain the recommended temperature and reagent stoichiometry. Using a sealed vessel can sometimes favor the desired cyclization pathway over hydrolysis.[7]

Troubleshooting Guide: The Urech Hydantoin Synthesis

This method is favored for its use of amino acids but requires careful control to manage the two main steps: ureido acid formation and cyclization.

Problem 1: Incomplete Cyclization of the Ureido Intermediate

Potential Cause	Troubleshooting Step & Explanation	Expected Outcome
Insufficient Acid Strength or Concentration	The final cyclization step is acid-catalyzed. Use a strong acid like concentrated HCl and heat the mixture (e.g., on a steam bath).[1] Causality: The acid protonates the carboxylic acid group, making the carbonyl carbon more electrophilic and susceptible to intramolecular nucleophilic attack by the ureido nitrogen to form the five-membered ring.	Efficient ring-closure to form the hydantoin product.
Low Temperature	Gentle heating is typically required for the cyclization step.[1] Causality: Like the Bucherer-Bergs reaction, this intramolecular cyclization has an activation energy barrier that must be overcome.	Increased rate of cyclization and higher conversion to the final product.

Problem 2: Low Yield of the Ureido Intermediate

Potential Cause	Troubleshooting Step & Explanation	Expected Outcome
Incorrect pH for Cyanate Reaction	The initial reaction between the amino acid and potassium cyanate should be performed under weakly acidic conditions.[6] Causality: The amino group of the amino acid needs to be sufficiently nucleophilic to attack the cyanate. If the solution is too acidic, the amino group will be fully protonated (R-NH₃⁺) and non-nucleophilic.	Optimal formation of the intermediate ureido acid.
Degradation of Cyanate	Prepare fresh solutions of potassium cyanate. Causality: In aqueous solutions, particularly acidic ones, cyanate can hydrolyze to ammonia and carbon dioxide, reducing its effective concentration.	Maximized availability of the cyanate reagent for the reaction.

Experimental Protocols

These protocols provide a starting point for optimization. Always perform reactions in a well-ventilated fume hood, especially when working with cyanides.

Protocol 1: General Procedure for Bucherer-Bergs Synthesis of 5,5-Dimethylhydantoin

• Reagent Preparation : In a 250 mL round-bottom flask equipped with a reflux condenser, combine ammonium carbonate (11.5 g, 120 mmol) and potassium cyanide (3.25 g, 50 mmol) in 50 mL of 50% aqueous ethanol.

• Reaction Initiation : Add acetone (2.9 g, 50 mmol) to the mixture.

• Heating : Heat the reaction mixture to reflux (approximately 80-90°C) with stirring for 4-6 hours. Monitor the reaction's progress by TLC.

• Work-up : After the reaction is complete (as indicated by the disappearance of acetone), cool the mixture to room temperature and then in an ice bath.

• Precipitation : Carefully acidify the cold reaction mixture with concentrated hydrochloric acid (HCl) to a pH of ~2-3. This should be done in a fume hood as toxic HCN gas may evolve. The hydantoin product will precipitate as a white solid.

• Isolation and Purification : Collect the solid product by vacuum filtration and wash it with cold water. Recrystallize the crude product from hot water or an ethanol/water mixture to obtain pure 5,5-dimethylhydantoin.

Protocol 2: General Procedure for Urech Synthesis of Hydantoin from Glycine

• Ureido Acid Formation : Dissolve glycine (7.5 g, 100 mmol) in 100 mL of water in a 250 mL flask. Add potassium cyanate (8.9 g, 110 mmol) to the solution and stir at 50-60°C for 1-2 hours.

• Isolation of Intermediate : Cool the solution and acidify with dilute HCl to pH ~4. The intermediate, hydantoic acid (ureidoacetic acid), may precipitate. If it does, it can be filtered, or the reaction can proceed in the same pot.

• Cyclization : Add 50 mL of 6M HCl to the mixture containing the ureido acid.

• Heating : Heat the mixture to 90-100°C for 1-2 hours until the cyclization is complete (monitored by TLC or HPLC).

• Isolation : Cool the reaction mixture in an ice bath. The hydantoin product will crystallize out of the solution.

• Purification : Collect the crystals by vacuum filtration, wash with a small amount of cold water, and dry. Recrystallization from water or ethanol can be performed if necessary.

References

• S. A. A. El-fayyoumi, "The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity," Molecules, 2016. [Link]

• ResearchGate, "Optimization of reaction conditionsfor hydantoins.," ResearchGate, 2023. [Link]

• E.-Z. Chin et al., "Synthesis and Characterization of Amino Acid-Derived Hydantoins," Sains Malaysiana, 2021. [Link]

• Organic Chemistry Portal, "Hydantoin synthesis," Organic Chemistry Portal. [Link]

• Study.com, "Synthesis of Hydantoin & Its Derivatives," Study.com, 2021. [Link]

• A. A. Al-Amiery, "Multicomponent Synthesis of Hydantoins via Bucherer–Bergs Reaction," Journal of Synthetic Chemistry, 2024. [Link]

• Wikipedia, "Hydantoin," Wikipedia, 2023. [Link]

• ResearchGate, "Optimization of the reaction conditions a for the selenocyclization of alkenyl hydantoin 2g," ResearchGate. [Link]

• Y. Zhang et al., "Study on the Formation of Glycine by Hydantoin and Its Kinetics," ACS Omega, 2020. [Link]

• Wikipedia, "Bucherer–Bergs reaction," Wikipedia, 2023. [Link]

• ResearchGate, "Effects of pH on the specific activity of purified D-hydantoinase," ResearchGate. [Link]

• S. A. A. El-fayyoumi, "The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity," National Institutes of Health, 2016. [Link]

• W. Zhang et al., "Fluorous Parallel Synthesis of A Hydantoin/Thiohydantoin Library," Molecular Diversity, 2005. [Link]

• Y. Zhang et al., "Study on the Formation of Glycine by Hydantoin and Its Kinetics," ACS Omega, 2020. [Link]

• SciSpace, "Synthesis, NMR analysis and applications of isotope-labelled hydantoins," SciSpace, 2017. [Link]

• B. Pieber et al., "Continuous Synthesis of Hydantoins: Intensifying the Bucherer– Bergs Reaction," Synlett, 2015. [Link]

• Name Reaction, "Bucherer-Bergs Reaction," Name Reaction. [Link]

• F. L. Z. G. R. G. P. F. A. D. P. G. S. L. C. U. P. P. D. L. Belvisi, "Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics," The Journal of Organic Chemistry, 2022. [Link]

• F. L. Z. G. R. G. P. F. A. D. P. G. S. L. C. U. P. P. D. L. Belvisi, "Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics," IRIS , 2022. [Link]

• Google Patents, "One-step process for preparing hydantoin," Google P

• M. S. Mohamed et al., "synthesis, reactions, and applications of hydantoin and 2-thiohydantoin derivatives," ResearchGate, 2021. [Link]

• B. Pieber et al., "Continuous Synthesis of Hydantoins: Intensifying the Bucherer–Bergs Reaction," Synlett, 2015. [Link]

• N. Declas et al., "Revisiting the Urech Synthesis of Hydantoins: Direct Access to Enantiopure 1,5-Substituted Hydantoins Using Cyanobenziodoxolone," Organic Letters, 2019. [Link]

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minimizing by-product formation in 5-Propylimidazolidine-2,4-dione synthesis

Welcome to the technical support center for the synthesis of 5-Propylimidazolidine-2,4-dione. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges and nuances of this synthesis. We aim to provide not just protocols, but a deeper understanding of the reaction mechanisms and strategies to minimize by-product formation, thereby improving yield and purity.

I. Introduction to the Synthesis of 5-Propylimidazolidine-2,4-dione

5-Propylimidazolidine-2,4-dione, also known as 5-propylhydantoin, is a valuable heterocyclic compound, often explored as a building block in medicinal chemistry. The most common and direct route to its synthesis is the Bucherer-Bergs reaction, a robust one-pot, multi-component reaction.[1][2][3] This method involves the reaction of an aldehyde or ketone (in this case, pentanal, also known as valeraldehyde), with an alkali metal cyanide and ammonium carbonate.[1][2][4]

While the Bucherer-Bergs reaction is efficient, the use of an aliphatic aldehyde like pentanal under basic reaction conditions introduces the potential for specific side reactions, primarily aldol condensation and the Cannizzaro reaction.[5][6][7] This guide will provide detailed troubleshooting for these issues to ensure a successful synthesis.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 5-Propylimidazolidine-2,4-dione.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Product	1. Incorrect Reagent Stoichiometry: An improper molar ratio of pentanal, cyanide, and ammonium carbonate can lead to incomplete reaction or favor by-product formation. 2. Improper pH: The reaction is sensitive to pH. A pH that is too high can degrade the cyanide, while a pH that is too low will inhibit the formation of the necessary cyanohydrin intermediate.[4] 3. Low Reaction Temperature: The reaction may not proceed to completion at temperatures that are too low.	1. Optimize Stoichiometry: Use a molar ratio of approximately 1:2:2 for pentanal:potassium cyanide:(NH₄)₂CO₃ to ensure balanced reactivity.[4] 2. Maintain pH ~8-9: Ammonium carbonate acts as a buffer to maintain the optimal pH range. Ensure it is of good quality and used in the correct proportion.[4] 3. Ensure Adequate Reflux: Reflux the reaction mixture in a suitable solvent (e.g., aqueous ethanol) at a temperature of 80-100°C.[4]
Presence of a Sticky, Oily By-product	Aldol Condensation of Pentanal: Under the basic conditions of the Bucherer-Bergs reaction, pentanal can undergo self-condensation to form aldol addition and condensation products.[6][8] These are typically higher molecular weight, oily compounds.	1. Slow Addition of Pentanal: Add the pentanal dropwise to the reaction mixture containing the cyanide and ammonium carbonate. This keeps the instantaneous concentration of the aldehyde low, disfavoring the bimolecular aldol reaction. 2. Maintain Optimal Temperature: Avoid excessively high temperatures, which can accelerate the rate of aldol condensation. Adhere to the recommended 80-100°C range.
Formation of Pentanoic Acid and Pentanol	Cannizzaro Reaction: If the reaction conditions are too strongly basic or if there are localized areas of high base concentration, pentanal can undergo a Cannizzaro reaction, a disproportionation reaction that produces pentanoic acid and pentanol.[5][7][9]	1. Ensure Homogeneous Mixing: Use efficient stirring throughout the reaction to avoid localized high concentrations of base. 2. Control pH: As with low yield, maintaining the pH in the 8-9 range with the ammonium carbonate buffer is crucial to disfavor the Cannizzaro reaction, which typically requires a higher base concentration.[4]
Difficulty in Product Purification	1. Co-precipitation of By-products: Aldol condensation products or unreacted starting materials may co-precipitate with the desired hydantoin upon acidification. 2. Inappropriate Recrystallization Solvent: The chosen solvent may not effectively separate the product from the impurities.	1. Optimize Work-up: After acidification, consider washing the crude precipitate with a non-polar solvent (e.g., hexane) to remove oily, non-polar by-products before recrystallization. 2. Recrystallization from Ethanol/Water: A mixture of ethanol and water is often ideal for recrystallizing hydantoins.[4] Dissolve the crude product in hot ethanol and add hot water dropwise until turbidity persists. Allow to cool slowly for crystal formation.

III. Frequently Asked Questions (FAQs)

Q1: Why is the Bucherer-Bergs reaction the preferred method for synthesizing 5-Propylimidazolidine-2,4-dione?

A1: The Bucherer-Bergs reaction is a highly efficient, one-pot synthesis that utilizes readily available starting materials (pentanal, potassium cyanide, and ammonium carbonate) to directly form the hydantoin ring.[1][3] Its operational simplicity and generally good yields for a variety of aldehydes and ketones make it a popular choice.[2]

Q2: What is the mechanism of the Bucherer-Bergs reaction?

A2: The reaction proceeds through several key steps:

• Formation of a cyanohydrin from the reaction of pentanal with the cyanide ion.

• Reaction of the cyanohydrin with ammonia (from the decomposition of ammonium carbonate) to form an aminonitrile.

• Nucleophilic attack of the aminonitrile on carbon dioxide (also from ammonium carbonate decomposition) to form a cyano-carbamic acid.

• Intramolecular cyclization to a 5-imino-oxazolidin-2-one intermediate.

• Rearrangement of this intermediate to the final 5-propylimidazolidine-2,4-dione product.[2][4]

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction. You can spot the reaction mixture alongside a standard of pentanal on a silica gel plate and elute with a suitable solvent system (e.g., ethyl acetate/hexane). The disappearance of the pentanal spot and the appearance of a more polar product spot indicate the progression of the reaction.

Q4: What are the safety precautions I should take when performing this synthesis?

A4: The primary hazard in this synthesis is the use of an alkali metal cyanide (e.g., potassium cyanide), which is highly toxic.[4] Always handle cyanide salts in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses, lab coat). Acidification of the reaction mixture should also be done in a fume hood as it can generate hydrogen cyanide gas. Ensure you have a proper quench solution (e.g., bleach) for any cyanide-containing waste.

Q5: How can I confirm the identity and purity of my final product?

A5: The identity and purity of 5-Propylimidazolidine-2,4-dione can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide characteristic signals for the propyl group and the hydantoin ring.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be developed to assess the purity of the product and quantify any impurities.

• Mass Spectrometry (MS): This will confirm the molecular weight of the synthesized compound.

• Melting Point: A sharp melting point close to the literature value indicates high purity.

IV. Experimental Protocols

Protocol 1: Synthesis of 5-Propylimidazolidine-2,4-dione via the Bucherer-Bergs Reaction

This protocol is a representative procedure based on established methods for the Bucherer-Bergs synthesis.[3][4]

Materials:

• Pentanal (Valeraldehyde)

• Potassium Cyanide (KCN)

• Ammonium Carbonate ((NH₄)₂CO₃)

• Ethanol

• Water

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium cyanide (2.0 molar equivalents) and ammonium carbonate (2.0 molar equivalents) in a 1:1 mixture of ethanol and water.

• Gently heat the mixture to 50-60°C with stirring until the salts are dissolved.

• Slowly add pentanal (1.0 molar equivalent) dropwise to the reaction mixture over a period of 30 minutes.

• After the addition is complete, heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 4-6 hours.

• Monitor the reaction by TLC until the pentanal is consumed.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• In a well-ventilated fume hood , slowly acidify the mixture with concentrated HCl to pH 2-3. A precipitate should form.

• Stir the mixture in the ice bath for another 30 minutes to ensure complete precipitation.

• Collect the crude product by vacuum filtration and wash with cold water.

• Dry the crude product in a vacuum oven.

Protocol 2: Purification of 5-Propylimidazolidine-2,4-dione by Recrystallization

• Transfer the crude, dried product to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• While the solution is still hot, add hot water dropwise until the solution becomes slightly turbid.

• If the solution becomes too cloudy, add a small amount of hot ethanol to redissolve the precipitate.

• Allow the flask to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

V. Visualizations

Diagram 1: Bucherer-Bergs Reaction Workflow

Caption: Overall workflow for the synthesis and purification of 5-Propylimidazolidine-2,4-dione.

Diagram 2: By-product Formation Pathways

Caption: Competing reaction pathways for pentanal under Bucherer-Bergs conditions.

VI. References

• Mäki-Arvela, P., Shcherban, N., Lozachmeur, C., Eränen, K., Aho, A., Smeds, A., ... & Murzin, D. Y. (2019). Aldol Condensation of Cyclopentanone with Valeraldehyde Over Metal Oxides. Catalysis Letters, 149(5), 1383-1395.

• BenchChem. (2025). The Bucherer-Bergs Reaction: A Versatile Approach for the Synthesis of 5,5-Disubstituted Hydantoins. Retrieved from a relevant BenchChem technical note.

• NCERT. (2025-26). Aldehydes, Ketones and Carboxylic Acids. In Chemistry.

• Wikipedia. (n.d.). Bucherer–Bergs reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Cannizzaro reaction. Retrieved from [Link]

• Xu, J., Cao, Y., Ma, Q., & Peng, X. (2013). A Highly Selective Aldol Condensation of Cyclopentanone with Valeraldehyde Over Hydrotalcite-type Catalysts. Asian Journal of Chemistry, 25(16), 9225.

• Koóš, M. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024.

• MDPI. (2021). Bucherer–Bergs Multicomponent Synthesis of Hydantoins. Encyclopedia.

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions (Base-Catalyzed). Retrieved from [Link]

• ResearchGate. (2019). (PDF) Aldol Condensation of Cyclopentanone with Valeraldehyde Over Metal Oxides.

• Pharmaguideline. (n.d.). Cannizzaro Reaction and Crossed Cannizzaro Reaction. Retrieved from a relevant Pharmaguideline article.

• SpectraBase. (n.d.). 5-Phenyl-5-propylhydantoin. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). HPLC Analysis of 5-Methyl-5-Phenylhydantoin Enantiomers on Astec® CHIROBIOTIC® V. Retrieved from a relevant Sigma-Aldrich application note.

• Chemistry Steps. (n.d.). Cannizzaro Reaction. Retrieved from [Link]

• Online Chemistry Notes. (2021). Cannizzaro's reaction and Crossed Cannizzaro's reaction – Definition, Examples and Mechanism.

• SNS Courseware. (n.d.). Cannizzaro Reaction & Crossed.

• Patching, S. G. (2017). Synthesis, NMR analysis and applications of isotope-labelled hydantoins. Pharmaceuticals, 10(1), 2.

• ResearchGate. (n.d.). 1 H-and 13 C-NMR chemical shifts for compound 5.

• CSEARCH. (n.d.). Hydantoines - C13-NMR.

• ResearchGate. (n.d.). Development of High Performance Liquid Chromatographic Method with Pre-Column Derivatization for Determination of Enantiomeric Purity of Hydantoin-5-acetic Acid.

• BEPLS. (2023). Synthesis, Characterization and Evaluation of Biological activity of 5, 5 - diphenyl imidazolidine - 2, 4 - dione.

• Organic Chemistry Data & Info. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts.

• ResearchGate. (2015). Synthesis, characterization, and biological evaluation of thiazolidine-2,4-dione derivatives.

• PubMed. (1981). A Gas chromatographic/mass Spectrometric Method for the Simultaneous Quantitation of 5,5-diphenylhydantoin (Phenytoin), Its Para-Hydroxylated Metabolite and Their Stable Isotope Labelled Analogs.

• JASCO Inc. (2024). Analysis of Allantoin using HILIC HPLC.

• Sigma-Aldrich. (n.d.). HPLC Analysis of 5-Methyl-5-Phenylhydantoin Enantiomers on Astec® CHIROBIOTIC® V2.

• MDPI. (n.d.). Design, Synthesis, and Characterization of Novel Thiazolidine-2,4-Dione-Acridine Hybrids as Antitumor Agents.

• PMC. (n.d.). Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies.

• MDPI. (n.d.). Synthesis and Antimicrobial Activity of a New Series of Thiazolidine-2,4-diones Carboxamide and Amino Acid Derivatives.

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Technical Support Center: Enhancing the Bioavailability of 5-Propylimidazolidine-2,4-dione

Welcome to the technical support center for 5-Propylimidazolidine-2,4-dione. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges associated with the oral bioavailability of this novel hydantoin derivative. Given that many hydantoin-based compounds exhibit poor aqueous solubility, this guide provides a structured, problem-oriented approach to systematically identify and resolve issues of low oral absorption.

Section 1: Troubleshooting Poor Oral Bioavailability

This section addresses the primary issue researchers face: unexpectedly low plasma concentrations of 5-Propylimidazolidine-2,4-dione following oral administration. We will explore the likely causes and provide a logical workflow for investigation.

FAQ 1: My in vivo studies show very low oral bioavailability for 5-Propylimidazolidine-2,4-dione. What are the most probable causes?

Answer:

Low oral bioavailability for a novel chemical entity like 5-Propylimidazolidine-2,4-dione, which is predicted to be lipophilic, typically stems from two main areas: poor solubility and/or poor permeability.

• Solubility-Limited Absorption: The compound may not dissolve sufficiently in the gastrointestinal (GI) fluids. For a drug to be absorbed, it must first be in a dissolved state.[1][2] The Noyes-Whitney equation dictates that the dissolution rate is directly proportional to the drug's solubility and surface area.[2] Given that many new drug candidates are poorly water-soluble, this is the most common hurdle.[3][4]

• Permeability-Limited Absorption: Even if dissolved, the compound may not efficiently pass through the intestinal wall into the bloodstream. This can be due to:

  • Intrinsic Molecular Properties: The size, polarity, and charge of the molecule may not be favorable for passive diffusion across the lipid membranes of enterocytes.

  • Efflux Transporter Activity: The compound might be a substrate for efflux pumps like P-glycoprotein (P-gp), which actively transport drugs from inside the intestinal cells back into the GI lumen, thereby reducing net absorption.[5][6][7]

The following workflow diagram outlines a systematic approach to diagnose the root cause of poor bioavailability.

Caption: Relationship of components in a SEDDS formulation.

Section 3: Investigating Permeability and Chemical Modification

If formulation strategies do not yield the desired bioavailability, or if initial tests suggest poor membrane permeability, further investigation and alternative strategies are warranted.

FAQ 3: My compound's solubility is improved, but bioavailability is still low. Could it be a P-glycoprotein (P-gp) substrate?

Answer:

Yes, this is a distinct possibility. If a compound is a substrate for the P-gp efflux pump, it will be actively transported out of the intestinal cells, reducing its overall absorption, even if it is well-solubilized. [5][8]The standard method to investigate this is a bidirectional Caco-2 cell permeability assay.

Interpreting Caco-2 Results:

• Permeability Assessment: The apparent permeability coefficient (Papp) from the apical (A) to basolateral (B) side indicates the rate of absorption. A low Papp (A→B) suggests poor permeability.

• Efflux Assessment: The assay is run in both directions (A→B and B→A). The efflux ratio is calculated as Papp (B→A) / Papp (A→B).

  • An efflux ratio > 2 is a strong indicator that your compound is a P-gp substrate. [9] If P-gp efflux is confirmed, you can either try to co-administer a P-gp inhibitor (a common research strategy but can lead to drug-drug interactions clinically) or consider chemical modifications. [5][7]

FAQ 4: What are prodrugs, and can they help improve the bioavailability of 5-Propylimidazolidine-2,4-dione?

Answer:

A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in the body to release the active drug. [10][11]This strategy is often used to overcome physicochemical barriers like poor solubility or permeability. [3][11] For 5-Propylimidazolidine-2,4-dione, a prodrug approach could involve modifying the hydantoin ring, for example, by adding a phosphate ester group to dramatically increase aqueous solubility. [3]The phosphate group would then be cleaved by endogenous phosphatases in the body to release the active parent compound.

Conceptual Prodrug Strategy:

Caption: Conceptual workflow for a phosphate prodrug strategy.

Designing a prodrug is a significant medicinal chemistry effort. It requires careful consideration of the promoiety to ensure it is efficiently cleaved and that the released byproduct is non-toxic. [23]

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• Gao, L., Liu, G., & Ma, J. (2013). Drug nanocrystals for the formulation of poorly soluble drugs and its application as a potential drug delivery system. Journal of nanoscience and nanotechnology, 13(4), 2531-2553. (Note: General principles supported by provided sources [12]and)[13]. [Link]

• Del Valle, E. M. M. (2004). Cyclodextrins and their uses: a review. Process Biochemistry, 39(9), 1033-1046. [Link]

• Popescu, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(3), 333. [Link]

• Shafiq, S., Shakeel, F., Talegaonkar, S., Ahmad, F. J., Khar, R. K., & Ali, M. (2007). Development and bioavailability assessment of ramipril nanoemulsion formulation. European journal of pharmaceutics and biopharmaceutics, 66(2), 227-243. (Note: General principles supported by provided sources [14]and)[15]. [Link]

• Müller, R. H., & Peters, K. (1998). Nanosuspensions for the formulation of poorly soluble drugs: I. Preparation by a size-reduction technique. International journal of pharmaceutics, 160(2), 229-237. (Note: General principles supported by provided sources [4]and)[3]. [Link]

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• Kumari, A., Yadav, S. K., & Yadav, S. C. (2010). Biodegradable polymeric nanoparticles based drug delivery systems. Colloids and Surfaces B: Biointerfaces, 75(1), 1-18. (Note: General principles supported by provided sources [13]and)[12]. [Link]

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• 16. pharmtech.com [pharmtech.com]
• 17. Nanoparticle tools for maximizing oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

strategies to reduce the toxicity of hydantoin derivatives

Technical Support Center: Hydantoin Derivatives

Welcome to the technical support center for researchers working with hydantoin derivatives. This guide is designed to provide you with actionable insights and troubleshooting strategies to address the common challenge of toxicity associated with this important class of compounds. Hydantoin and its analogs are foundational scaffolds in medicinal chemistry, found in pharmaceuticals ranging from anticonvulsants like Phenytoin to anticancer agents.[1][2] However, their clinical utility is often hampered by off-target toxicity.

This document moves beyond standard protocols to explain the underlying mechanisms of toxicity and provide a logical framework for its mitigation. We will explore structure-toxicity relationships, metabolic liabilities, and robust experimental designs to help you develop safer, more effective therapeutic candidates.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that frequently arise during the early stages of development and screening of hydantoin-based compounds.

Q1: What are the primary molecular mechanisms behind hydantoin-induced toxicity?

Hydantoin derivatives can elicit toxicity through several interconnected pathways. The most commonly reported mechanisms include:

• Generation of Oxidative Stress: Many hydantoin compounds, particularly those with aromatic substituents like phenytoin, can induce an imbalance between reactive oxygen species (ROS) and the cell's antioxidant defenses.[3][4] This leads to damage of lipids, proteins, and DNA.

• Induction of Apoptosis: Cytotoxicity is often mediated by the initiation of programmed cell death, or apoptosis. This can involve the activation of caspases, a family of proteases that execute the apoptotic process.[4]

• Metabolic Activation to Reactive Intermediates: A significant toxicity concern, especially for hydantoins with phenyl rings, is their metabolism by cytochrome P450 enzymes into highly reactive arene oxide intermediates.[5] These intermediates can form covalent adducts with cellular macromolecules, leading to cell death and potential teratogenicity.

• Disruption of Cellular Signaling: Hydantoins can interfere with essential signaling pathways required for cell survival and proliferation, such as the PI3K/Akt/mTOR pathway.[4]

• DNA Damage: Oxidative damage to DNA can result in the formation of hydantoin lesions, such as 5-hydroxyhydantoin, which can block DNA polymerases and are substrates for DNA repair pathways like Base Excision Repair (BER).[6]

Q2: How does chemical structure influence the toxicity of a hydantoin derivative?

The structure-activity relationship (SAR) for hydantoin toxicity is a critical area of investigation. Key structural features that modulate toxicity include:

• Lipophilicity: Increased lipophilicity (higher log P value) often correlates with higher toxicity. This is because lipophilic compounds can more easily cross cell membranes and may have greater non-specific interactions. Studies have shown a direct relationship between molecular polarizability (which parallels log P) and the teratogenicity of phenylhydantoins.[7]

• Substituents on the Hydantoin Ring: The nature and position of substituents dramatically influence biological activity and toxicity. For instance, substitution at the N1 and N3 positions can alter metabolic stability and receptor binding. Aromatic substituents at the C5 position are crucial for the anticonvulsant activity of many hydantoins but are also often implicated in toxicity through metabolic activation.[5][8]

• Bioisosteric Replacements: Replacing certain functional groups with bioisosteres (substituents with similar physical or chemical properties) can effectively reduce toxicity.[9] For example, replacing a metabolically labile C-H bond on an aromatic ring with a C-F bond can block oxidative metabolism and prevent the formation of toxic metabolites.[9] The hydantoin ring itself can be used as a bioisostere for an α-amino acid moiety to modulate target selectivity.[10]

Q3: What is the role of stereochemistry in hydantoin toxicity?

Stereochemistry can play a profound role. In a study on mephenytoin and its metabolite nirvanol, the two enantiomers displayed different metabolic pathways and toxicity profiles.[5] The l-isomer of nirvanol, which produces less of the suspected toxic arene oxide intermediate, demonstrated significantly higher fetal toxicity in mice than the d-isomer.[5] This counterintuitive finding highlights that while the arene oxide hypothesis is significant, other stereoselective toxicity mechanisms may be at play, underscoring the importance of evaluating enantiomers independently.

Q4: Are there computational tools to help predict hydantoin toxicity early in development?

Yes, in silico methods are becoming indispensable for early toxicity screening.[11]

• Quantitative Structure-Toxicity Relationship (QSTR) Models: These models use computational approaches to correlate molecular descriptors (e.g., electronic properties, lipophilicity) with toxicological endpoints.[12][13] For example, the teratogenicity of some phenylhydantoins has been correlated with the frontier orbital electron density of the N1 hydantoin ring atom.[7]

• Machine Learning and Deep Learning: Advanced models, such as Support Vector Machines (SVMs) and custom deep learning algorithms, can be trained on large datasets of known toxic and non-toxic compounds to predict the potential toxicity of new hydantoin derivatives with high accuracy.[14] These models can integrate complex data from molecular SMILES strings and graphs to make predictions.[14]

Troubleshooting Guide: Experimental Issues & Mitigation Strategies

This guide provides a structured approach to resolving specific experimental problems encountered when working with hydantoin derivatives.

Problem	Probable Cause(s)	Suggested Solutions & Scientific Rationale
1. High cytotoxicity observed in primary/non-cancerous cell lines.	A. Rapid Induction of Oxidative Stress: The compound may be generating high levels of ROS, overwhelming the cell's antioxidant capacity.[3][15]	Solution A: Co-administer your hydantoin derivative with an antioxidant like N-acetylcysteine (NAC). Pre-incubating cells with NAC for 1-2 hours can replenish intracellular glutathione stores, a key cellular antioxidant, thereby neutralizing ROS and preventing downstream damage.[4] Confirm ROS production using a fluorescent probe like DCFH-DA (see Protocol 2).
B. Apoptosis Induction: The compound is triggering programmed cell death via caspase activation.[4]	Solution B: To confirm apoptosis, perform an Annexin V/Propidium Iodide assay. To investigate the role of caspases, co-administer a pan-caspase inhibitor (e.g., Z-VAD-FMK). If the inhibitor rescues the cells from death, it confirms a caspase-dependent apoptotic mechanism.
2. Inconsistent IC50 values in cell viability assays (e.g., MTT, MTS).	A. Compound Instability/Precipitation: The hydantoin derivative may be unstable or poorly soluble in the cell culture medium, leading to inaccurate effective concentrations.	Solution A: Always prepare fresh stock solutions. Visually inspect the wells under a microscope for any signs of compound precipitation after addition to the medium. If solubility is an issue, consider using a different solvent (with appropriate vehicle controls) or formulating the compound with a solubilizing agent.[4]
B. Interaction with Assay Reagents: Some compounds can directly react with the tetrazolium salt (MTT), leading to a false positive or negative signal.	Solution B: Run a control experiment where the compound is added to cell-free medium containing the MTT reagent to check for any direct chemical reaction. If an interaction is observed, switch to an alternative viability assay that measures a different endpoint, such as the CellTiter-Glo® Luminescent Cell Viability Assay (measures ATP) or a CyQUANT® Direct Cell Proliferation Assay (measures DNA content).
3. Compound shows low in vitro toxicity but significant in vivo toxicity.	A. Metabolic Activation: The compound is likely a pro-drug for a toxic metabolite. Cytochrome P450 enzymes in the liver may be converting it into a reactive species (e.g., an arene oxide) that is not formed in standard cell culture.[5]	Solution A: Conduct in vitro metabolic stability assays using liver microsomes or S9 fractions. This will help identify potential metabolites. If a reactive metabolite is suspected, consider structural modifications to block the site of metabolism. For example, replacing a hydrogen atom at the para-position of a phenyl ring with a fluorine atom can prevent P450-mediated hydroxylation.[9]
B. Off-Target Pharmacological Effects: The compound may be interacting with an unintended biological target in vivo that is not present or relevant in the in vitro cell model.	Solution B: Perform a broad panel of off-target screening assays (e.g., a SafetyScreen panel) to identify potential interactions with a wide range of receptors, channels, and enzymes. This can help uncover unexpected pharmacological activities that may contribute to the observed in vivo toxicity.

Visualized Workflows and Pathways

Workflow for Troubleshooting Hydantoin-Induced Cytotoxicity

This diagram outlines a logical sequence for diagnosing and mitigating unintended cytotoxicity in your experiments.

Caption: A logical workflow for troubleshooting hydantoin-induced cytotoxicity.

Metabolic Activation and Detoxification of Phenyl-Hydantoins

This pathway illustrates the formation of a reactive arene oxide intermediate from a generic phenyl-hydantoin and its subsequent detoxification.

Caption: Metabolic activation of phenyl-hydantoins and detoxification pathways.

Experimental Protocols

Here are detailed methodologies for key assays to investigate hydantoin-induced toxicity.

Protocol 1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[4] Mitochondrial dehydrogenases in living cells cleave the yellow tetrazolium salt (MTT) into purple formazan crystals.

• Cell Seeding:

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the hydantoin compound in culture medium. It is crucial to include a vehicle-only control (e.g., DMSO at the same final concentration as in the treated wells).

  • Carefully remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the treatment incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until a purple precipitate is clearly visible under a microscope.

• Solubilization:

  • Carefully remove the medium containing MTT. Be cautious not to disturb the formazan crystals.

  • Add 100 µL of a solubilization buffer (e.g., DMSO or acidic isopropanol) to each well.

  • Mix gently on an orbital shaker for 10-15 minutes to fully dissolve the crystals.

• Measurement & Analysis:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability: (Absorbance of Treated Cells / Absorbance of Control Cells) x 100.

  • Plot the percentage viability against the log of the compound concentration to determine the IC50 value using non-linear regression analysis.

Protocol 2: Intracellular ROS Detection with DCFH-DA

This assay uses the cell-permeable probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) to measure intracellular ROS levels.[4] Inside the cell, esterases cleave the acetate groups, and the resulting DCFH is oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Cell Seeding:

  • Seed cells in a black, clear-bottom 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment:

  • Remove the culture medium and treat the cells with your hydantoin derivative at various concentrations for the desired time.

  • Include a vehicle control and a positive control (e.g., 100 µM H₂O₂ for 30 minutes).

• Probe Loading:

  • After treatment, remove the compound-containing medium and wash the cells once with warm PBS.

  • Add 100 µL of 10 µM DCFH-DA solution (prepared in serum-free medium) to each well.

  • Incubate for 30-45 minutes at 37°C, protected from light.

• Measurement:

  • Remove the DCFH-DA solution and wash the cells once with warm PBS.

  • Add 100 µL of PBS to each well.

  • Immediately measure the fluorescence using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

• Data Analysis:

  • Subtract the background fluorescence (wells with no cells).

  • Express the results as a fold change in fluorescence intensity relative to the vehicle-treated control cells.

References

• McFarlane, S. J., & Weaver, D. F. (2002). Teratogenicity of phenylhydantoins in an in vitro system: molecular orbital-generated quantitative structure-toxicity relationships. Toxicology and Applied Pharmacology, 182(2), 147-153. [Link]

• Kalam, M. A., Haraguchi, K., Chandani, S., et al. (2011). New insights in the removal of the hydantoins, oxidation product of pyrimidines, via the base excision and nucleotide incision repair pathways. PLoS ONE, 6(7), e22753. [Link]

• Wells, P. G., & Nagai, M. K. (1987). Relation of in Vivo Drug Metabolism to Stereoselective Fetal Hydantoin Toxicology in Mouse: Evaluation of Mephenytoin and Its Metabolite, Nirvanol. Journal of Pharmacology and Experimental Therapeutics, 242(2), 714-721. [Link]

• Chen, C. H., Chen, C. M., & Chen, T. H. (1997). Phenytoin-mediated oxidative stress in serum of female epileptics: a possible pathogenesis in the fetal hydantoin syndrome. Human & Experimental Toxicology, 16(3), 177-181. [Link]

• Li, X., Wang, Y., Zhang, Y., et al. (2024). Computational Insights into Reproductive Toxicity: Clustering, Mechanism Analysis, and Predictive Models. Molecules, 29(14), 3348. [Link]

• Wikipedia. (n.d.). Hydantoin. In Wikipedia. Retrieved January 14, 2026. [Link]

• Chen, C. H., Chen, C. M., & Chen, T. H. (1997). Phenytoin-mediated oxidative stress in serum of female epileptics: A possible pathogenesis in the fetal hydantoin syndrome. Human & Experimental Toxicology, 16(3), 177-181. [Link]

• Wadghane, S., Bhor, R., Shinde, G., Kolhe, M., & Rathod, P. (2023). A Review on the Some Biological Activities of the Hydantoin Derivatives. Journal of Drug Delivery and Therapeutics, 13(1-s), 171-180. [Link]

• Esslinger, C. S., Le, T. N., & Bridges, R. J. (2014). Use of the Hydantoin Isostere to Produce Inhibitors Showing Selectivity Toward the Vesicular Glutamate Transporter versus the Obligate Exchange Transporter System xc−. ACS Chemical Neuroscience, 5(6), 442-447. [Link]

• Shaikh, S. B., Bhor, R. J., Dighe, A. S., & Kolhe, M. H. (2022). Novel new research strategies of hydantoin derivatives: A review. Scholarly Research Reporter, 4(2), 1-10. [Link]

• Kamal, A., Vishnuvardhan, M. V. P. S., Bagul, C., et al. (2021). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. Current Medicinal Chemistry, 28(30), 6195-6221. [Link]

• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. [Link]

• Kar, S., & Leszczynski, J. (2019). Exploration of Computational Approaches to Predict the Toxicity of Chemical Mixtures. Toxics, 7(1), 15. [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. (Note: While a direct link isn't available from the search, this is a foundational review on the topic. A similar resource is cited as #13).

• Naufal, M., Hermawati, E., Syah, Y. M., et al. (2024). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. ACS Omega, 9(3), 3185-3213. [Link]

• Kar, S., & Leszczynski, J. (2019). Types of computational approaches for the prediction of toxicity. [Diagram]. In Exploration of Computational Approaches to Predict the Toxicity of Chemical Mixtures. ResearchGate. [Link]

• Sharma, P., & Singh, L. (2020). Study of Some Hyndantion Derivatives as Anticonvulsant Agents. Progress in Chemical and Biochemical Research, 3(2), 93-104. [Link]

Sources

• 1. Hydantoin - Wikipedia [en.wikipedia.org]
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• 3. Phenytoin-mediated oxidative stress in serum of female epileptics: a possible pathogenesis in the fetal hydantoin syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Relation of in vivo drug metabolism to stereoselective fetal hydantoin toxicology in mouse: evaluation of mephenytoin and its metabolite, nirvanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New insights in the removal of the hydantoins, oxidation product of pyrimidines, via the base excision and nucleotide incision repair pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Teratogenicity of phenylhydantoins in an in vitro system: molecular orbital-generated quantitative structure-toxicity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pcbiochemres.com [pcbiochemres.com]
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• 10. Use of the Hydantoin Isostere to Produce Inhibitors Showing Selectivity Toward the Vesicular Glutamate Transporter versus the Obligate Exchange Transporter System xc− - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Hydantoin Scaffold: A Comparative Pharmacological Analysis of 5-Propylimidazolidine-2,4-dione

Authored For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Hydantoin Ring as a Privileged Scaffold in Medicinal Chemistry

The imidazolidine-2,4-dione, or hydantoin, nucleus is a five-membered heterocyclic ring that stands as a quintessential example of a "privileged scaffold" in drug discovery.[1][2] Its structural rigidity, combined with the presence of hydrogen bond donors and acceptors and multiple sites for substitution, has allowed for the development of a vast library of derivatives with a remarkable breadth of biological activities.[3][4] These compounds have found clinical success as anticonvulsants, antiarrhythmics, antimicrobial agents, and potent anticancer therapeutics.[1][2][3][5]

This guide provides a comparative analysis of a simple alkyl-substituted derivative, 5-Propylimidazolidine-2,4-dione, against its more renowned and clinically significant counterparts. By examining its structural features in the context of established structure-activity relationships (SAR), we can forecast its potential efficacy and understand the subtle molecular modifications that give rise to distinct pharmacological profiles. We will dissect the causality behind experimental designs used to evaluate these compounds and provide detailed, validated protocols to empower researchers in their own discovery efforts.

Caption: The core chemical structure of the hydantoin scaffold with key positions for substitution.

Pharmacological Profile: 5-Propylimidazolidine-2,4-dione

5-Propylimidazolidine-2,4-dione is characterized by a single propyl group at the C-5 position of the hydantoin ring. This simple, non-aromatic substitution provides a crucial starting point for our comparative analysis. The lipophilicity and steric bulk of this alkyl chain are the primary determinants of its potential biological activity, which we will now explore in comparison to established drugs.

Comparative Analysis I: Anticonvulsant Activity

Hydantoin derivatives are pillars in the treatment of epilepsy.[6] The archetypal drug in this class is Phenytoin (5,5-diphenylhydantoin), which has been in clinical use for decades.[6][7]

Mechanism of Action: A Tale of Two Substitutions

The anticonvulsant activity of hydantoins like Phenytoin is primarily mediated by the voltage-dependent blockade of voltage-gated sodium channels in neurons.[7][8][9] Phenytoin preferentially binds to the inactive state of these channels, a conformation that is more prevalent during the high-frequency neuronal firing characteristic of a seizure.[7][9] This action stabilizes the neuronal membrane, reduces the amplitude of sodium-dependent action potentials, and prevents the propagation of seizure activity.[8][10]

The key structural feature for this activity is the presence of two bulky, lipophilic substituents at the C-5 position. In Phenytoin, these are two phenyl rings. The prevailing pharmacophore model suggests these hydrophobic groups are essential for optimal binding within the sodium channel.[11]

Comparative Evaluation:

• 5-Propylimidazolidine-2,4-dione: With only a single, smaller propyl group at C-5, it is predicted to have significantly weaker anticonvulsant activity compared to Phenytoin. The absence of a second substituent and the lower hydrophobicity of the propyl group compared to a phenyl ring would likely result in a much lower binding affinity for the sodium channel.[11]

• Phenytoin: The dual phenyl groups at C-5 provide the necessary steric and electronic properties for potent, use-dependent sodium channel blockade, making it highly effective against generalized tonic-clonic and focal seizures.[6][7]

Table 1: Comparative Anticonvulsant Profile

Compound	C-5 Substituent(s)	Primary Mechanism	Predicted Efficacy (MES Test)
5-Propylimidazolidine-2,4-dione	Propyl	Weak Sodium Channel Modulation	Low to Inactive
Phenytoin	Diphenyl	Voltage-Gated Sodium Channel Blockade[8][9]	High (ED₅₀ ~9 mg/kg, mice)[12]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

The MES test is a gold-standard preclinical model for identifying anticonvulsant drugs effective against generalized tonic-clonic seizures.[13][14][15] The choice of this model is causal: it induces seizures via global brain stimulation, and a drug's ability to prevent the tonic hindlimb extension phase is highly predictive of clinical efficacy for this seizure type.[16]

Objective: To assess the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure in rodents.

Materials:

• Rodents (e.g., male Swiss mice, 20-25 g)

• Electroshock apparatus with corneal or ear-clip electrodes

• Test compounds (e.g., 5-Propylimidazolidine-2,4-dione, Phenytoin)

• Vehicle (e.g., 0.5% methylcellulose in water)

• Electrode solution (0.9% saline)

Procedure:

• Animal Acclimatization: Acclimatize animals to the laboratory environment for at least 3 days prior to the experiment. Fast animals overnight with free access to water.

• Compound Administration: Administer the test compounds and vehicle intraperitoneally (i.p.) at a predetermined time before the electroshock (e.g., 30-60 minutes, corresponding to the time of peak effect).

• Electrode Application: Moisten the corneal or ear-clip electrodes with saline to ensure good electrical contact.

• Seizure Induction: Apply a brief electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 seconds for mice via corneal electrodes).[15] This stimulus is supramaximal to induce a full tonic-clonic seizure in untreated animals.

• Observation: Immediately after stimulation, observe the animal for the presence or absence of the tonic hindlimb extension phase. The seizure typically progresses from a brief tonic flexion to a full tonic extension of the hindlimbs, followed by a clonic phase.

• Endpoint Measurement: The primary endpoint is the abolition of the tonic hindlimb extension. An animal is considered "protected" if it does not exhibit this phase.

• Data Analysis: Calculate the percentage of animals protected at each dose. Determine the median effective dose (ED₅₀), the dose that protects 50% of the animals, using probit analysis.

Comparative Analysis II: Antimicrobial Activity

While the hydantoin core itself is not intrinsically antimicrobial, specific substitutions can confer potent bactericidal properties. The leading example is Nitrofurantoin, used for treating urinary tract infections (UTIs).[17][18]

Mechanism of Action: The Critical Nitro Group

Nitrofurantoin's mechanism is unique and multifaceted.[19] After being absorbed, it is concentrated in the urine.[17] Inside bacterial cells, flavoproteins reduce the nitro group on the furan ring, creating highly reactive electrophilic intermediates.[19][20] These intermediates are non-specific and wreak havoc on the cell by:

• Damaging ribosomal proteins, inhibiting protein synthesis.[5]

• Inhibiting DNA and RNA synthesis.[19]

• Interfering with cell wall synthesis and key metabolic pathways like the citric acid cycle.[5]

This multi-target mechanism is believed to be the reason for the low rate of acquired bacterial resistance to Nitrofurantoin.[17][20] The essential pharmacophore is the 5-nitrofuran moiety attached to the hydantoin N-3 position.

Comparative Evaluation:

• 5-Propylimidazolidine-2,4-dione: Lacks the critical nitrofuryl group. Therefore, it will not share Nitrofurantoin's mechanism of action and is predicted to have no significant antimicrobial activity through this pathway. While some novel, highly modified hydantoins can act as membrane-disrupting agents, the simple structure of 5-propylhydantoin makes this unlikely.[21][22]

• Nitrofurantoin: Its structure is perfectly tailored for activation by bacterial nitroreductases, making it a potent, broad-spectrum bactericidal agent against common uropathogens like E. coli.[19][23]

Table 2: Comparative Antimicrobial Profile

Compound	Key Structural Feature	Primary Mechanism	Predicted Activity (MIC)
5-Propylimidazolidine-2,4-dione	C-5 Propyl group	None predicted	High MIC (Inactive)
Nitrofurantoin	N-3 linked 5-nitrofuran	Generation of reactive intermediates, DNA damage[19][20]	Low MIC (Active) vs. Uropathogens[21]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative, self-validating system to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[24][25] This protocol is chosen for its efficiency, reproducibility, and ability to provide a precise quantitative measure of a compound's potency.[26]

Objective: To determine the MIC of a test compound against a specific bacterial strain.

Materials:

• 96-well microtiter plates

• Bacterial strain (e.g., E. coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compounds (e.g., 5-Propylimidazolidine-2,4-dione, Nitrofurantoin) dissolved in a suitable solvent (e.g., DMSO)

• Spectrophotometer or microplate reader

• Incubator (35-37°C)

Procedure:

• Prepare Inoculum: Culture the bacterial strain overnight on an appropriate agar plate. Select several colonies and suspend them in saline to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compounds in CAMHB. For example, add 100 µL of CAMHB to wells 2-12. Add 200 µL of the highest drug concentration to well 1. Transfer 100 µL from well 1 to well 2, mix, then transfer 100 µL from well 2 to well 3, and so on, discarding the final 100 µL from well 11. Well 12 serves as a growth control (no drug).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL. This halves the drug concentration in each well, which must be accounted for.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[25] This can be assessed visually or by reading the optical density (OD) at 600 nm with a microplate reader.

• Controls: Include a sterility control (broth only) and a growth control (broth + inoculum, no drug) to validate the assay.

Caption: A generalized workflow for the preclinical comparative evaluation of a novel hydantoin derivative.

Comparative Analysis III: Anticancer Activity

The hydantoin scaffold is also central to modern anticancer drugs, most notably in the treatment of prostate cancer.[3] Enzalutamide is a second-generation nonsteroidal antiandrogen that showcases the chemical sophistication required for potent and specific activity.

Mechanism of Action: Multi-Pronged Androgen Receptor Inhibition

Prostate cancer growth is often driven by the androgen receptor (AR) signaling pathway.[27] Enzalutamide is a potent AR inhibitor that acts at multiple stages of this pathway:[28][29][30]

• It competitively inhibits the binding of androgens (like testosterone) to the AR.[28]

• It prevents the nuclear translocation of the activated AR.[27]

• It impairs the binding of the AR to DNA and the recruitment of co-activators.[27][28]

This multi-faceted inhibition effectively shuts down androgen-driven gene expression, leading to decreased proliferation and apoptosis of prostate cancer cells.[27] The structure of Enzalutamide is complex, featuring a specific thiohydantoin core and a tailored side chain designed for high-affinity binding to the AR ligand-binding pocket.[31]

Comparative Evaluation:

• 5-Propylimidazolidine-2,4-dione: Its simple structure bears no resemblance to the complex pharmacophore required for AR inhibition. It is predicted to be completely inactive against AR-driven prostate cancer. While some simple hydantoins have shown non-specific antiproliferative effects, they typically lack the potency and selectivity required for clinical development.[32][33]

• Enzalutamide: A structurally optimized molecule that demonstrates how the hydantoin core can be elaborated to create a highly potent and specific inhibitor of a key cancer signaling pathway.[27][30]

Table 3: Comparative Anticancer Profile (Prostate Cancer)

Compound	Key Structural Feature	Primary Mechanism	Predicted Activity (PC-3 Cells)
5-Propylimidazolidine-2,4-dione	Simple C-5 alkyl group	None predicted	High IC₅₀ (Inactive)
Enzalutamide	Complex N-1 side chain, thiohydantoin core	Androgen Receptor Signaling Inhibitor[28][29]	Low IC₅₀ (Potent)

Experimental Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

To assess the general cytotoxic or cytostatic effects of a compound, the CellTiter-Glo assay is a superior choice due to its speed, sensitivity, and high-throughput compatibility.[34][35] The assay's causality is direct: it quantifies ATP, the cell's energy currency, which is a direct proxy for the number of metabolically active, viable cells in a culture.[36][37] A decrease in the luminescent signal directly corresponds to a loss of cell viability.

Objective: To determine the effect of a test compound on the viability of a cancer cell line and calculate its half-maximal inhibitory concentration (IC₅₀).

Materials:

• Cancer cell line (e.g., PC-3 for prostate cancer, MDA-MB-231 for breast cancer)

• Complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

• Opaque-walled 96-well plates suitable for luminescence

• Test compounds (e.g., 5-Propylimidazolidine-2,4-dione, Enzalutamide)

• CellTiter-Glo® Luminescent Cell Viability Assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed cells into an opaque-walled 96-well plate at a predetermined density (e.g., 5,000 cells/well in 100 µL of medium) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds (or vehicle control).

• Incubation: Incubate the plate for a specified duration (e.g., 72 hours) to allow the compounds to exert their effects.

• Assay Reagent Preparation: Equilibrate the CellTiter-Glo® reagent to room temperature.

• Lysis and Signal Generation: Remove the plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes. Add 100 µL of CellTiter-Glo® reagent to each well.

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Let the plate stand at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Record the luminescence of each well using a luminometer.

• Data Analysis: Calculate the percentage of cell viability for each concentration by normalizing the signal of treated wells to the vehicle control wells [(Treated Lum / Control Lum) * 100]. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.[34][37]

Synthesis and Structure-Activity Relationship (SAR) Summary

The comparative analysis of 5-Propylimidazolidine-2,4-dione against Phenytoin, Nitrofurantoin, and Enzalutamide vividly illustrates the power of SAR in medicinal chemistry. The hydantoin core is a versatile template, but the biological activity is dictated entirely by the nature and position of its substituents.

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A Comparative Analysis of 5-Propylimidazolidine-2,4-dione's Anticonvulsant Potential: A Guide for Preclinical Researchers

This guide provides an in-depth, objective comparison of the anticonvulsant properties of 5-Propylimidazolidine-2,4-dione and its analogs against established antiepileptic drugs (AEDs). Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven insights to facilitate informed decisions in the preclinical evaluation of novel anticonvulsant candidates. We will explore the mechanistic underpinnings, comparative efficacy, and safety profiles, supported by detailed experimental protocols.

Introduction: The Therapeutic Potential of the Imidazolidine-2,4-dione Scaffold

The imidazolidine-2,4-dione ring system is a well-established pharmacophore in anticonvulsant drug discovery, with phenytoin being a notable example.[1] This core structure has been the subject of extensive medicinal chemistry efforts to develop novel derivatives with improved efficacy and safety profiles.[2] The focus of this guide, 5-Propylimidazolidine-2,4-dione, represents a class of compounds with potential for broad-spectrum anticonvulsant activity. Understanding its performance relative to current therapeutic options is crucial for its development pathway.

Unraveling the Mechanism of Action: A Focus on Ion Channel Modulation

While the precise mechanism of 5-Propylimidazolidine-2,4-dione is a subject of ongoing investigation, studies on structurally related imidazolidine-2,4-dione derivatives suggest a primary mode of action involving the modulation of voltage-gated ion channels.[2] Specifically, inhibition of voltage-gated sodium (Na+) and calcium (Ca2+) channels is a plausible mechanism.[2] By blocking these channels, these compounds can suppress the aberrant, high-frequency neuronal firing that characterizes seizure activity.[3]

Below is a hypothesized signaling pathway for an imidazolidine-2,4-dione-based anticonvulsant.

Caption: Hypothesized mechanism of action for 5-Propylimidazolidine-2,4-dione.

Comparative Efficacy: In Vivo Validation

The anticonvulsant efficacy of a novel compound is critically assessed using well-validated animal models of seizures. The two most widely used screening models are the Maximal Electroshock Seizure (MES) test and the subcutaneous Pentylenetetrazol (scPTZ) test.[4] The MES test is a model for generalized tonic-clonic seizures, while the scPTZ test is predictive of efficacy against non-convulsive (absence) seizures.[4]

The following tables summarize the median effective dose (ED50) and median toxic dose (TD50) for imidazolidine-2,4-dione derivatives and comparator AEDs in these models. The Protective Index (PI = TD50/ED50) is a crucial measure of a drug's therapeutic window.[5]

Table 1: Anticonvulsant Activity in the Maximal Electroshock (MES) Seizure Model (Mice, i.p. administration)

Compound	ED50 (mg/kg)	Reference
5-isopropyl-3-(morpholinomethyl)-5-phenylimidazolidine-2,4-dione	26.3	[2]
2,4(1H)-Diarylimidazole Derivative 13	46.8	[6][7]
2,4(1H)-Diarylimidazole Derivative 10	61.7	[6][7]
Phenytoin	~9.5	[8]
Valproic Acid	~250	[9]
Ethosuximide	>500	[8]

Table 2: Anticonvulsant Activity in the Pentylenetetrazol (PTZ)-Induced Seizure Model (Mice, i.p. administration)

Compound	ED50 (mg/kg)	Reference
Imidazolidinedione Derivative 3d	< 100 (120% activity of Valproate)	[10]
Imidazolidinedione Derivative 4e	< 100 (120% activity of Valproate)	[10]
Phenytoin	Ineffective	[11]
Valproic Acid	~150	[9]
Ethosuximide	~130	[11]

Table 3: Neurotoxicity (Rotarod Test) and Protective Index (Mice, i.p. administration)

Compound	TD50 (mg/kg)	Protective Index (PI = TD50/ED50) in MES	Reference
2,4(1H)-Diarylimidazole Derivative 13	>170	>3.6	[6][7]
2,4(1H)-Diarylimidazole Derivative 10	~130	2.1	[6][7]
Phenytoin	~65	~6.8	[8]
Valproic Acid	~450	~1.8	[9]
Ethosuximide	~700	N/A	[11]

Note: Data for imidazolidine-2,4-dione derivatives are for structurally related compounds due to the limited public data on 5-Propylimidazolidine-2,4-dione itself.

Experimental Protocols: A Guide to In Vivo and In Vitro Assessment

To ensure the reproducibility and validity of preclinical findings, standardized and well-documented protocols are essential.

In Vivo Anticonvulsant Screening Workflow

The following diagram outlines a typical workflow for the in vivo evaluation of a novel anticonvulsant candidate.

Caption: Generalized workflow for in vivo anticonvulsant screening.

Maximal Electroshock (MES) Seizure Test Protocol

Objective: To assess the ability of a compound to prevent the spread of seizures, modeling generalized tonic-clonic seizures.

Materials:

• Male albino mice (20-25 g)

• Electroconvulsive stimulator with corneal electrodes

• 0.9% saline solution

• Topical anesthetic (e.g., 0.5% tetracaine)

• Test compound and vehicle

Procedure:

• Animal Preparation: Acclimatize mice for at least 3 days before the experiment. On the day of testing, weigh the animals and administer the test compound or vehicle intraperitoneally (i.p.).

• Electrode Application: At the predetermined time of peak effect, apply a drop of topical anesthetic to the corneas of each mouse, followed by a drop of saline to ensure good electrical contact.

• Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via the corneal electrodes.

• Observation: Immediately after stimulation, observe the mouse for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Endpoint: The abolition of the tonic hindlimb extension is considered protection.

• Data Analysis: Calculate the percentage of protected animals at each dose and determine the ED50 using probit analysis.

Pentylenetetrazol (PTZ)-Induced Seizure Test Protocol

Objective: To evaluate a compound's efficacy against chemically-induced clonic seizures, modeling absence seizures.

Materials:

• Male albino mice (20-25 g)

• Pentylenetetrazol (PTZ) solution (e.g., 85 mg/kg in saline)

• Test compound and vehicle

• Observation chambers

Procedure:

• Animal Preparation: Acclimatize and weigh the mice as described for the MES test. Administer the test compound or vehicle i.p.

• PTZ Administration: At the time of peak effect, administer a convulsant dose of PTZ subcutaneously (s.c.).

• Observation: Immediately place the mouse in an individual observation chamber and observe for the onset of clonic seizures (characterized by clonus of the forelimbs and/or hindlimbs lasting for at least 5 seconds).

• Endpoint: The absence of clonic seizures within a 30-minute observation period is considered protection.

• Data Analysis: Determine the ED50 based on the percentage of protected animals at each dose.

Rotarod Neurotoxicity Assay

Objective: To assess motor impairment and sedation, common side effects of centrally acting drugs.

Materials:

• Rotarod apparatus

• Male albino mice (20-25 g)

• Test compound and vehicle

Procedure:

• Training: Train the mice to stay on the rotating rod (e.g., at 10 rpm) for a set period (e.g., 1 minute) for 2-3 consecutive trials.

• Compound Administration: Administer the test compound or vehicle i.p.

• Testing: At the time of peak effect, place the mice on the rotarod and record the time they remain on the rod.

• Endpoint: Inability to remain on the rod for the predetermined time is considered neurotoxicity.

• Data Analysis: Calculate the TD50, the dose at which 50% of the animals fail the test.

In Vitro Mechanistic Validation: Patch-Clamp Electrophysiology

To directly investigate the effects of 5-Propylimidazolidine-2,4-dione on ion channel function, whole-cell patch-clamp recordings from cultured neurons or brain slices are the gold standard.[12][13]

Whole-Cell Patch-Clamp Protocol Outline

Objective: To measure the effect of the test compound on voltage-gated sodium and calcium currents in individual neurons.

Materials:

• Cultured primary neurons (e.g., hippocampal or cortical neurons) or acute brain slices

• Patch-clamp rig (microscope, micromanipulator, amplifier, data acquisition system)

• Borosilicate glass capillaries for pipette fabrication

• Artificial cerebrospinal fluid (aCSF) and internal pipette solution

• Test compound and vehicle

Procedure:

• Preparation: Prepare neuronal cultures or acute brain slices.

• Pipette Fabrication: Pull glass pipettes to a resistance of 3-5 MΩ.

• Recording:

  • Obtain a high-resistance (>1 GΩ) seal between the pipette tip and the neuron's membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • In voltage-clamp mode, apply specific voltage protocols to elicit and isolate sodium or calcium currents.

• Compound Application: Perfuse the recording chamber with aCSF containing the test compound at various concentrations.

• Data Acquisition and Analysis: Record the changes in the amplitude and kinetics of the ion currents in the presence of the compound. Determine the IC50 (the concentration that inhibits 50% of the current).

Safety and Tolerability Profile

A critical aspect of anticonvulsant drug development is the assessment of adverse effects. Common side effects of AEDs include central nervous system depression (drowsiness, dizziness, ataxia), cognitive impairment, and in rare cases, more severe reactions.[14] The rotarod test provides a preliminary indication of motor impairment. Further toxicological studies, including assessments of hepatotoxicity and long-term effects, are necessary for a comprehensive safety profile.

Conclusion and Future Directions

The imidazolidine-2,4-dione scaffold continues to be a promising starting point for the development of novel anticonvulsant agents. While direct data for 5-Propylimidazolidine-2,4-dione is limited, the available information on structurally related compounds suggests a potential for efficacy, particularly in models of generalized tonic-clonic seizures. The hypothesized mechanism of action through modulation of voltage-gated ion channels aligns with that of several established AEDs.

Future research should focus on obtaining definitive ED50 and TD50 values for 5-Propylimidazolidine-2,4-dione in the MES and PTZ models to establish its therapeutic index. In vitro patch-clamp studies are essential to confirm its mechanism of action and to characterize its effects on specific ion channel subtypes. A thorough investigation of its pharmacokinetic and metabolic profile will also be critical for its advancement as a potential clinical candidate. This comprehensive approach will provide the necessary data to validate the anticonvulsant activity of 5-Propylimidazolidine-2,4-dione and to position it within the landscape of epilepsy therapeutics.

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• Barker-Haliski, M., Löscher, W., White, H. S., & Scharfman, H. E. (2017). The critical need for new concepts and models in epilepsy drug discovery. Epilepsia, 58(Suppl 4), 5–9.
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• Paul, V., & Kazi, M. (2000). Comparative profiles of sodium valproate and ethosuximide on electro-behavioural correlates in gamma-hydroxybutyrate and pentylenetetrazol induced absence seizures in rats. Indian journal of physiology and pharmacology, 44(4), 411-418.

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• Taylor, C. P., & Meldrum, B. S. (2013). Na+ channels as targets for antiepileptic drugs. Trends in pharmacological sciences, 34(10), 592-602.
• Tripodi, M. P., & Cilia, A. (2010). Anticonvulsant activity of 2, 4 (1H)-diarylimidazoles in mice and rats acute seizure models. Bioorganic & medicinal chemistry, 18(22), 7899-7904.
• Tripodi, M. P., & Cilia, A. (2010). Anticonvulsant Activity of 2,4(1H)-Diarylimidazoles in Mice and Rats Acute Seizure Models. Bioorganic & medicinal chemistry, 18(22), 7899-7904.
• White, H. S. (2003). Mechanisms of action of antiepileptic drugs. Neurologic clinics, 21(4), 881-889.
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A Researcher's Guide to the Preclinical Cross-Validation of 5-Propylimidazolidine-2,4-dione: A Methodological and Comparative Framework

For drug development professionals and researchers in the neurosciences, the imidazolidine-2,4-dione (hydantoin) scaffold represents a cornerstone in the discovery of anticonvulsant therapies. The landmark drug Phenytoin (5,5-diphenylhydantoin) established this heterocyclic system as a critical pharmacophore.[1] Subsequent research has explored a multitude of substitutions on the hydantoin ring to optimize efficacy, safety, and spectrum of activity. This guide provides a comprehensive framework for the preclinical evaluation of a novel derivative, 5-Propylimidazolidine-2,4-dione, focusing on the cross-validation of its potential anticonvulsant properties against established benchmarks.

While specific experimental data for 5-Propylimidazolidine-2,4-dione is not extensively available in public literature, this document outlines the essential experimental protocols and comparative data analysis required to build a robust pharmacological profile. We will delve into the causality behind experimental choices, ensuring a self-validating system of protocols, and ground our discussion in authoritative references.

The Scientific Rationale: Structure-Activity Relationship of 5-Substituted Hydantoins

The efficacy of hydantoin derivatives is profoundly influenced by the nature of the substituents at the C5 position. A phenyl or another aromatic group at C5 is generally considered crucial for activity against generalized tonic-clonic seizures, as exemplified by Phenytoin.[2][3] In contrast, the introduction of alkyl substituents at this position has been associated with sedative properties.[2][4] The investigation of a 5-propyl derivative, therefore, seeks to explore this chemical space, potentially balancing efficacy with an acceptable neurological profile. Studies on related compounds, such as 5-isopropyl and 5-cyclopropyl derivatives, have shown significant anticonvulsant activity, underscoring the potential of small alkyl or cycloalkyl groups.[5][6]

This guide will focus on three pivotal preclinical assays that form the foundation of anticonvulsant drug screening: the Maximal Electroshock (MES) test, the subcutaneous Pentylenetetrazole (scPTZ) test, and the Rotorod test for neurotoxicity.

Experimental Design & Methodologies

A logical and phased approach to preclinical screening is paramount. The initial phase typically involves broad screening for efficacy in models of generalized seizures, followed by an assessment of the therapeutic window through neurotoxicity testing.

Phase 1: Efficacy Screening

1. Maximal Electroshock (MES) Test

The MES test is a gold-standard preclinical model for identifying anticonvulsant compounds effective against generalized tonic-clonic seizures.[7] The test's endpoint is the abolition of the tonic hindlimb extension phase of a maximal seizure induced by an electrical stimulus.[7] Its predictive value for this seizure type in humans is well-established.

Experimental Protocol: MES Test

• Animal Model: Male albino mice (20-25 g) are commonly used.

• Compound Administration: The test compound, 5-Propylimidazolidine-2,4-dione, is administered intraperitoneally (i.p.) or orally (p.o.) at varying doses. A vehicle control group and a positive control group (e.g., Phenytoin) are included.

• Pre-treatment Time: The test is conducted at the time of peak effect of the compound, which should be determined in preliminary studies (e.g., 30, 60, 120 minutes post-administration).

• Seizure Induction: A high-frequency electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 seconds) is delivered via corneal or ear-clip electrodes.[8]

• Observation: Animals are observed for the presence or absence of tonic hindlimb extension. Protection is defined as the absence of this phase.

• Data Analysis: The number of protected animals in each group is recorded, and the median effective dose (ED50), the dose that protects 50% of the animals, is calculated using probit analysis.

2. Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is employed to identify compounds that can prevent clonic seizures induced by the chemoconvulsant pentylenetetrazole, a GABA-A receptor antagonist. This model is predictive of efficacy against myoclonic and absence seizures.

Experimental Protocol: scPTZ Test

• Animal Model: Male albino mice (20-25 g).

• Compound Administration: Similar to the MES test, the compound is administered at various doses alongside vehicle and positive controls (e.g., Ethosuximide).

• Chemoconvulsant Injection: At the time of peak effect, a convulsant dose of PTZ (e.g., 85 mg/kg for CF-1 mice) is injected subcutaneously.[3]

• Observation: Animals are observed for 30 minutes for the presence or absence of clonic seizures lasting for at least 5 seconds.

• Data Analysis: The number of animals protected from clonic seizures is recorded, and the ED50 is calculated.

Phase 2: Neurotoxicity Assessment

Rotorod Test

This test assesses motor coordination and neurological deficit.[6] It is crucial for determining the therapeutic index of a potential anticonvulsant, which is the ratio of the neurotoxic dose to the effective dose.

Experimental Protocol: Rotorod Test

• Apparatus: A rotating rod apparatus.

• Animal Model: Male albino mice (20-25 g).

• Training: Mice are pre-trained on the rotating rod (e.g., at a constant low speed) for a set duration on consecutive days before the test.

• Compound Administration: The test compound is administered at various doses.

• Testing: At the time of peak effect, mice are placed on the rod, which is then set to rotate at a constant or accelerating speed.

• Observation: The latency to fall from the rod is recorded. A predetermined cutoff time is typically used.

• Data Analysis: The median toxic dose (TD50), the dose at which 50% of the animals exhibit neurotoxicity (i.e., fall from the rod), is calculated.

Visualizing the Experimental Workflow

Caption: A logical workflow for the preclinical evaluation of novel anticonvulsant candidates.

Comparative Data Analysis

The interpretation of experimental results for 5-Propylimidazolidine-2,4-dione relies heavily on comparison with established antiepileptic drugs (AEDs) and structurally related compounds. The following table presents a framework for this comparison, incorporating published data for reference compounds and hypothetical data for our target molecule.

Compound	MES ED50 (mg/kg, i.p.)	scPTZ ED50 (mg/kg, i.p.)	Rotorod TD50 (mg/kg, i.p.)	Protective Index (PI = TD50/ED50)	Primary Spectrum of Activity
5-Propylimidazolidine-2,4-dione	Hypothetical Value	Hypothetical Value	Hypothetical Value	Calculated	To be determined
Phenytoin	9.5[8]	>100[8]	68.5[8]	7.2 (MES)	Tonic-Clonic Seizures
Ethosuximide	>150	130[9]	>500	>3.8 (scPTZ)	Absence Seizures
Valproic Acid	252.74	130.64	426	1.7 (MES) / 3.3 (scPTZ)	Broad Spectrum
5-Cyclopropyl-5-phenyl-hydantoin	5.76[6]	57.31[6]	>300	>52.1 (MES)	Tonic-Clonic & Clonic Seizures
5-Isopropyl-5-phenyl-imidazolidine-2,4-dione derivative	26.3[5]	>300	>300	>11.4 (MES)	Tonic-Clonic Seizures

Interpreting the Results:

• Efficacy: A low ED50 value in the MES test would suggest potential efficacy against generalized tonic-clonic seizures, similar to Phenytoin. Activity in the scPTZ test would indicate a broader spectrum, potentially including myoclonic and absence seizures.

• Neurotoxicity and Safety: A high TD50 value is desirable, indicating a lower potential for motor impairment at therapeutic doses.

• Protective Index (PI): The PI is a critical measure of a drug's safety margin. A higher PI suggests a wider separation between the effective and toxic doses, which is a highly favorable characteristic for a new AED candidate. The PI for the 5-cyclopropyl-5-phenyl-hydantoin derivative is notably high, setting a strong benchmark.[6]

Conclusion

The preclinical cross-validation of a novel compound like 5-Propylimidazolidine-2,4-dione is a systematic process of building a comprehensive pharmacological profile through standardized and validated assays. By employing the MES, scPTZ, and Rotorod tests, researchers can elucidate its potential efficacy, spectrum of activity, and safety margin. The true significance of the obtained data is only realized through rigorous comparison with established antiepileptic drugs and relevant structural analogs. This guide provides the methodological foundation and comparative context necessary for such an evaluation, paving the way for the potential development of new and improved therapies for epilepsy.

References

• Khan H.N., Kulsoom S., Rashid H. ”Ligand based pharmacophore model development for the identification of novel antiepileptic compounds” Epilepsy Res., 98, 2012, 62-71.

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A Comparative Efficacy Analysis of Novel Imidazolidine-2,4-dione Derivatives and Existing Anticonvulsant Drugs

Introduction

The quest for novel antiepileptic drugs (AEDs) with broader efficacy and improved safety profiles is a cornerstone of modern neuroscience research. The imidazolidine-2,4-dione (hydantoin) scaffold has historically been a fruitful starting point for the development of anticonvulsants, most notably phenytoin. This guide provides a comparative analysis of a promising new series of imidazolidine-2,4-dione derivatives against established AEDs, namely phenytoin and levetiracetam. We will delve into their mechanisms of action, compare their efficacy based on preclinical data from standardized seizure models, and provide detailed experimental protocols to allow for replication and further investigation.

Mechanisms of Action: A Tale of Two Pathways

The anticonvulsant activity of the compared compounds stems from distinct molecular mechanisms. While the precise target of the novel imidazolidine-2,4-dione derivatives is still under full investigation, the primary comparators, phenytoin and levetiracetam, operate through well-characterized pathways.

Phenytoin: A cornerstone of epilepsy treatment for decades, phenytoin's primary mechanism involves the modulation of voltage-gated sodium channels.[1][2] It selectively binds to the inactive state of these channels, prolonging their refractory period.[2] This action stabilizes neuronal membranes and prevents the high-frequency repetitive firing of action potentials that is characteristic of seizures.[1]

Levetiracetam: In contrast, levetiracetam boasts a unique mechanism of action centered on its binding to the synaptic vesicle protein 2A (SV2A).[3][4] SV2A is a crucial component of the synaptic vesicle cycle, and its modulation by levetiracetam is thought to reduce the release of excitatory neurotransmitters like glutamate.[5] This leads to a decrease in neuronal hyperexcitability without directly affecting normal neurotransmission.[5]

Novel Imidazolidine-2,4-dione Derivatives: Recent studies on novel hybrid imidazolidine-2,4-dione derivatives suggest a mechanism that may differ from both phenytoin and levetiracetam. While some derivatives show weak inhibition of sodium and calcium channels, the most promising compounds do not exhibit this effect, hinting at a potentially novel molecular target.

Caption: Generalized Anticonvulsant Screening Workflow.

Maximal Electroshock (MES) Test

This model is used to identify compounds that prevent the spread of seizures. [6]

• Animal Model: Male albino mice (e.g., CF-1 strain), 18-25 g.

• Compound Administration: Administer the test compound or vehicle via intraperitoneal (i.p.) or oral (p.o.) route.

• Time to Peak Effect: Conduct the test at the predetermined time of peak effect of the compound.

• Anesthesia and Electrodes: Apply a drop of local anesthetic (e.g., 0.5% tetracaine) to the corneas, followed by a drop of saline for conductivity. [6]5. Stimulation: Deliver an electrical stimulus of 50 mA at 60 Hz for 0.2 seconds through corneal electrodes. [6]6. Endpoint: The absence of the tonic hindlimb extension phase of the seizure is considered protection. [6]7. Data Analysis: Calculate the percentage of animals protected at each dose and determine the ED₅₀ using probit analysis.

Hz Psychomotor Seizure Test

This model is particularly useful for identifying compounds effective against therapy-resistant focal seizures. [7][8]

• Animal Model: Male albino mice (e.g., CF-1 strain), 18-25 g.

• Compound Administration: Administer the test compound or vehicle (i.p. or p.o.).

• Time to Peak Effect: Conduct the test at the time of peak effect.

• Anesthesia and Electrodes: Apply a drop of local anesthetic and saline to the corneas.

• Stimulation: Deliver a 6 Hz stimulus for 3 seconds at a current of 32 mA or 44 mA through corneal electrodes. [7]6. Endpoint: Protection is defined as the animal resuming normal exploratory behavior within 10 seconds and not displaying stereotyped behaviors such as stun position, forelimb clonus, or jaw clonus. [7]7. Data Analysis: Determine the percentage of protected animals at each dose and calculate the ED₅₀.

Subcutaneous Pentylenetetrazole (scPTZ) Test

This test identifies compounds that can increase the seizure threshold. [9]

• Animal Model: Male albino mice (e.g., CF-1 strain), 18-25 g.

• Compound Administration: Administer the test compound or vehicle (i.p. or p.o.).

• Time to Peak Effect: At the time of peak effect, inject pentylenetetrazole (85 mg/kg) subcutaneously in the midline of the neck. [9]4. Observation: Observe the animals for 30 minutes for the presence of a clonic seizure lasting for at least 5 seconds. [9]5. Endpoint: The absence of a clonic seizure is considered protection. [9]6. Data Analysis: Calculate the percentage of protected animals at each dose and determine the ED₅₀.

Conclusion and Future Perspectives

The preclinical data presented herein strongly suggests that novel imidazolidine-2,4-dione derivatives, exemplified by Compound 19, represent a promising new avenue in the development of anticonvulsant therapies. The broader spectrum of activity compared to established drugs like phenytoin and levetiracetam, particularly its efficacy in the treatment-resistant 44 mA 6 Hz seizure model, warrants further investigation.

Future studies should focus on elucidating the precise molecular mechanism of action of these novel compounds. Understanding their target engagement will be crucial for optimizing their structure for improved potency and reduced off-target effects. Furthermore, comprehensive pharmacokinetic and toxicology studies are necessary to evaluate their drug-like properties and safety profile before they can be considered for clinical development. The self-validating nature of the described protocols provides a robust framework for these future investigations.

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• Phenytoin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall. [Link]

• Galanopoulou, A. S. (2018). Mechanisms of Levetiracetam in the Control of Status Epilepticus and Epilepsy. Frontiers in Neurology, 9, 107. [Link]

• Phenytoin - Uses, Mechanism Of Action, Adverse Effects & Toxicity (Anti-epileptic Drugs). (2023, August 5). [Link]

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The Structure-Activity Relationship of 5-Propylimidazolidine-2,4-dione Analogs: A Comparative Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, the imidazolidine-2,4-dione, or hydantoin, scaffold stands as a cornerstone for the development of a diverse array of therapeutic agents. Its derivatives have shown significant promise as anticonvulsants, antidiabetics, and antimicrobials.[1] This guide delves into the nuanced world of the structure-activity relationships (SAR) of 5-propylimidazolidine-2,4-dione analogs, offering a comparative analysis for researchers and scientists engaged in drug development. By examining the interplay between molecular architecture and biological function, we aim to provide a framework for the rational design of novel therapeutic candidates.

The core focus of this guide is to elucidate how subtle modifications to the 5-propylimidazolidine-2,4-dione core can profoundly impact its pharmacological profile, with a particular emphasis on anticonvulsant activity. The strategic placement of various substituents can fine-tune the potency, selectivity, and pharmacokinetic properties of these analogs.

Comparative Analysis of Anticonvulsant Activity

The anticonvulsant potential of imidazolidine-2,4-dione analogs is often evaluated using preclinical models such as the Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) seizure tests. The MES model is indicative of a compound's ability to prevent the spread of seizures, modeling generalized tonic-clonic seizures, while the scPTZ test helps identify agents that can raise the seizure threshold.[2]

While direct comparative data for a comprehensive series of 5-propylimidazolidine-2,4-dione analogs is limited in publicly available literature, valuable insights can be gleaned from studies on structurally related 5-alkyl-5-phenylimidazolidine-2,4-diones. The following table summarizes key findings from such studies, providing a basis for understanding the SAR of the 5-propyl scaffold.

Compound/Analog	R1	R2	MES ED₅₀ (mg/kg)	scPTZ ED₅₀ (mg/kg)	Reference
5-Cyclopropyl-5-phenyl-imidazolidine-2,4-dione	Cyclopropyl	Phenyl	5.76	57.31	[3]
5-Isopropyl-3-(morpholinomethyl)-5-phenylimidazolidine-2,4-dione	Isopropyl	Phenyl	26.3	-	[4]
Phenytoin	Phenyl	Phenyl	-	-	[5]

Note: The data presented is for structurally related compounds and serves as a predictive framework for the SAR of 5-propyl analogs. The MES and scPTZ tests are standard preclinical models for assessing anticonvulsant activity.[2]

Key Structure-Activity Relationship Insights

The analysis of the imidazolidine-2,4-dione scaffold reveals several key principles governing its anticonvulsant activity:

• Substitution at C5: The nature of the substituents at the 5-position is a critical determinant of anticonvulsant activity. A phenyl or other aromatic group at C5 is often considered essential for activity against generalized tonic-clonic seizures.[5][6] The presence of an alkyl group, such as a propyl group, at this position may contribute to a broader spectrum of activity or modulate sedative properties.[6]

• Lipophilicity and Bulk at C5: The size and lipophilicity of the substituents at the C5 position influence the compound's ability to cross the blood-brain barrier and interact with its target. The promising activity of the 5-cyclopropyl-5-phenyl analog suggests that a combination of a small, rigid alkyl group and an aromatic ring is favorable.[3]

• Substitution at N1 and N3: Modifications at the nitrogen atoms of the hydantoin ring can also impact activity. N-methylation has been shown to decrease activity against electroshock seizures while enhancing activity against chemically induced convulsions.[7]

Experimental Protocols: A Foundation of Trust

To ensure the integrity and reproducibility of SAR studies, detailed and validated experimental protocols are paramount. Here, we provide step-by-step methodologies for the synthesis of 5-propylimidazolidine-2,4-dione analogs and their subsequent evaluation in key anticonvulsant assays.

General Synthesis of 5-Propyl-5-Aryl-Imidazolidine-2,4-diones

The Bucherer-Bergs reaction is a widely employed and versatile method for the synthesis of 5,5-disubstituted hydantoins.[1]

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the appropriate ketone (e.g., 1-phenylbutan-2-one for a 5-propyl-5-phenyl analog), ammonium carbonate, and an alkali metal cyanide (e.g., potassium cyanide) in a suitable solvent system, typically a mixture of ethanol and water.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can be monitored by thin-layer chromatography.

• Work-up and Isolation: After cooling, the reaction mixture is typically poured into water. The crude product may precipitate upon acidification with a mineral acid (e.g., HCl).

• Purification: The precipitated solid is collected by filtration, washed with water, and purified by recrystallization from an appropriate solvent, such as ethanol, to yield the desired 5-propyl-5-aryl-imidazolidine-2,4-dione.

Maximal Electroshock (MES) Seizure Test Protocol

This protocol is a standard preclinical screen for identifying compounds effective against generalized tonic-clonic seizures.

Step-by-Step Protocol:

• Animal Preparation: Adult male mice or rats are used for this assay. The test compound is administered intraperitoneally (i.p.) or orally (p.o.) at various doses. A vehicle control group is also included.

• Electrode Placement: At the time of peak effect of the test compound, corneal electrodes are placed on the eyes of the animal. A drop of a topical anesthetic and saline is applied to the corneas to ensure proper contact and minimize discomfort.

• Stimulation: A high-frequency electrical stimulus (e.g., 50-60 Hz) is delivered for a short duration (e.g., 0.2 seconds).

• Observation: The animal is observed for the presence or absence of a tonic hindlimb extension seizure. The abolition of the hindlimb tonic extension is considered a positive endpoint, indicating protection.

• Data Analysis: The dose of the compound that protects 50% of the animals from the tonic hindlimb extension is calculated as the median effective dose (ED₅₀).

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test Protocol

This test is used to identify compounds that can elevate the seizure threshold.[2]

Step-by-Step Protocol:

• Animal and Drug Administration: Similar to the MES test, animals are pre-treated with the test compound or vehicle.

• Chemoconvulsant Injection: At the time of peak drug effect, a convulsant dose of pentylenetetrazole (PTZ) is injected subcutaneously.[8]

• Observation: The animals are observed for a set period (e.g., 30 minutes) for the occurrence of clonic seizures lasting for at least 5 seconds.[8]

• Endpoint: The absence of clonic seizures during the observation period indicates that the compound has protected the animal.

• Data Analysis: The ED₅₀ is calculated as the dose that protects 50% of the animals from clonic seizures.

Visualizing the Structure-Activity Landscape

To better illustrate the key relationships between the chemical structure of 5-propylimidazolidine-2,4-dione analogs and their anticonvulsant activity, the following diagrams are provided.

Caption: Key SAR determinants for 5-propylimidazolidine-2,4-dione anticonvulsants.

Caption: A typical experimental workflow for SAR studies of novel anticonvulsants.

Conclusion

The 5-propylimidazolidine-2,4-dione scaffold represents a promising starting point for the development of novel anticonvulsant agents. The structure-activity relationships, while complex, offer clear avenues for optimization. The presence of a second substituent at the 5-position, particularly an aromatic ring, appears to be a key factor for potent activity in preclinical models of generalized tonic-clonic seizures. Further exploration of substitutions at the N1 and N3 positions of the hydantoin ring could lead to analogs with improved pharmacokinetic profiles and a broader spectrum of anticonvulsant activity. The experimental protocols outlined in this guide provide a robust framework for the synthesis and evaluation of these promising compounds, ensuring the generation of reliable and reproducible data to drive forward the discovery of new and more effective treatments for epilepsy.

References

• Löscher, W. (2011). Critical review of current animal models of seizures and epilepsy. Epilepsy Research, 96(1-2), 1-15.
• Swinyard, E. A., Brown, W. C., & Goodman, L. S. (1952). Comparative assays of antiepileptic drugs in mice and rats. Journal of Pharmacology and Experimental Therapeutics, 106(3), 319-330.
• Pandeya, S. N., Smitha, S., Jyoti, M., & Sridhar, S. K. (2005). Biological activities of hydantoin derivatives. Acta Pharmaceutica, 55(1), 27-46.
• Meldrum, B. S., & Rogawski, M. A. (2007). Molecular targets for antiepileptic drug development. Neurotherapeutics, 4(1), 18-61.
• von Geldern, T. W., & Kester, J. A. (1997). The Bucherer-Bergs reaction. In Comprehensive Organic Synthesis II (pp. 116-150). Pergamon.
• Byrnes, H., Obniska, J., Czopek, A., Kamiński, K., & Pawłowski, M. (2011). Synthesis and anticonvulsant activity of new N-Mannich bases derived from 5-cyclopropyl-5-phenyl- and 5-cyclopropyl-5-(4-chlorophenyl)-imidazolidine-2,4-diones. Bioorganic & Medicinal Chemistry Letters, 21(20), 6149-6152.
• Obniska, J., Kamiński, K., & Byrtus, H. (2012). Synthesis and anticonvulsant activity of new 5-cycloalkyl-5-phenyl-imidazolidine-2,4-diones derivatives with arylpiperazinylpropyl moiety. European Journal of Medicinal Chemistry, 58, 413-420.
• Poupaert, J. H., & Couvreur, P. (2008). Phenytoin: 70 years of clinical use. Bulletin et mémoires de l'Académie royale de médecine de Belgique, 163(5-6), 249-256.
• Mehta, N. B., Diuguid, C. A., & Soroko, F. E. (1981). Potential anticonvulsants. 1. 5-Benzylhydantoins. Journal of Medicinal Chemistry, 24(4), 465-468.
• Obniska, J., et al. (2012). Synthesis and anticonvulsant activity of new 5-(cyclo)alkyl-5-phenyl-imidazolidine-2,4-diones derivatives with arylpiperazinylpropyl moiety. European Journal of Medicinal Chemistry, 58, 413-420.
• Szafarz, M., et al. (2025). Synthesis, Anticonvulsant, Antinociceptive Activity and Preliminary Safety Evaluations of Novel Hybrid Imidazolidine-2,4-Dione Derivatives with Morpholine Moiety. ChemMedChem, e202400612.
• Handzlik, J., et al. (2013). Synthesis, structure-activity relationship of some new anti-arrhythmic 5-arylidene imidazolidine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 65, 395-406.

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A Head-to-Head Comparison for Drug Development Professionals: 5-Propylimidazolidine-2,4-dione and Phenytoin in Anticonvulsant Therapy

A Senior Application Scientist's In-Depth Technical Guide

In the landscape of antiepileptic drug (AED) discovery, the hydantoin scaffold has been a cornerstone for decades, with phenytoin (5,5-diphenylimidazolidine-2,4-dione) as its most prominent representative. However, the quest for novel anticonvulsants with improved efficacy and safety profiles is perpetual. This guide provides a head-to-head technical comparison of the established drug, phenytoin, and the emerging class of 5-alkyl-substituted imidazolidine-2,4-diones, with a specific focus on 5-propylimidazolidine-2,4-dione as a representative analogue.

This analysis is tailored for researchers, scientists, and drug development professionals, offering objective comparisons of performance based on available preclinical data and outlining the experimental methodologies crucial for their evaluation.

At a Glance: Comparative Overview

Feature	5-Propylimidazolidine-2,4-dione (and related 5-alkyl derivatives)	Phenytoin
Core Structure	Imidazolidine-2,4-dione with a propyl group at the C5 position	Imidazolidine-2,4-dione with two phenyl groups at the C5 position
Primary Mechanism	Believed to act as a voltage-gated sodium channel blocker	Voltage-gated sodium channel blocker
Anticonvulsant Efficacy (MES Test)	Promising, with related compounds showing significant activity	Well-established, potent anticonvulsant
Therapeutic Window	Under investigation; data on neurotoxicity is limited	Narrow, requiring therapeutic drug monitoring

Mechanism of Action: A Tale of Two Hydantoins

Both phenytoin and 5-propylimidazolidine-2,4-dione belong to the hydantoin class of compounds and are thought to exert their anticonvulsant effects primarily through the modulation of voltage-gated sodium channels in neurons.[1][2]

Phenytoin's mechanism is well-documented. It selectively binds to the inactive state of voltage-gated sodium channels, prolonging their refractory period.[3] This action prevents the rapid and repetitive firing of action potentials that underlies seizure propagation.[3]

While direct mechanistic studies on 5-propylimidazolidine-2,4-dione are scarce, structure-activity relationship (SAR) studies of hydantoin derivatives suggest a similar mode of action.[2][4][5] The presence of substituents at the 5-position of the hydantoin ring is crucial for anticonvulsant activity. A phenyl or other aromatic group at C5 is considered essential for activity against generalized tonic-clonic seizures.[2][4][5] Alkyl substituents at this position are also known to contribute to anticonvulsant effects.[4]

Figure 2: Workflow for the Maximal Electroshock (MES) Seizure Test.

Rotarod Test for Neurotoxicity

This test assesses motor coordination and is a common method for determining the neurotoxic side effects of drugs.

• Apparatus: A rotating rod apparatus is used, typically with a diameter of 3 cm, rotating at a constant speed (e.g., 6-10 rpm).

• Animal Training: Prior to the test, mice are trained to stay on the rotating rod for a set period (e.g., 1-2 minutes).

• Drug Administration: The test compound or vehicle is administered i.p. to different groups of trained mice.

• Testing: At the time of predicted peak drug effect, the mice are placed on the rotating rod.

• Observation: The latency to fall from the rod is recorded for each animal, with a predetermined cut-off time. An inability to remain on the rod for the cut-off time is considered an indication of neurotoxicity.

• Data Analysis: The number of animals exhibiting motor impairment at each dose is recorded. The TD50 is then calculated using probit analysis.

Figure 3: Workflow for the Rotarod Neurotoxicity Test.

Conclusion and Future Directions

Phenytoin remains a potent and clinically significant anticonvulsant, but its narrow therapeutic index necessitates careful patient management. The class of 5-alkyl-substituted imidazolidine-2,4-diones, represented here by the propyl analogue and supported by data from a related isopropyl derivative, shows promise as a potential source of new anticonvulsant agents.

The available data indicates that these compounds can exhibit significant efficacy in preclinical models of generalized seizures. However, a comprehensive understanding of their therapeutic potential is hampered by the current lack of publicly available neurotoxicity data.

For drug development professionals, the path forward is clear. The synthesis and systematic evaluation of 5-propylimidazolidine-2,4-dione and other 5-alkyl analogues in both the MES and rotarod tests are critical next steps. The determination of their TD50 values and subsequent calculation of their Protective Indices will be instrumental in ascertaining whether these compounds offer a wider therapeutic window and a superior safety profile compared to phenytoin.

References

• Comparative Analysis of Anticonvulsant Activity of Trans and Cis 5,5′-Diphenylhydantoin Schiff Bases. MDPI. Available at: [Link]

• Synthesis and anticonvulsant activity of new 5-(cyclo)alkyl-5-phenyl-imidazolidine-2,4-diones derivatives with arylpiperazinylpropyl moiety. ResearchGate. Available at: [Link]

• Study of Some Hyndantion Derivatives as Anticonvulsant Agents. Progress in Chemical and Biochemical Research. Available at: [Link]

• Anticonvulsant Activity of Phenylmethylenehydantoins: a Structure-Activity Relationship Study. PubMed. Available at: [Link]

• Anticonvulsant Activity of Phenylmethylenehydantoins: A Structure−Activity Relationship Study. ACS Publications. Available at: [Link]

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Navigating the Translational Gap: A Comparative Guide to In Vitro and In Vivo Correlation of 5-Propylimidazolidine-2,4-dione Activity

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel antiepileptic drugs (AEDs), the imidazolidine-2,4-dione scaffold has emerged as a promising pharmacophore. This guide provides a comprehensive framework for understanding and evaluating the anticonvulsant activity of a specific analog, 5-Propylimidazolidine-2,4-dione. We will delve into the critical process of establishing an in vitro to in vivo correlation (IVIVC), a cornerstone of modern drug development that bridges the gap between laboratory findings and clinical potential.

While direct and extensive experimental data for 5-Propylimidazolidine-2,4-dione is not yet widely published, this guide will draw upon established methodologies and data from structurally related analogs to provide a robust predictive framework. By understanding the causal links between in vitro mechanisms and in vivo efficacy, researchers can design more efficient and insightful preclinical studies.

Section 1: The Scientific Rationale - Targeting Neuronal Hyperexcitability

Epileptic seizures are characterized by excessive and synchronous neuronal firing. A primary strategy in AED development is to modulate the activity of voltage-gated ion channels, particularly sodium (Na+) and calcium (Ca2+) channels, which are fundamental to action potential generation and propagation. The imidazolidine-2,4-dione core, structurally similar to the hydantoin moiety of phenytoin, is hypothesized to exert its anticonvulsant effects through the modulation of these channels.

Recent studies on hybrid imidazolidine-2,4-dione derivatives have shown that some compounds in this class exhibit weak inhibition of sodium and calcium channels in vitro.[1][2] This suggests a potential mechanism of action for 5-Propylimidazolidine-2,4-dione, where the propyl substitution at the C-5 position could influence the binding affinity and modulatory effect on these ion channels.

Section 2: In Vitro Evaluation - Probing the Molecular Mechanism

In vitro assays are the first step in characterizing the pharmacological profile of a novel compound. They offer a controlled environment to dissect the molecular mechanism of action, providing crucial data for structure-activity relationship (SAR) studies.

Recommended In Vitro Assays for 5-Propylimidazolidine-2,4-dione:

Assay	Purpose	Key Parameters Measured	Expected Outcome for Active Compound
Whole-Cell Patch Clamp Electrophysiology	To directly measure the effect on voltage-gated sodium and calcium channels in cultured neurons (e.g., primary hippocampal or cortical neurons).	Inhibition of peak current, shift in the voltage-dependence of activation and inactivation.	Concentration-dependent block of Na+ and/or Ca2+ currents.
Radioligand Binding Assays	To determine the binding affinity to specific sites on sodium and calcium channels.	Inhibition constant (Ki) for the displacement of a radiolabeled ligand.	Competitive binding, indicating interaction with the channel.
Hippocampal Slice Recordings	To assess the effect on synaptic transmission and network excitability in a more integrated ex vivo model.[3]	Reduction in the frequency and amplitude of spontaneous epileptiform discharges induced by pro-convulsant agents (e.g., 4-aminopyridine, bicuculline).	Suppression of seizure-like activity in the slice preparation.
Neurotoxicity Assays	To evaluate potential cytotoxic effects in neuronal cell lines (e.g., SH-SY5Y, Neuro-2a).	Cell viability (e.g., MTT assay), membrane integrity (e.g., LDH assay).	High therapeutic index (ratio of cytotoxic concentration to effective concentration).

Experimental Protocol: Whole-Cell Patch Clamp

• Cell Preparation: Culture primary rat hippocampal neurons on glass coverslips.

• Recording: After 7-14 days in vitro, transfer a coverslip to the recording chamber on an inverted microscope.

• Patching: Using a glass micropipette, form a high-resistance seal with the membrane of a single neuron and then rupture the membrane to achieve the whole-cell configuration.

• Data Acquisition: Apply voltage protocols to elicit and record sodium and calcium currents in the absence and presence of varying concentrations of 5-Propylimidazolidine-2,4-dione.

• Analysis: Analyze the current traces to determine the effect of the compound on channel kinetics.

Section 3: In Vivo Assessment - From Mechanism to Efficacy

In vivo models are indispensable for evaluating the overall therapeutic potential of a compound, taking into account its pharmacokinetic and pharmacodynamic properties in a whole organism.[4][5] A battery of well-validated rodent seizure models is typically employed to screen for anticonvulsant activity.

Key In Vivo Seizure Models:

Model	Seizure Type Modeled	Mechanism of Induction	Primary Endpoint	Relevance
Maximal Electroshock Seizure (MES)	Generalized tonic-clonic seizures	Electrical stimulation via corneal or auricular electrodes.[6]	Abolition of the hindlimb tonic extension phase.	Identifies compounds that prevent seizure spread.
Subcutaneous Pentylenetetrazole (scPTZ)	Generalized myoclonic and absence seizures	Chemical induction with the GABAA receptor antagonist pentylenetetrazole.[7][8]	Prevention of clonic seizures.	Detects compounds that elevate the seizure threshold.
6-Hz Psychomotor Seizure Test	Therapy-resistant partial seizures	Low-frequency (6 Hz) electrical stimulation.[5]	Protection against seizure activity (e.g., stun, forelimb clonus).	Identifies compounds effective against difficult-to-treat seizures.
Pilocarpine-Induced Status Epilepticus	Temporal lobe epilepsy	Systemic administration of the muscarinic agonist pilocarpine.[9]	Reduction in seizure severity and duration.	Models a severe and often drug-resistant form of epilepsy.

Comparative In Vivo Activity of a Structurally Related Analog

A recent study on 5-isopropyl-3-(morpholinomethyl)-5-phenylimidazolidine-2,4-dione (Compound 19), an analog of the topic compound, demonstrated broad-spectrum anticonvulsant activity.[1][2]

Compound	MES ED₅₀ (mg/kg)	6 Hz (32 mA) ED₅₀ (mg/kg)	6 Hz (44 mA) ED₅₀ (mg/kg)
Compound 19	26.3	11.1	40.9
Phenytoin	Active	Inactive	Inactive
Levetiracetam	Inactive	~16.7	Inactive

This data highlights the potential for imidazolidine-2,4-dione derivatives to exhibit a broader efficacy profile than some established AEDs.

Experimental Workflow: In Vivo Anticonvulsant Screening

Caption: The conceptual pathway for correlating in vitro mechanistic data with in vivo therapeutic outcomes.

A successful IVIVC for 5-Propylimidazolidine-2,4-dione would demonstrate that a higher potency in blocking sodium and/or calcium channels in vitro translates to a lower effective dose (ED₅₀) in the in vivo seizure models. This correlation would provide strong evidence that the observed anticonvulsant activity is indeed mediated by the intended molecular mechanism.

Section 5: Comparative Analysis and Future Directions

When evaluating 5-Propylimidazolidine-2,4-dione, it is crucial to benchmark its performance against both standard AEDs and other investigational compounds.

Alternative and Comparative Compounds:

• Phenytoin: A classic AED that acts primarily through sodium channel blockade. Its well-characterized profile makes it an essential comparator. [10]* Levetiracetam: A newer generation AED with a unique mechanism of action involving the synaptic vesicle protein 2A (SV2A).

• Other 5-substituted Imidazolidine-2,4-diones: Comparing the activity of 5-Propylimidazolidine-2,4-dione with analogs bearing different alkyl or aryl substitutions at the C-5 position will be critical for elucidating the structure-activity relationship.

Future research should focus on obtaining direct experimental data for 5-Propylimidazolidine-2,4-dione in the assays outlined in this guide. Furthermore, exploring its effects on other potential targets, such as GABAergic neurotransmission, could reveal additional mechanisms contributing to its anticonvulsant profile. A thorough pharmacokinetic and metabolic profiling will also be essential for optimizing its drug-like properties.

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Benchmarking the Performance of 5-Propylimidazolidine-2,4-dione in Preclinical Models: A Comparative Guide for Novel Anticonvulsant and Neuroprotective Agents

In the landscape of neurotherapeutics, the quest for novel agents with superior efficacy and improved safety profiles is perpetual. This guide provides a comprehensive framework for the preclinical benchmarking of a novel investigational compound, 5-Propylimidazolidine-2,4-dione. Drawing from the established pharmacology of structurally related compounds, such as the anticonvulsant Phenytoin (5,5-diphenylimidazolidine-2,4-dione)[1], we hypothesize a dual anticonvulsant and neuroprotective potential for this new chemical entity.

This document is intended for researchers, scientists, and drug development professionals. It outlines a rigorous, multi-tiered approach to compare the performance of 5-Propylimidazolidine-2,4-dione against established standards of care in relevant preclinical models. The experimental designs described herein are crafted to provide a robust dataset for informed decision-making in the progression of this candidate compound toward clinical evaluation.

Introduction to 5-Propylimidazolidine-2,4-dione and the Therapeutic Rationale

The core structure, imidazolidine-2,4-dione, is a privileged scaffold in medicinal chemistry, most notably represented by the anti-seizure medication Phenytoin[1]. Phenytoin exerts its anticonvulsant effects primarily by blocking voltage-gated sodium channels, thereby stabilizing neuronal membranes and preventing the propagation of seizure activity. The substitution at the 5-position of the imidazolidine ring is a critical determinant of pharmacological activity. In the case of 5-Propylimidazolidine-2,4-dione, the introduction of a propyl group presents a novel modification that warrants thorough investigation for its potential to modulate efficacy, selectivity, and safety.

Our hypothesis is that the propyl substituent may confer enhanced neuroprotective properties in addition to anticonvulsant activity, potentially through mechanisms that mitigate excitotoxicity and oxidative stress, common pathways of neuronal damage in epilepsy and other neurological disorders.[2][3]

Comparative Benchmarking Strategy: A Phased Approach

A systematic evaluation is essential to benchmark the performance of 5-Propylimidazolidine-2,4-dione against current therapeutic agents. We propose a phased preclinical testing strategy, progressing from initial screening in acute seizure models to more complex chronic models that better recapitulate the human condition of epilepsy.[4][5]

Comparator Agents:

• Phenytoin: As the closest structural analog and an established anticonvulsant.

• Valproic Acid: A broad-spectrum anti-seizure medication with a different mechanism of action (enhancement of GABAergic inhibition).

• Levetiracetam: A newer generation anti-seizure medication with a unique mechanism involving the synaptic vesicle protein 2A (SV2A).

The following diagram illustrates the proposed preclinical benchmarking workflow:

Caption: Preclinical Benchmarking Workflow for 5-Propylimidazolidine-2,4-dione.

Experimental Protocols and Data Presentation

Phase 1: In Vitro Characterization

Objective: To elucidate the primary mechanism of action and assess direct neuroprotective effects.

Protocol 1: Whole-Cell Patch Clamp Electrophysiology

• Cell Culture: Utilize primary hippocampal neurons or a suitable neuronal cell line (e.g., SH-SY5Y).

• Recording: Perform whole-cell voltage-clamp recordings to assess the effects of 5-Propylimidazolidine-2,4-dione on voltage-gated sodium, calcium, and potassium channels.

• Data Analysis: Compare the concentration-response curves for channel modulation with that of Phenytoin.

Protocol 2: In Vitro Neuroprotection Assay (Glutamate-Induced Excitotoxicity)

• Cell Culture: Plate primary cortical neurons.

• Treatment: Pre-incubate cells with varying concentrations of 5-Propylimidazolidine-2,4-dione, Phenytoin, or vehicle control.

• Induction of Excitotoxicity: Expose the cells to a toxic concentration of glutamate.

• Assessment of Cell Viability: Quantify cell death using an LDH assay or fluorescent live/dead cell staining.

Data Presentation: In Vitro Efficacy

Compound	Sodium Channel IC50 (µM)	Neuroprotection EC50 (µM) (Glutamate Excitotoxicity)
5-Propylimidazolidine-2,4-dione	[Experimental Data]	[Experimental Data]
Phenytoin	[Experimental Data]	[Experimental Data]
Valproic Acid	Not Applicable	[Experimental Data]
Levetiracetam	Not Applicable	[Experimental Data]

Phase 2: Acute In Vivo Seizure Models

Objective: To evaluate the broad-spectrum anticonvulsant activity in established, acute seizure models.

Protocol 3: Maximal Electroshock (MES) Test

• Animals: Use adult male mice or rats.

• Drug Administration: Administer 5-Propylimidazolidine-2,4-dione, comparator drugs, or vehicle via an appropriate route (e.g., intraperitoneal injection).

• Seizure Induction: After a predetermined pre-treatment time, induce a seizure via corneal or auricular electrodes.

• Endpoint: The primary endpoint is the abolition of the tonic hindlimb extension phase of the seizure.

• Data Analysis: Determine the ED50 (the dose effective in 50% of animals) for each compound.

Protocol 4: Subcutaneous Pentylenetetrazole (PTZ) Test

• Animals and Drug Administration: As in the MES test.

• Seizure Induction: Administer a convulsive dose of PTZ subcutaneously.

• Endpoint: Observe animals for the presence and latency to generalized clonic seizures.

• Data Analysis: Determine the ED50 for protection against PTZ-induced seizures.

Data Presentation: Acute Anticonvulsant Efficacy

Compound	MES ED50 (mg/kg)	PTZ ED50 (mg/kg)
5-Propylimidazolidine-2,4-dione	[Experimental Data]	[Experimental Data]
Phenytoin	[Experimental Data]	[Experimental Data]
Valproic Acid	[Experimental Data]	[Experimental Data]
Levetiracetam	[Experimental Data]	[Experimental Data]

Phase 3: Chronic Epilepsy Models

Objective: To assess the efficacy in models that more closely mimic human temporal lobe epilepsy, including effects on disease progression.[4][6]

Protocol 5: Amygdala Kindling Model

• Surgical Implantation: Surgically implant a bipolar electrode into the amygdala of rats.

• Kindling Procedure: Apply a brief, low-intensity electrical stimulus daily to elicit an afterdischarge. Repeat until animals develop fully kindled seizures (Class V on Racine's scale).

• Drug Testing: Once kindled, administer 5-Propylimidazolidine-2,4-dione or comparator drugs and assess their ability to suppress the evoked seizures.

• Endpoints: Measure seizure severity, afterdischarge duration, and the dose required to suppress seizures.

The following diagram illustrates the kindling process and drug evaluation:

Caption: Amygdala Kindling Model Workflow.

Phase 4: Safety and Tolerability

Objective: To determine the therapeutic window and assess potential adverse effects on motor function and cognition.

Protocol 6: Rotarod Test for Motor Impairment

• Training: Train mice or rats to remain on a rotating rod.

• Drug Administration: Administer a range of doses of 5-Propylimidazolidine-2,4-dione or comparator drugs.

• Testing: Place the animals on the accelerating rotarod and measure the latency to fall.

• Data Analysis: Determine the TD50 (the dose causing motor impairment in 50% of animals).

Data Presentation: Therapeutic Index

Compound	TD50 (mg/kg, Rotarod)	Therapeutic Index (TD50/ED50)
5-Propylimidazolidine-2,4-dione	[Experimental Data]	[Calculate from Data]
Phenytoin	[Experimental Data]	[Calculate from Data]
Valproic Acid	[Experimental Data]	[Calculate from Data]
Levetiracetam	[Experimental Data]	[Calculate from Data]

Conclusion and Future Directions

This guide provides a foundational strategy for the preclinical evaluation of 5-Propylimidazolidine-2,4-dione. A favorable outcome from these studies would be characterized by potent and broad-spectrum anticonvulsant activity, evidence of neuroprotection, and a wide therapeutic index compared to existing drugs. Such a profile would strongly support its advancement into more detailed toxicology studies and, ultimately, clinical trials for the treatment of epilepsy and potentially other neurological conditions where excitotoxicity is a key pathological feature. The true potential of 5-Propylimidazolidine-2,4-dione can only be unlocked through rigorous and objective preclinical benchmarking as outlined.

References

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• Reddy, P. H. Preclinical Models for Alzheimer's Disease: Past, Present, and Future Approaches. Journal of Alzheimer's Disease, 2023. Available from: [Link]

• Al-Warhi, T., et al. Discovery of new thiazolidine-2,4-dione derivatives as potential VEGFR-2 inhibitors: In vitro and in silico studies. Bioorganic Chemistry, 2023. Available from: [Link]

• Srinivasa, M. G., et al. Development of novel thiazolidine-2,4-dione derivatives as PPAR-γ agonists through design, synthesis, computational docking, MD simulation, and comprehensive in vitro and in vivo evaluation. RSC Advances, 2024. Available from: [Link]

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• Kumar, R., et al. Chemical Synthesis, Mechanism of Action and Anticancer Potential of Medicinally Important Thiazolidin-2,4-dione Derivatives: A Review. Current Organic Chemistry, 2019. Available from: [Link]

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• Kumar, H. S. N., et al. Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies. Medicinal Chemistry Research, 2015. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Propylimidazolidine-2,4-dione

This guide provides a detailed protocol for the safe handling and disposal of 5-Propylimidazolidine-2,4-dione, a member of the hydantoin chemical family. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. Adherence to proper disposal procedures is not merely a regulatory requirement but a cornerstone of responsible science. This document synthesizes established safety protocols, regulatory guidelines, and field-proven insights to ensure that this compound is managed safely from initial use to final disposal.

The procedures outlined below are based on the known characteristics of hydantoin derivatives and the overarching principles of hazardous waste management as mandated by the Environmental Protection Agency (EPA). It is imperative to consult your institution's specific Environmental Health & Safety (EHS) guidelines and the Safety Data Sheet (SDS) for the specific formulation you are using.

Hazard Assessment and Waste Characterization

The foundational step in proper chemical disposal is a thorough understanding of the associated hazards.[1] Under the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to determine if their waste is hazardous.[2][3] Based on data from structurally similar hydantoin compounds, 5-Propylimidazolidine-2,4-dione should be managed as a hazardous chemical.

The primary hazards associated with this class of compounds are summarized below. This assessment is critical for ensuring the use of appropriate personal protective equipment and for proper waste segregation.

Hazard Category	Description	Primary Sources
Skin Corrosion/Irritation	Causes skin irritation. Prolonged or repeated contact should be avoided.	[4][5]
Serious Eye Damage/Irritation	Causes serious eye irritation. Direct contact can result in significant injury.	[4][5]
Acute Toxicity (Oral, Inhalation)	May be harmful if swallowed or inhaled.	[4][5]
Respiratory Irritation	May cause respiratory tract irritation. Dust or aerosols should not be inhaled.	[4]
Environmental Hazards	While specific data is limited, related compounds can be mobile in the environment and harmful to aquatic life. Do not allow entry into drains or waterways.	[4][6]

Personal Protective Equipment (PPE) and Safety Measures

Handling 5-Propylimidazolidine-2,4-dione, both in its pure form and as a waste product, requires stringent adherence to PPE protocols to prevent exposure.

Protection Type	Specification	Rationale
Hand Protection	Nitrile rubber gloves (or other chemically resistant gloves).	Prevents skin contact and irritation.[4][5]
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical safety goggles. A face shield may be required for larger quantities or when there is a splash hazard.	Protects against eye irritation and serious damage from splashes or airborne particles.[4][5]
Skin and Body Protection	Standard laboratory coat. Consider a chemically resistant apron for transfers of large quantities.	Prevents contamination of personal clothing and minimizes skin exposure.[4][5]
Respiratory Protection	Use only in a well-ventilated area, preferably within a certified chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.	Prevents inhalation of dust or aerosols, mitigating respiratory irritation.[5]

Spill Management Protocol

Immediate and correct response to a spill is critical to containing the hazard.

Step-by-Step Spill Cleanup:

• Evacuate and Secure: Immediately alert others in the vicinity. Restrict access to the spill area.

• Don Appropriate PPE: Before attempting cleanup, don all PPE as specified in the table above.

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with an absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to prevent the powder from becoming airborne.

  • For Liquid Spills (Solutions): Surround the spill with absorbent dikes or pads. Apply absorbent material, working from the outside in.[7]

• Collect the Waste: Carefully sweep or scoop the contained material into a designated, appropriately labeled hazardous waste container.[4] Use non-sparking tools if a flammable solvent is involved.[8]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., soap and water), followed by clean water. Collect all cleaning materials (wipes, pads) as hazardous waste.

• Dispose of Waste: Seal the waste container and manage it according to the disposal procedure outlined in Section 5.

• Report: Report the incident to your laboratory supervisor and EHS department, as per institutional policy.

Waste Segregation and Containment

Proper segregation and containment are legally mandated and essential for preventing dangerous chemical reactions.[1][9]

• Incompatible Materials: 5-Propylimidazolidine-2,4-dione waste must be stored separately from strong oxidizing agents to prevent potentially hazardous reactions.[4]

• Container Requirements:

  • Use only approved, chemically compatible containers for hazardous waste.[9]

  • The container must be in good condition, with a secure, tight-fitting lid.

  • Keep containers closed at all times, except when adding waste.[9][10]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("5-Propylimidazolidine-2,4-dione"), and a clear description of any other components in the waste stream.[10] The accumulation start date must also be clearly visible.[10]

Step-by-Step Disposal Procedure

The disposal of 5-Propylimidazolidine-2,4-dione must follow a "cradle-to-grave" approach, ensuring it is managed responsibly until its final disposition.[3] The only acceptable method for final disposal is through a licensed and approved hazardous waste disposal company.[1][4]

Workflow for Proper Disposal

Caption: Disposal workflow for 5-Propylimidazolidine-2,4-dione waste.

Decontamination of Equipment and Glassware

All non-disposable items that come into contact with 5-Propylimidazolidine-2,4-dione must be thoroughly decontaminated.

• Initial Rinse: Rinse the equipment or glassware with a suitable solvent in which the compound is soluble. This rinseate must be collected as hazardous waste.

• Wash: Wash the items with soap and hot water.

• Final Rinse: Perform a final rinse with deionized water.

• Drying: Allow items to air dry completely or dry in an oven as appropriate.

By adhering to this comprehensive guide, you actively contribute to a safer laboratory environment and ensure compliance with federal and local environmental regulations. Your diligence protects not only yourself and your colleagues but also the integrity of our shared ecosystem.

References

• AEG Environmental. (2016, December 5). Best Practices for Hazardous Waste Disposal.
• U.S. Environmental Protection Agency. Proper Handling of Hazardous Waste Guide.
• Crystal Clean. (2026, January 12). The Essential Guide to Sustainability and Compliance for Industrial Waste Management.
• Fisher Scientific. Safety Data Sheet for 5,5-Dimethyloxazolidine-2,4-dione.
• Axonator. (2024, April 29). EPA Hazardous Waste Management.
• Chemistry For Everyone. (2025, January 6). What Regulations Govern Hazardous Waste Management?
• Fisher Scientific.
• Sigma-Aldrich.
• Tri-iso. Wacker 2,4-pentane dione SDS.
• U.S. Environmental Protection Agency. (2025, January 29). 2,4-D.

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Personal protective equipment for handling 5-Propylimidazolidine-2,4-dione

Essential Safety and Handling Guide for 5-Propylimidazolidine-2,4-dione

A Senior Application Scientist's Guide to Navigating the Safe Use of Novel Hydantoin Derivatives in Research and Development

Hazard Assessment: A Proactive Stance in the Absence of Data

Given the absence of a specific Safety Data Sheet (SDS) for 5-Propylimidazolidine-2,4-dione, we must infer potential hazards from structurally similar compounds. The imidazolidine-2,4-dione (hydantoin) scaffold is present in various compounds with documented biological activity and associated hazards. For instance, other 5,5-disubstituted hydantoin derivatives have been classified as skin and eye irritants, with some demonstrating the potential for more significant systemic effects if ingested.[1] Therefore, it is prudent to handle 5-Propylimidazolidine-2,4-dione as a potentially hazardous substance.

Assumed Hazard Profile:

Hazard Classification	Assumed Risk for 5-Propylimidazolidine-2,4-dione
Acute Toxicity (Oral)	Potentially harmful if swallowed.[1]
Skin Corrosion/Irritation	Assumed to be a skin irritant.[2]
Serious Eye Damage/Irritation	Assumed to be an eye irritant.[2]
Respiratory Sensitization	Potential for respiratory irritation as a dust.[2]
Carcinogenicity/Mutagenicity	Data not available; handle as an unknown.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to minimize exposure. The selection of PPE should be based on a comprehensive risk assessment of the specific procedures to be performed.

• Hand Protection: Double gloving is recommended. An inner nitrile glove should be worn under the cuff of the lab coat, with a second, chemical-resistant glove (e.g., nitrile or neoprene) worn over the cuff.[3] Gloves should be inspected before use and changed regularly, or immediately upon contamination.[3]

• Eye and Face Protection: Chemical safety goggles are mandatory.[1] A face shield should be worn in situations where there is a risk of splashes or aerosol generation.[4]

• Body Protection: A full-length laboratory coat with properly fastened cuffs is required.[3] For procedures with a higher risk of splashes, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection: All handling of solid 5-Propylimidazolidine-2,4-dione should be conducted in a certified chemical fume hood to control airborne particulates.[5] If there is a potential for significant aerosolization or if work outside a fume hood is unavoidable, a NIOSH-approved respirator with a particulate filter (N95 or higher) is necessary.[3]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is critical for minimizing the risk of exposure and contamination.

Engineering Controls: Containing the Hazard

• Primary Containment: All weighing and initial dilutions of solid 5-Propylimidazolidine-2,4-dione must be performed in a certified chemical fume hood.[5]

• Ventilation: Ensure adequate general laboratory ventilation.

• Safety Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.[1]

Experimental Workflow: A Procedural Overview

The following diagram outlines the critical steps for the safe handling of 5-Propylimidazolidine-2,4-dione from receipt to disposal.

Figure 1. A generalized workflow for the safe handling of 5-Propylimidazolidine-2,4-dione.

Step-by-Step Handling Protocol

• Preparation:

  • Before entering the laboratory, review this guide and the site-specific risk assessment.

  • Ensure all necessary PPE is available and in good condition.

  • Verify that the chemical fume hood is functioning correctly.

• Donning PPE:

  • Don a lab coat, followed by inner gloves.

  • Put on chemical safety goggles.

  • Don outer gloves, ensuring they overlap the cuffs of the lab coat.

• Handling in Fume Hood:

  • Carefully transfer the required amount of 5-Propylimidazolidine-2,4-dione from the stock container to a tared weigh boat.

  • To minimize dust, avoid rapid movements and use a spatula to gently handle the solid.

  • Slowly add the appropriate solvent to dissolve the compound.

• Post-Handling:

  • Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol), followed by a mild detergent solution.

  • All materials used for decontamination should be disposed of as hazardous waste.[3]

  • Doff PPE in the reverse order of donning, being careful to avoid contaminating skin and clothing.

  • Wash hands thoroughly with soap and water.[3]

Disposal Plan: Ensuring Environmental and Personal Safety

Proper waste management is a critical final step in the safe handling of any chemical.

• Waste Segregation: All solid waste contaminated with 5-Propylimidazolidine-2,4-dione (e.g., weigh boats, pipette tips, gloves) must be collected in a dedicated, clearly labeled hazardous waste container.[2]

• Liquid Waste: Unused solutions containing the compound should be collected in a separate, labeled hazardous waste container. Do not pour any solutions down the drain.[6]

• Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-Propylimidazolidine-2,4-dione".

• Disposal Procedures: Follow all institutional and local regulations for the disposal of hazardous chemical waste.[2]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[2] Seek medical attention.

• Ingestion: Do not induce vomiting.[1] If the person is conscious, rinse their mouth with water and have them drink plenty of water. Seek immediate medical attention.

• Spill Response:

  • Evacuate the immediate area.

  • If the spill is large or in a poorly ventilated area, contact your institution's emergency response team.

  • For small spills within a fume hood, wear appropriate PPE and cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep up the absorbed material and place it in a labeled hazardous waste container.

  • Decontaminate the spill area thoroughly.

By adhering to these conservative yet essential safety protocols, researchers can confidently and responsibly advance their scientific endeavors while prioritizing the well-being of themselves and their colleagues.

References

• Fisher Scientific. (2025). Safety Data Sheet: 5,5-Dimethyloxazolidine-2,4-dione.
• Angene Chemical. (2021). Safety Data Sheet: 1,3-Dibromo-5,5-dimethylimidazolidine-2,4-dione.
• ChemScene. (n.d.). 90565-77-8 | 5-Cyclopropyl-5-isopropylimidazolidine-2,4-dione.
• Sigma-Aldrich. (2025). Safety Data Sheet: Thiazolidine-2,4-dione.
• Diamond Diagnostics. (2016). Safety Data Sheet: 1,3-Bis(hydroxymethyl)-5,5-dimethylimidazolidine-2,4-dione.
• Merck Millipore. (n.d.). Safety Data Sheet: 1-Iodopyrrolidine-2,5-dione.
• Fisher Scientific. (2025). Safety Data Sheet: 5-Methyl-5-phenylimidazolidine-2,4-dione.
• Sigma-Aldrich. (2025). Safety Data Sheet: Pentane-2,4-dione.
• BLD Pharm. (n.d.). 6302-57-4 | 5-Propyloxazolidine-2,4-dione.
• LookChem. (n.d.). Cas 43089-05-0, (R)-4-ISO-PROPYL-OXAZOLIDINE-2,5-DIONE.
• PubChem. (2025). 5,5-Dimethyl-1-propanoylimidazolidine-2,4-dione.
• Carl ROTH. (n.d.). Safety Data Sheet: pentane-2,4-dione.
• Matrix Fine Chemicals. (n.d.). 5,5-DIPHENYLIMIDAZOLIDINE-2,4-DIONE | CAS 57-41-0.

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